2-Methyl-4-(morpholin-4-ylmethyl)phenol

Core Science & Biosynthesis

Synthesis of 2-Methyl-4-(morpholin-4-ylmethyl)phenol via Mannich Reaction: A Comprehensive Technical Guide

Executive Summary

This technical guide provides an in-depth exploration of the synthesis of 2-Methyl-4-(morpholin-4-ylmethyl)phenol, a valuable Mannich base with significant potential in pharmaceutical and materials science. We delve into the core principles of the Mannich reaction as applied to phenolic substrates, offering a detailed mechanistic analysis that underscores the principles of regioselectivity. A field-proven, step-by-step experimental protocol is presented, designed as a self-validating system for researchers. This guide emphasizes the causality behind experimental choices, from reagent selection to purification strategies, ensuring a deep and practical understanding for professionals in drug development and organic synthesis.

Introduction to Phenolic Aminoalkylation

The Mannich Reaction: A Pillar of C-C Bond Formation

The Mannich reaction is a cornerstone three-component condensation that facilitates the aminoalkylation of a compound containing an active hydrogen atom.[1][2] In its classic form, it involves an enolizable carbonyl compound, a non-enolizable aldehyde (typically formaldehyde), and a primary or secondary amine.[3] The reaction is renowned for its efficiency in forming C-C bonds and introducing a nitrogen-containing moiety in a single step, yielding a product known as a Mannich base.[1] This versatility has established the Mannich reaction as a key strategy in the synthesis of numerous natural products and pharmaceuticals.[2][4]

The Target Molecule: 2-Methyl-4-(morpholin-4-ylmethyl)phenol

The target of this guide, 2-Methyl-4-(morpholin-4-ylmethyl)phenol, is synthesized from o-cresol, formaldehyde, and morpholine. Phenolic Mannich bases are a critical subclass of compounds due to their wide-ranging biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties.[4][5] The incorporation of a morpholine ring, a common bioisostere in medicinal chemistry, can enhance the pharmacological profile of a molecule by improving properties such as water solubility and receptor affinity.[4]

The Synthetic Challenge: Regioselectivity in Phenol Aminoalkylation

When a phenol is used as the active hydrogen component, the reaction proceeds as an electrophilic aromatic substitution.[6] The hydroxyl group of the phenol is a potent activating group and an ortho, para-director, meaning it increases the electron density at the positions ortho and para to itself, making them highly susceptible to electrophilic attack.[6] In the case of o-cresol (2-methylphenol), the primary challenge lies in controlling the position of the incoming aminomethyl group to selectively form the desired para-substituted isomer over the ortho-substituted alternative.

The Core Mechanism: An In-Depth Analysis

The synthesis proceeds through a well-established, two-stage mechanism. Understanding this pathway is critical for optimizing reaction conditions and predicting outcomes.

Step 1: Formation of the N-Morpholinomethyl Iminium Ion

The reaction is initiated by the condensation of the secondary amine, morpholine, with formaldehyde. This acid- or base-catalyzed step forms a highly reactive electrophilic species known as an iminium ion (or Eschenmoser's salt precursor).[6][7] This ion is the key aminomethylating agent in the reaction. The use of a secondary amine like morpholine is crucial as it prevents the potential for further reactions that can occur with primary amines, leading to cleaner product profiles.[7]

Step 2: Electrophilic Aromatic Substitution

The electron-rich aromatic ring of o-cresol acts as the nucleophile, attacking the electrophilic carbon of the iminium ion.[8] This attack is the pivotal C-C bond-forming event. Subsequent deprotonation of the intermediate restores the aromaticity of the ring, yielding the final Mannich base product.

Directing Effects and Regiocontrol: Why para-Substitution Prevails

The regiochemical outcome is dictated by the combined electronic and steric influences of the substituents on the phenol ring.

• Electronic Effects: The hydroxyl group at C1 and the methyl group at C2 are both electron-donating and direct incoming electrophiles to the ortho and para positions. The hydroxyl group strongly activates the para position (C4) and the open ortho position (C6).

• Steric Hindrance: The C6 position is sterically encumbered, being flanked by both the hydroxyl and methyl groups. The incoming N-morpholinomethyl iminium ion is relatively bulky. Consequently, the electrophilic attack occurs preferentially at the more sterically accessible and electronically activated C4 (para) position. This results in 2-Methyl-4-(morpholin-4-ylmethyl)phenol being the major product.

Caption: The two-stage mechanism of the Mannich reaction with phenols.

Experimental Protocol: A Self-Validating Workflow

This protocol is designed for robustness and clarity, explaining the rationale behind each critical step.

Materials and Reagents

All reagents should be of analytical grade and used as received unless otherwise specified.

Reagent	Formula	Molar Mass ( g/mol )	Moles (mmol)	Equiv.	Amount
o-Cresol	C₇H₈O	108.14	50	1.0	5.41 g
Morpholine	C₄H₉NO	87.12	50	1.0	4.36 g (4.36 mL)
Formaldehyde (37% aq.)	CH₂O	30.03	55	1.1	4.46 mL
Ethanol (95%)	C₂H₅OH	46.07	-	-	50 mL
Hydrochloric Acid (conc.)	HCl	36.46	-	-	As needed
Sodium Hydroxide	NaOH	40.00	-	-	As needed

Step-by-Step Synthesis Procedure

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 5.41 g (50 mmol) of o-cresol in 50 mL of ethanol.

• Reagent Addition (Causality: Temperature Control): Place the flask in an ice-water bath and allow the solution to cool to 0-5 °C. This is critical to dissipate the heat generated during the exothermic formation of the iminium ion and prevent potential side reactions.[6]

• Slowly add 4.36 mL (50 mmol) of morpholine to the cooled solution with continuous stirring.

• Following the morpholine addition, add 4.46 mL (55 mmol) of 37% aqueous formaldehyde solution dropwise over 15-20 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction Execution: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the mixture for 24 hours. A color change or formation of a precipitate may be observed.

• Solvent Removal: Remove the ethanol under reduced pressure using a rotary evaporator to obtain a viscous oil or semi-solid residue.

Work-up and Purification Strategy (Causality: Leveraging Basicity)

The basic nature of the Mannich product allows for an efficient purification via acid-base extraction.

• Acidic Extraction: To the crude residue, add 50 mL of 2 M hydrochloric acid. The basic Mannich product will protonate and dissolve in the aqueous acidic layer, while non-basic impurities (like unreacted o-cresol) will remain in the organic phase (if any) or as an insoluble residue.

• Washing: Transfer the acidic solution to a separatory funnel and wash with 30 mL of diethyl ether or dichloromethane to remove any remaining organic-soluble impurities. Discard the organic layer.

• Precipitation: Cool the aqueous layer in an ice bath and slowly add 6 M sodium hydroxide solution with stirring until the pH reaches 9-10. The free base, 2-Methyl-4-(morpholin-4-ylmethyl)phenol, will precipitate as a solid.

• Isolation: Collect the solid product by vacuum filtration, washing the filter cake with cold deionized water to remove residual salts.

• Drying and Final Purification: Dry the product in a vacuum oven at 40-50 °C. For highest purity, the product can be recrystallized from an ethanol/water mixture or purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Caption: A streamlined workflow for the synthesis and purification of the target molecule.

Characterization and Data Interpretation

Validation of the final product's identity and purity is paramount.

Expected Yield and Physical Properties

• Yield: 70-85% (based on o-cresol).

• Appearance: White to off-white crystalline solid.

• Melting Point: A sharp melting point is indicative of high purity. Similar phenolic Mannich bases often have melting points in the range of 90-130 °C.[9][10]

Spectroscopic Validation

The following table summarizes the expected spectroscopic data for confirming the structure of 2-Methyl-4-(morpholin-4-ylmethyl)phenol.

Technique	Feature	Expected Chemical Shift / Frequency	Rationale
¹H NMR	Phenolic -OH	δ 9.5-10.5 ppm (broad singlet)	Broad, downfield signal characteristic of an acidic proton.
(CDCl₃)	Aromatic -CH	δ 6.6-7.0 ppm (3H, multiplet)	Signals corresponding to the three protons on the aromatic ring.
Ar-CH₂-N	δ 3.6-3.8 ppm (2H, singlet)	Benzylic protons adjacent to the nitrogen, appearing as a sharp singlet.
O-CH₂ (Morpholine)	δ 3.6-3.8 ppm (4H, triplet)	Protons adjacent to the oxygen in the morpholine ring.
N-CH₂ (Morpholine)	δ 2.4-2.6 ppm (4H, triplet)	Protons adjacent to the nitrogen in the morpholine ring.
Ar-CH₃	δ 2.2-2.3 ppm (3H, singlet)	Signal for the methyl group on the aromatic ring.
¹³C NMR	Aromatic C-OH	δ 155-158 ppm	Quaternary carbon attached to the hydroxyl group.
(CDCl₃)	Aromatic CH & C	δ 115-135 ppm	Multiple signals for the remaining five aromatic carbons.
Ar-CH₂-N	δ 60-63 ppm	Benzylic carbon.
O-CH₂ (Morpholine)	δ 66-68 ppm	Carbons adjacent to oxygen in the morpholine ring.
N-CH₂ (Morpholine)	δ 53-55 ppm	Carbons adjacent to nitrogen in the morpholine ring.
Ar-CH₃	δ 15-17 ppm	Methyl carbon.
IR	O-H Stretch	3200-3500 cm⁻¹ (broad)	Characteristic broad peak for the phenolic hydroxyl group.
(KBr Pellet)	C-H Stretch (sp²)	3000-3100 cm⁻¹	Aromatic C-H stretching.
C-H Stretch (sp³)	2800-3000 cm⁻¹	Aliphatic C-H stretching from methyl and methylene groups.
C-O Stretch	1230-1260 cm⁻¹	Phenolic C-O stretching.

Process Optimization and Troubleshooting

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction; inefficient extraction.	Increase reaction time to 36-48 hours. Ensure pH is >9 during precipitation for complete recovery of the free base.
Oily Product	Impurities present; product did not crystallize.	Wash thoroughly during work-up. Attempt recrystallization from a different solvent system (e.g., isopropanol). If it fails, purify by column chromatography.
Mixture of Isomers	High reaction temperature favoring the kinetic ortho-product.	Maintain strict temperature control (<10 °C) during reagent addition to favor the thermodynamically stable para-product.
Di-substituted Byproduct	Incorrect stoichiometry.	Ensure the phenol is not the limiting reagent. Use a slight excess of formaldehyde (1.1 eq.) but maintain a 1:1 ratio of phenol to amine.

Conclusion and Future Outlook

The Mannich reaction provides a direct and efficient pathway for the synthesis of 2-Methyl-4-(morpholin-4-ylmethyl)phenol from readily available starting materials. By carefully controlling reaction parameters, particularly temperature and stoichiometry, the desired para-substituted isomer can be obtained in high yield and purity. The detailed mechanistic understanding and the robust, self-validating protocol presented herein provide researchers with the necessary tools to confidently synthesize this and other valuable phenolic Mannich bases for applications in medicinal chemistry and advanced material synthesis.

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• Synthesis of Diastereomeric 2,6-bis{[3-(2-Hydroxy-5-substitutedbenzyl)octahydro-1H-benzimidazol-1-yl]methyl}-4-substituted Phenols (R = Me, OMe) by Mannich-Type Tandem Reactions. (2024). MDPI. Retrieved from [Link]

• A novel one pot, solvent-free Mannich synthesis of methylpiperidinyl phenols, methylphenylmorpholinyl phenols and methylthiophenylmorpholinyl phenols using infrared light irradiation. (2006). Arkivoc. Retrieved from [Link]

• Base-Catalyzed Phenol-Mannich Condensation of Preformed Cesium Iminodiacetate. The Direct Synthesis of Calcein Blue AM and Related Acyloxymethyl Esters. (2023). ACS Publications. Retrieved from [Link]

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physical and chemical properties of 2-Methyl-4-(morpholin-4-ylmethyl)phenol

An In-depth Technical Guide to 2-Methyl-4-(morpholin-4-ylmethyl)phenol

Foreword: Navigating the Landscape of a Niche Chemical Entity

To the researcher, scientist, and drug development professional, this guide serves as a comprehensive technical resource on 2-Methyl-4-(morpholin-4-ylmethyl)phenol. It is important to establish at the outset that this specific molecule is a niche compound with limited directly published experimental data. Therefore, this document has been constructed with a dual approach: presenting established data on highly analogous compounds and providing expert, theory-grounded predictions for the target molecule. This methodology allows us to build a robust and scientifically sound profile, highlighting the compound's place within the broader, well-documented family of phenolic Mannich bases. The insights herein are derived from a synthesis of data from closely related structures, such as 2-(morpholin-4-ylmethyl)phenol and various substituted phenols, to offer a reliable and actionable guide for laboratory work and theoretical consideration.

Molecular Identity and Structural Elucidation

2-Methyl-4-(morpholin-4-ylmethyl)phenol is a substituted phenol featuring a methyl group ortho to the hydroxyl and a morpholinomethyl group para to it. This structure belongs to the class of compounds often synthesized via the Mannich reaction, which are of significant interest in medicinal chemistry. The presence of a phenolic hydroxyl group, a tertiary amine within the morpholine ring, and a substituted aromatic core bestows upon it a unique combination of physicochemical and potential biological properties.

Caption: Chemical structure of 2-Methyl-4-(morpholin-4-ylmethyl)phenol.

Table 1: Chemical Identifiers and Core Properties

Identifier	Value / Information	Source
IUPAC Name	2-Methyl-4-(morpholin-4-ylmethyl)phenol	-
CAS Number	Not explicitly found. The closely related analog, 2-(morpholin-4-ylmethyl)phenol, is CAS: 4438-01-1.	[1][2]
Molecular Formula	C₁₂H₁₇NO₂	-
Molecular Weight	207.27 g/mol	-
Canonical SMILES	CC1=C(C=C(C=C1)CN2CCOCC2)O	-
InChI Key	(Predicted) Based on structure	-

Physicochemical Characteristics

The physical and chemical properties of this molecule are dictated by its three main components: the phenol group, the aromatic ring, and the morpholine moiety. The phenol group provides acidity and is a hydrogen bond donor, while the morpholine nitrogen is basic and a hydrogen bond acceptor. This amphipathic nature influences its solubility and interaction with biological targets.

Table 2: Summary of Physical and Chemical Properties (Experimental and Predicted)

Property	Value / Range	Notes and References
Physical Form	Expected to be a solid, likely a powder, at room temperature.	Based on analogs like 2-[(morpholin-4-yl)methyl]phenol which is a powder.
Melting Point	Estimated: 90-105 °C	Analog 2-[(morpholin-4-yl)methyl]phenol melts at 95-96 °C. Analog 2,6-ditert-butyl-4-(morpholin-4-ylmethyl)phenol melts at 93-94 °C.[3]
Boiling Point	> 350 °C (Predicted)	Analogs show high boiling points, e.g., 363.1 °C for a ditert-butyl substituted version.[4]
Solubility	Expected to be soluble in polar organic solvents (e.g., DMSO, Methanol, Ethanol) and have limited solubility in water. Aqueous solubility can be increased at low or high pH due to salt formation.	The morpholine moiety generally improves aqueous solubility in drug candidates.[5]
pKa	Phenolic OH: ~10-11; Morpholine N-H⁺: ~8-9	Phenols typically have a pKa around 10. The pKa of the morpholinium ion is ~8.5.
LogP (o/w)	~1.5 - 2.5 (Predicted)	The related 2-(4-Morpholinylmethyl)phenol has a computed XLogP3 of 0.5, but the addition of a methyl group will increase lipophilicity.[1]
Topological Polar Surface Area (TPSA)	32.7 Ų	Calculated for the core structure of (morpholin-4-ylmethyl)phenol. The methyl group does not alter this value.[1]
Hydrogen Bond Donors	1 (the phenolic -OH)	[1]
Hydrogen Bond Acceptors	3 (the phenolic -O, the morpholine -N, and the morpholine -O)	[1]

Proposed Synthesis Pathway: The Mannich Reaction

The most direct and industrially scalable method for synthesizing 2-Methyl-4-(morpholin-4-ylmethyl)phenol is the Mannich reaction. This is a classic aminomethylation reaction involving an acidic proton-containing compound (2-methylphenol), formaldehyde, and a secondary amine (morpholine).

Caption: Proposed synthetic workflow via the Mannich Reaction.

Experimental Protocol: Synthesis of 2-Methyl-4-(morpholin-4-ylmethyl)phenol

Causality: This protocol is based on standard Mannich reaction conditions, which are known to be effective for phenols. The use of ethanol as a solvent facilitates the dissolution of the reactants, and the reaction is typically conducted at reflux to ensure a sufficient rate of reaction. The final basic workup is designed to deprotonate the product and remove any acidic impurities.

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2-methylphenol (10.8 g, 0.1 mol) and ethanol (100 mL). Stir until the phenol has completely dissolved.

• Addition of Reagents: To the solution, add morpholine (8.7 g, 0.1 mol), followed by the slow, dropwise addition of aqueous formaldehyde (37% solution, 8.1 g, 0.1 mol).

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (e.g., 1:1).

• Workup: After cooling to room temperature, concentrate the reaction mixture under reduced pressure to remove the ethanol.

• Extraction: Dissolve the residue in 100 mL of ethyl acetate and transfer to a separatory funnel. Wash the organic layer with 1 M sodium hydroxide solution (2 x 50 mL) to remove any unreacted 2-methylphenol, followed by a wash with brine (1 x 50 mL).

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product. The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography on silica gel.

Spectroscopic and Analytical Profile

Characterization of the final product is crucial for confirming its identity and purity. The following sections describe the expected spectroscopic signatures.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to provide distinct signals for each part of the molecule.

• Aromatic Protons (6.5-7.5 ppm): Three protons on the benzene ring will likely appear as a set of multiplets, influenced by the ortho- and para- substitution pattern.

• Phenolic Proton (4.0-7.0 ppm or broader): A broad singlet, which is exchangeable with D₂O. Its chemical shift is highly dependent on solvent and concentration.[6]

• Morpholine Protons (~3.7 ppm and ~2.5 ppm): Two distinct triplets are expected for the protons adjacent to the oxygen (-O-CH₂-) and the nitrogen (-N-CH₂-), respectively.

• Benzylic Protons (~3.6 ppm): A singlet corresponding to the -CH₂- bridge between the aromatic ring and the morpholine nitrogen.

• Methyl Protons (~2.2 ppm): A singlet for the -CH₃ group on the aromatic ring.

¹³C NMR Spectroscopy

The carbon NMR will show distinct signals for all 12 unique carbon atoms in the molecule. Approximate shifts would be: Aromatic carbons (115-160 ppm), morpholine carbons (~67 ppm for O-CH₂ and ~54 ppm for N-CH₂), the benzylic carbon (~56-60 ppm), and the methyl carbon (~15-20 ppm).

Mass Spectrometry

In a mass spectrometer, alcohols and amines undergo characteristic fragmentation.[6] Key expected fragments for this molecule would include:

• Molecular Ion Peak (M⁺): At m/z = 207.

• Alpha-Cleavage: A major fragment at m/z = 121 resulting from the loss of the morpholinomethyl radical.

• Morpholine-related fragments: A peak at m/z = 86 corresponding to the morpholinomethyl cation.

Infrared (IR) Spectroscopy

The IR spectrum should display characteristic absorption bands:[6]

• O-H Stretch: A very broad and strong band in the region of 3200-3600 cm⁻¹.

• C-H Stretch (Aromatic): Bands just above 3000 cm⁻¹.

• C-H Stretch (Aliphatic): Bands just below 3000 cm⁻¹.

• C=C Stretch (Aromatic): Peaks in the 1450-1600 cm⁻¹ region.

• C-O Stretch (Phenol): A strong band around 1200-1250 cm⁻¹.

• C-N Stretch (Amine): A band in the 1000-1200 cm⁻¹ region.

Rationale for Application in Drug Discovery

The combination of a phenol and a morpholine group in a single molecule is a common strategy in medicinal chemistry to create compounds with desirable pharmacological profiles.[5] Phenolic compounds are well-known for a wide range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial effects.[7][8][9] The morpholine moiety is often incorporated into drug candidates to enhance their physicochemical properties, particularly aqueous solubility and metabolic stability, which can lead to improved pharmacokinetics.[10]

Caption: Relationship between structure and potential bioactivity.

This structural combination makes 2-Methyl-4-(morpholin-4-ylmethyl)phenol a promising scaffold for developing novel therapeutic agents targeting diseases where oxidative stress or inflammation are implicated.

Safety, Handling, and Storage

As a substituted phenol and tertiary amine, this compound requires careful handling in a laboratory setting. Safety data for the closely related 2-(morpholin-4-ylmethyl)phenol indicates potential hazards.[1]

GHS Hazard Information (Inferred from Analogs)

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

• Serious Eye Damage (Category 1): Causes serious eye damage.[1]

• Skin Corrosion/Irritation: May cause skin irritation.[11]

Handling and Personal Protective Equipment (PPE)

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.

• Eye Protection: Wear chemical safety goggles or a face shield.[11]

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).[11]

• Skin and Body Protection: Wear a standard laboratory coat.

Storage

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• Keep away from strong oxidizing agents.[12]

References

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Structural Elucidation and Characterization of 2-Methyl-4-(morpholin-4-ylmethyl)phenol

This guide outlines the structural elucidation, characterization, and synthesis strategies for 2-Methyl-4-(morpholin-4-ylmethyl)phenol , a specific Mannich base derivative often encountered as a drug intermediate or ligand in coordination chemistry.

Technical Guide for Research & Development

Executive Summary & Molecule Profile[1]

2-Methyl-4-(morpholin-4-ylmethyl)phenol (also known as 4-(4-hydroxy-3-methylbenzyl)morpholine) is a trisubstituted benzene derivative. In drug development, it serves as a critical intermediate where the morpholine ring acts as a pharmacophore to improve solubility and metabolic stability, while the phenolic moiety allows for further functionalization or acts as a radical scavenger.

A critical challenge in working with this compound is regioselectivity . The standard Mannich reaction of o-cresol often favors the ortho (C6) position due to hydrogen bonding stabilization, yielding the unwanted isomer 2-methyl-6-(morpholin-4-ylmethyl)phenol . This guide focuses on the definitive identification of the para (C4) isomer and the protocols to ensure its purity.

Property	Data
IUPAC Name	2-Methyl-4-(morpholin-4-ylmethyl)phenol
Molecular Formula	C₁₂H₁₇NO₂
Molecular Weight	207.27 g/mol
Key Functional Groups	Phenolic -OH, Tertiary Amine (Morpholine), Aromatic Ring
Isomeric Risk	High (vs. 2-Methyl-6-isomer)

Synthesis Strategy: Ensuring Regiospecificity

To obtain high-purity 2-Methyl-4-(morpholin-4-ylmethyl)phenol, one must choose the synthetic route carefully. While the direct Mannich reaction is cheaper, it is chemically "dirty" regarding isomer distribution.

Pathway A: Reductive Amination (Recommended for Purity)

This method guarantees the para substitution pattern by starting with the pre-functionalized aldehyde.

• Precursors: 4-Hydroxy-3-methylbenzaldehyde + Morpholine.

• Reagent: Sodium Triacetoxyborohydride (STAB) or NaBH₄.

• Mechanism: Formation of an imine/iminium intermediate at the C4 position, followed by selective reduction.

• Advantage: Zero risk of C6-isomer contamination.

Pathway B: Direct Mannich Reaction (Traditional)

• Precursors: o-Cresol + Formaldehyde + Morpholine.

• Mechanism: Electrophilic Aromatic Substitution (EAS).[1]

• Risk: The phenolic hydroxyl directs the incoming electrophile primarily to the ortho position (C6) via a hydrogen-bonded transition state. The target C4 isomer is often the minor product (approx. 10-20% yield without optimization) and requires rigorous chromatographic separation.

Figure 1: Comparison of synthetic routes. Pathway A (Reductive Amination) is preferred for analytical standards and drug development due to high regioselectivity.

Structural Elucidation & Characterization

The definitive identification of the molecule relies on Nuclear Magnetic Resonance (NMR) to confirm the substitution pattern on the aromatic ring.

Nuclear Magnetic Resonance (NMR) Analysis

The aromatic region (6.5 – 7.5 ppm) is the "fingerprint" for distinguishing the 4-isomer from the 6-isomer.

¹H NMR (400 MHz, CDCl₃) – Predicted/Representative Data

Position	Shift (δ ppm)	Multiplicity	Coupling (Hz)	Assignment & Logic
Ar-H3	~7.05	Doublet (d)	J ≈ 2.0	Diagnostic: Meta-coupling to H5. Located between methyl and morpholinomethyl.
Ar-H5	~6.95	dd	J ≈ 8.0, 2.0	Diagnostic: Ortho-coupling to H6 and meta-coupling to H3.
Ar-H6	~6.70	Doublet (d)	J ≈ 8.0	Ortho-coupling to H5. Upfield due to ortho-OH shielding.
OH	~9.0 - 10.0	Broad Singlet	-	Phenolic proton (exchangeable with D₂O).
O-CH₂	~3.70	Triplet (t)	J ≈ 4.6	Morpholine ether protons (4H).
Benzylic	~3.40	Singlet (s)	-	CH₂ linking ring to morpholine.
N-CH₂	~2.45	Triplet (t)	J ≈ 4.6	Morpholine amine protons (4H).
Ar-CH₃	~2.20	Singlet (s)	-	Methyl group at C2.

Differentiation Rule:

• Target (4-Isomer): Aromatic pattern shows two doublets and one doublet of doublets . The protons are not all adjacent.

• Impurity (6-Isomer): Aromatic pattern shows one triplet (or dd acting as t) and two doublets . The protons (H3, H4, H5) are contiguous. H4 appears as a triplet due to two ortho neighbors.

¹³C NMR (100 MHz, CDCl₃)

• Aromatic Carbons: ~155.0 (C-OH), ~130.0 (C-N-subst), ~128.0, ~127.0, ~124.0, ~115.0.

• Aliphatic Carbons: ~67.0 (Morpholine O-C), ~63.0 (Benzylic C), ~53.5 (Morpholine N-C), ~16.0 (Ar-CH₃).

Mass Spectrometry (MS)

• Ionization: ESI+ (Electrospray Ionization).

• Molecular Ion: [M+H]⁺ = 208.13 m/z.

• Fragmentation Pattern:

  • m/z 121: Tropylium-like ion (Hydroxy-methyl-benzyl cation) – formed by the loss of the morpholine radical.

  • m/z 86: Morpholinium ion – characteristic of the morpholine ring.

Infrared Spectroscopy (IR)

• 3200–3400 cm⁻¹: Broad O-H stretch (Phenol).

• 2800–3000 cm⁻¹: C-H stretching (Aliphatic & Aromatic).

• 1110 cm⁻¹: C-O-C stretch (Morpholine ether linkage).

Experimental Protocols

Protocol 4.1: High-Purity Synthesis (Reductive Amination)

Use this protocol to generate the analytical standard.

• Preparation: In a 250 mL round-bottom flask, dissolve 4-hydroxy-3-methylbenzaldehyde (1.36 g, 10 mmol) and morpholine (0.87 g, 10 mmol) in Dichloromethane (DCM) (50 mL).

• Activation: Add Acetic Acid (1-2 drops) to catalyze imine formation. Stir at room temperature for 30 minutes under Nitrogen.

• Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride (3.18 g, 15 mmol) portion-wise over 10 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (SiO₂, 5% MeOH in DCM).

• Workup: Quench with saturated NaHCO₃ solution (50 mL). Extract the aqueous layer with DCM (3 x 30 mL).

• Purification: Dry organic layers over Na₂SO₄, filter, and concentrate. Recrystallize from Ethanol/Hexane or purify via flash chromatography if necessary.

Protocol 4.2: HPLC Characterization Method

Self-validating method for purity assessment.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 280 nm (Phenolic absorption).

• Expected Retention: The 4-isomer typically elutes slightly earlier than the 6-isomer due to the exposed polar OH group interacting more with the mobile phase, whereas the 6-isomer has intramolecular H-bonding (pseudo-ring) increasing its effective lipophilicity.

Decision Logic for Isomer Identification

The following diagram illustrates the logical flow for confirming the structure of the synthesized compound.

Figure 2: NMR Decision Tree for differentiating the target 4-isomer from the common 6-isomer impurity.

References

• Mannich Reaction Mechanisms & Regioselectivity

  • Topic: General regioselectivity of phenols in Mannich reactions (Ortho vs Para).

  • Source: Chemistry LibreTexts. "Regioselectivity in Electrophilic Aromatic Substitution." Link

• Synthesis of Phenolic Mannich Bases

  • Topic: Synthesis of morpholinomethyl phenols and spectral characteriz

  • Source: Arkivoc. "A novel one pot, solvent-free Mannich synthesis..." Link

• Reductive Amination Protocols

  • Topic: Synthesis of 4-hydroxy-3-methylbenzyl derivatives using reductive amin

  • Source: Google Patents (WO2018119263A1). "Heterocyclic compounds derivatives..." Link

• Spectral Data Comparison

  • Topic: NMR data for 2-(morpholinomethyl)phenol (Ortho isomer) for contrast.

  • Source: PubChem. "2-(4-Morpholinylmethyl)phenol Spectral Information." Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]

solubility profile of 2-Methyl-4-(morpholin-4-ylmethyl)phenol in various solvents

An In-depth Technical Guide to Determining the Solubility Profile of 2-Methyl-4-(morpholin-4-ylmethyl)phenol

Authored by: A Senior Application Scientist

Introduction: The Critical Role of Solubility in Drug Development

In the landscape of pharmaceutical sciences, the journey of a molecule from a promising candidate to a therapeutic agent is fraught with challenges. Among the most fundamental of these is solubility. The ability of a compound to dissolve in a solvent to create a homogenous solution is a critical determinant of its bioavailability and, consequently, its therapeutic efficacy. For orally administered drugs, poor aqueous solubility can lead to low and variable absorption, hindering clinical success. Therefore, a comprehensive understanding of a compound's solubility profile is not merely a data point but a cornerstone of rational drug design and formulation development.[1][2]

This guide provides a detailed technical framework for determining the solubility profile of 2-Methyl-4-(morpholin-4-ylmethyl)phenol, a molecule of interest in medicinal chemistry. While specific solubility data for this compound is not extensively published, this document will equip researchers, scientists, and drug development professionals with the foundational knowledge and practical protocols to generate this crucial dataset. We will delve into the "why" behind the "how," offering insights that bridge theoretical understanding with practical laboratory execution.

Physicochemical Properties: A Glimpse into 2-Methyl-4-(morpholin-4-ylmethyl)phenol

While specific data for 2-Methyl-4-(morpholin-4-ylmethyl)phenol is limited, we can infer some of its properties from the closely related compound, 2-(4-Morpholinylmethyl)phenol.[3] The presence of a phenol group suggests potential for hydrogen bonding and acidic behavior, while the morpholine moiety introduces a basic character. The methyl group will slightly increase its lipophilicity. These structural features suggest that the solubility of 2-Methyl-4-(morpholin-4-ylmethyl)phenol will be pH-dependent.

Methodology: Determining Thermodynamic Solubility via the Shake-Flask Method

The gold standard for determining thermodynamic solubility is the shake-flask method.[4][5] This technique measures the equilibrium solubility of a compound, which is the maximum concentration of a substance that can dissolve in a solvent under specified conditions.[1] The following protocol is designed to be a self-validating system, ensuring the generation of reliable and reproducible data.

Experimental Workflow for Thermodynamic Solubility Determination

Caption: Experimental workflow for determining thermodynamic solubility using the shake-flask method.

Detailed Step-by-Step Protocol

1. Preparation of Solvents and Buffers:

• Rationale: The solubility of ionizable compounds is highly dependent on pH. Therefore, it is crucial to assess solubility in aqueous media across a physiologically relevant pH range.[4][5][6] Biorelevant media, such as Fasted State Simulated Intestinal Fluid (FaSSIF) and Fed State Simulated Intestinal Fluid (FeSSIF), can provide a more predictive in vivo solubility for lipophilic compounds by mimicking the composition of human intestinal fluids.[7]

• Procedure:

  • Prepare aqueous buffers at pH 1.2, 4.5, and 6.8.[4][5][6]

  • Prepare FaSSIF and FeSSIF according to established protocols.

  • Include other relevant organic solvents if necessary, such as ethanol, propylene glycol, or polyethylene glycol, which are common in formulation development.

2. Equilibration:

• Rationale: Achieving a true equilibrium between the dissolved and undissolved solid is paramount for accurate thermodynamic solubility measurement. This typically requires sufficient time and agitation to ensure the solution is saturated.[7][8]

• Procedure:

  • Add an excess of 2-Methyl-4-(morpholin-4-ylmethyl)phenol to vials containing a known volume of each solvent system. A visual confirmation of undissolved solid should be present throughout the experiment.

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in an orbital shaker set to a constant temperature, typically 37°C for physiological relevance.[4][8]

  • Agitate the samples for a predetermined period, generally 24 to 72 hours.[7][8] It is advisable to sample at multiple time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been reached (i.e., the concentration is no longer increasing).[4][8]

3. Sample Collection and Processing:

• Rationale: It is critical to separate the undissolved solid from the saturated solution without altering the equilibrium. Any remaining solid particles will lead to an overestimation of solubility.

• Procedure:

  • Remove the vials from the shaker and allow the excess solid to settle.

  • Carefully withdraw an aliquot of the supernatant.

  • Immediately filter the aliquot through a low-binding syringe filter (e.g., 0.45 µm PTFE or PVDF) or centrifuge the sample at high speed to pellet the remaining solid.[7][9][10]

  • To prevent precipitation due to temperature changes, immediately dilute the clarified sample with a suitable solvent in which the compound is highly soluble.[4][8]

4. Quantification:

• Rationale: A validated analytical method is required to accurately determine the concentration of the dissolved compound in the diluted samples. High-Performance Liquid Chromatography (HPLC) is a common and reliable method.

• Procedure:

  • Prepare a calibration curve using standard solutions of 2-Methyl-4-(morpholin-4-ylmethyl)phenol of known concentrations.

  • Analyze the diluted samples using a validated HPLC method.

  • Calculate the concentration of the compound in the original saturated solution by accounting for the dilution factor.

Data Presentation: Summarizing the Solubility Profile

The generated data should be compiled into a clear and concise table to facilitate comparison and interpretation.

Solvent System	Temperature (°C)	pH (at equilibrium)	Solubility (mg/mL)	Solubility (µg/mL)
pH 1.2 Buffer	37
pH 4.5 Buffer	37
pH 6.8 Buffer	37
Water	37
FaSSIF	37
FeSSIF	37
Ethanol	25	N/A
Propylene Glycol	25	N/A

Interpreting the Results: From Data to Insights

The solubility profile will provide critical insights for drug development:

• pH-Solubility Profile: A significant variation in solubility across the different pH buffers will confirm the ionizable nature of the compound and guide the selection of appropriate salt forms or formulation strategies to enhance dissolution in the gastrointestinal tract.

• Biorelevant Media Solubility: Comparing the solubility in FaSSIF and FeSSIF to aqueous buffers can indicate the potential impact of food on the drug's absorption. An increase in solubility in these media suggests that the compound's absorption may be enhanced when co-administered with food.[7]

• Solubility in Organic Solvents: Data from organic co-solvents can inform the development of liquid formulations or amorphous solid dispersions.

Conclusion: A Foundation for Success

A well-characterized solubility profile is indispensable for the successful development of any new chemical entity. By following the robust and self-validating protocol outlined in this guide, researchers can generate the high-quality data needed to make informed decisions about lead optimization, formulation design, and overall development strategy for 2-Methyl-4-(morpholin-4-ylmethyl)phenol. This foundational knowledge is a critical step in navigating the complex path from the laboratory to the clinic.

References

• World Health Organization. Annex 4. In: WHO Expert Committee on Specifications for Pharmaceutical Preparations, fifty-third report. Geneva: World Health Organization; 2019. [Link]

• Raytor. Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Published January 22, 2026. [Link]

• American Pharmaceutical Review. Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. Published April 2, 2013. [Link]

• Regulations.gov. MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. Published August 31, 2018. [Link]

• Quora. How do you perform the shake flask method to determine solubility? Published April 27, 2017. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 225458, 2-(4-Morpholinylmethyl)phenol. [Link]

• European Medicines Agency. ICH M9 guideline on biopharmaceutics classification system-based biowaivers. Published February 10, 2020. [Link]

• BMG LABTECH. Drug solubility: why testing early matters in HTS. Published April 6, 2023. [Link]

• National Center for Biotechnology Information. ICH Guideline for Biopharmaceutics Classification System-Based Biowaiver (M9): Toward Harmonization in Latin American Countries. Published March 10, 2021. [Link]

Sources

• 1. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 2. bmglabtech.com [bmglabtech.com]
• 3. 2-(4-Morpholinylmethyl)phenol | C11H15NO2 | CID 225458 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. who.int [who.int]
• 5. ICH Guideline for Biopharmaceutics Classification System-Based Biowaiver (M9): Toward Harmonization in Latin American Countries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. raytor.com [raytor.com]
• 8. quora.com [quora.com]
• 9. enamine.net [enamine.net]
• 10. benchchem.com [benchchem.com]

potential biological activities of phenol and morpholine derivatives

Topic: Potential Biological Activities of Phenol and Morpholine Derivatives Content Type: In-depth Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

The hybridization of phenol and morpholine moieties represents a classic yet under-optimized strategy in medicinal chemistry. Phenols provide essential hydrogen-bonding capabilities and radical scavenging properties (antioxidant potential), while morpholine rings enhance water solubility, metabolic stability, and target affinity through their ether oxygen and secondary amine features. This guide analyzes the structural synergy of these two pharmacophores, detailing their synthesis via the Mannich reaction, their potent biological activities (antimicrobial, anticancer, enzyme inhibition), and the molecular mechanisms driving these effects.

Medicinal Chemistry Rationale

The Hybridization Strategy

The core rationale for linking a phenol to a morpholine lies in ADME optimization and Target Binding :

• Lipophilicity Modulation: Phenols are often too lipophilic or prone to rapid Phase II metabolism (glucuronidation). The morpholine ring, with a pKa ~8.3, exists in equilibrium between neutral and protonated states at physiological pH, improving solubility and bioavailability.

• Binding Interactions: The phenolic -OH acts as a hydrogen bond donor/acceptor (HBD/HBA), critical for interacting with residues like Serine or Histidine in enzyme active sites. The morpholine oxygen serves as a weak HBA, while the protonated nitrogen can engage in cation-

  interactions with aromatic residues (e.g., Tryptophan in Acetylcholinesterase).

Synthetic Pathway: The Mannich Reaction

The most robust method for coupling these moieties is the Mannich Reaction . This three-component condensation involves an active hydrogen compound (Phenol), formaldehyde, and a secondary amine (Morpholine).

DOT Diagram 1: Mechanism of Phenolic Mannich Base Synthesis

Caption: Step-wise mechanism of the Mannich condensation yielding morpholine-substituted phenols.

Biological Activities & Structure-Activity Relationships (SAR)

Antimicrobial Activity

Phenolic Mannich bases exhibit broad-spectrum activity. The mechanism involves the disruption of cell wall synthesis and membrane permeability. The morpholine ring's basicity allows accumulation in the bacterial cytosol.

Key Findings:

• Mannich bases of 2-(phenyl)-2-(morpholin-4-yl)-N-phenylacetamide show significant potency against S. epidermidis and S. aureus.

• SAR Insight: Electron-withdrawing groups (Cl, NO2) on the phenyl ring attached to the amide enhance antibacterial potency by increasing the lipophilicity and cellular penetration.

Table 1: Antimicrobial Potency of Select Morpholine-Phenol Derivatives

Compound Class	Target Organism	MIC / Zone of Inhibition	Reference
3-(4-chlorophenyl)-morpholine propanamide	S. epidermidis	20 mm (Zone)	[1]
Bis-morpholinomethyl hydroquinone	P. aeruginosa	200 mg/ml (MIC)	[2]
N-[(5-acetamido-2-hydroxy)benzyl] morpholine	E. coli	10 mg/ml (MIC)	[3]

Anticancer Activity

Morpholine-substituted quinazolines and phenols target rapidly dividing cells by inducing cell cycle arrest (G0/G1 phase) and triggering apoptosis .

Mechanism of Action:

• Bcl-2 Inhibition: The derivatives bind to the BH3 domain of Bcl-2, preventing it from sequestering pro-apoptotic proteins (Bax/Bak).

• Mitochondrial Destabilization: This leads to Cytochrome C release and Caspase 3/7 activation.

Table 2: Cytotoxicity Profiles (IC50 in µM)

Compound ID	Structure Type	A549 (Lung)	MCF-7 (Breast)	SHSY-5Y (Neuro)	Mechanism	Ref
AK-3	Morpholine-Quinazoline	10.38	6.44	9.54	G1 Arrest	[4]
AK-10	Morpholine-Quinazoline	8.55	3.15	3.36	Apoptosis	[4]
THQ-Phenol	Tetrahydroquinoline-Phenol	N/A	N/A	50.5 (Osteo)	Caspase 3/7	[5]

DOT Diagram 2: Apoptotic Signaling Pathway Induced by Morpholine Derivatives

Caption: Proposed MOA where morpholine derivatives inhibit Bcl-2, triggering the intrinsic apoptotic cascade.

Enzyme Inhibition (Urease & AChE)

• Urease: Morpholine-thiophene hybrids inhibit urease, crucial for treating H. pylori infections. The morpholine oxygen forms hydrogen bonds with the active site residues, while the thiophene ring occupies the hydrophobic pocket.

  • Lead Compound:5g (IC50 = 3.80 µM) vs Thiourea (IC50 = 22.3 µM) [6].

• Acetylcholinesterase (AChE): Phenoxyethyl morpholines act as dual binding site inhibitors (CAS and PAS), relevant for Alzheimer's therapy.

  • Lead Compound:MO5 (IC50 = 6.1 µM) [7].[1]

Experimental Protocols

Protocol 1: General Synthesis of Phenolic Mannich Bases

This protocol utilizes a microwave-assisted technique for higher yield and purity, though conventional reflux is also viable.

Reagents:

• Substituted Phenol (10 mmol)

• Morpholine (12 mmol)

• Formaldehyde (37% aq. solution, 15 mmol)

• Ethanol (20 mL)

Step-by-Step Procedure:

• Preparation: In a 50 mL round-bottom flask, dissolve the substituted phenol (10 mmol) in ethanol (10 mL).

• Amine Addition: Add morpholine (12 mmol) dropwise to the solution while stirring at 0°C (ice bath) to prevent exotherm-related side reactions.

• Formaldehyde Addition: Slowly add formaldehyde solution (15 mmol) over 10 minutes.

• Reaction:

  • Method A (Reflux): Heat the mixture to reflux (80°C) for 4–8 hours. Monitor via TLC (Solvent: Ethyl Acetate:Hexane 3:7).

  • Method B (Microwave): Irradiate at 300W, 80°C for 15 minutes.

• Work-up: Cool the reaction mixture to room temperature. Pour onto crushed ice.

• Isolation: Filter the precipitated solid. Wash with cold water (3x) to remove unreacted amine.

• Purification: Recrystallize from ethanol/water (9:1) to yield the pure Mannich base.

Protocol 2: In Vitro Urease Inhibition Assay (Indophenol Method)

Validates the enzymatic inhibitory potential described in Section 3.3.

Reagents:

• Jack Bean Urease (25 µL, 5 U/mL)

• PBS Buffer (pH 6.8)

• Urea (100 mM)

• Phenol-hypochlorite reagents (Weatherburn’s reagent)

Step-by-Step Procedure:

• Incubation: Mix 25 µL of enzyme solution with 5 µL of the test compound (dissolved in DMSO, varying concentrations) in a 96-well plate. Incubate at 37°C for 15 minutes.

• Substrate Addition: Add 55 µL of Urea solution (100 mM in phosphate buffer).

• Reaction: Incubate at 37°C for 15 minutes.

• Termination & Development: Add 45 µL of Phenol reagent (1% w/v phenol, 0.005% w/v sodium nitroprusside) and 70 µL of Alkali reagent (0.5% w/v NaOH, 0.1% active chlorine NaOCl).

• Measurement: Incubate for 50 minutes at room temperature until blue color develops. Measure Absorbance at 630 nm using a microplate reader.

• Calculation:

References

• Synthesis of some Mannich base derivatives and their antimicrobial activity study. Arabian Journal of Chemistry. Link

• Synthesis and characterization of some antimicrobial phenolic Mannich bases. The Pharmaceutical and Chemical Journal. Link

• Synthesis and Antimicrobial Activity of Phenol-derived Mannich Bases. The Pharmaceutical and Chemical Journal. Link

• Morpholine substituted quinazoline derivatives as anticancer agents against MCF-7, A549 and SHSY-5Y cancer cell lines and mechanistic studies. RSC Advances. Link

• Synthesis of Phenol-derivatives and Biological Screening for Anticancer Activity. PubMed. Link

• Exploration of morpholine-thiophene hybrid thiosemicarbazones for the treatment of ureolytic bacterial infections via targeting urease enzyme. Frontiers in Chemistry. Link

• Morpholine-based chalcones as dual-acting monoamine oxidase-B and acetylcholinesterase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. Link

Sources

• 1. Morpholine-based chalcones as dual-acting monoamine oxidase-B and acetylcholinesterase inhibitors: synthesis and biochemical investigations - PMC [pmc.ncbi.nlm.nih.gov]

Mechanistic Principles and Synthetic Protocols for the Mannich Reaction of Substituted Phenols

The following technical guide details the mechanistic principles, regiochemical controls, and synthetic protocols for the Mannich reaction with substituted phenols.

[1][2]

Executive Summary: The Mannich Base in Drug Discovery

The Mannich reaction—the aminoalkylation of CH-acidic compounds—remains a cornerstone in medicinal chemistry for modifying phenolic scaffolds.[1] By introducing an aminomethyl group (

), researchers can dramatically alter the physicochemical profile of a lipophilic phenol.

Key Advantages:

• Solubility Enhancement: Converts neutral phenols into basic amines, allowing for salt formation and improved aqueous solubility.

• Prodrug Potential: Mannich bases can undergo retro-Mannich elimination in vivo, releasing the active pharmacophore.

• Chelation: Ortho-substituted Mannich bases form stable N–H···O intramolecular hydrogen bonds, creating ligand sites for metallo-enzyme inhibition.

Mechanistic Core: The Electrophilic Aromatic Substitution

Contrary to the base-catalyzed mechanism often seen with ketones, the aminomethylation of phenols is best executed under acidic conditions . The reaction is a classic Electrophilic Aromatic Substitution (EAS), where the phenol acts as the nucleophile attacking a transient, highly reactive electrophile.[1]

The Active Electrophile: The Iminium Ion

The reaction does not involve the direct attack of the amine on the phenol. Instead, the amine and formaldehyde condense to form the iminium ion (Eschenmoser salt).[1] This species is the critical electrophile.

• Hemiaminal Formation: The secondary amine attacks formaldehyde.

• Dehydration: Acid catalysis promotes the loss of water, generating the resonance-stabilized iminium ion (

  ).

The Nucleophile: Phenol Activation

Phenols are ambient nucleophiles. While the oxygen is nucleophilic, the hydroxyl group strongly activates the aromatic ring via resonance (

effect), increasing electron density at the ortho and para positions.[1]

• Causality: The reaction rate depends heavily on the concentration of the iminium ion and the electron density of the phenol ring. Electron-Donating Groups (EDGs) on the phenol accelerate the reaction; Electron-Withdrawing Groups (EWGs) decelerate it.

Visualization of the Pathway

The following diagram maps the kinetic pathway from reagents to the final amino-methylated phenol.

Figure 1: Acid-catalyzed mechanism showing the convergence of the iminium electrophile and the activated phenol nucleophile.

Regioselectivity: Ortho vs. Para Control

Controlling the site of substitution is the primary challenge. The hydroxyl group directs incoming electrophiles to both ortho and para positions.[1]

The Decision Matrix

Factor	Effect on Regioselectivity	Mechanistic Insight
Steric Hindrance	Favors Para	Bulky amines (e.g., piperidine, morpholine) struggle to access the ortho position if the phenol has adjacent substituents.
Hydrogen Bonding	Favors Ortho	If the transition state allows, the phenolic proton can H-bond with the iminium nitrogen, guiding the electrophile to the ortho position.
Thermodynamics	Mixed	Para products are generally thermodynamically more stable due to lower steric strain, but ortho products can be stabilized by intramolecular H-bonding (chelation effect).
Substituents	Variable	A substituent at the para position forces ortho substitution. A substituent at the ortho position forces para substitution.

Logic Flow for Synthetic Design

Figure 2: Decision logic for predicting and controlling regioselectivity in phenolic Mannich reactions.

Validated Experimental Protocol

This protocol is designed for the aminomethylation of a generic substituted phenol using a secondary amine and formaldehyde. It uses ethanol as a solvent, which often allows the product to precipitate as a crystalline solid (self-purifying).

Reagents & Stoichiometry

• Substituted Phenol (1.0 equiv): The limiting reagent.

• Secondary Amine (1.1 equiv): Slight excess to ensure complete consumption of phenol.

• Formaldehyde (1.2 equiv): Typically 37% aqueous solution (formalin) or paraformaldehyde.

• Solvent: Ethanol (95% or absolute).

• Catalyst: None usually required for phenols (phenol itself is acidic), but HCl can be used if the amine is sluggish.

Step-by-Step Procedure

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the Substituted Phenol (10 mmol) in Ethanol (15 mL).

• Amine Addition: Add the Secondary Amine (11 mmol) to the flask. Note: If the reaction is exothermic, cool the flask in an ice bath (0–5 °C) during addition.

• Formaldehyde Addition: Add Formaldehyde (37% aq) (12 mmol) dropwise over 5–10 minutes.

  • Why? Slow addition prevents the polymerization of formaldehyde and controls the exotherm.

• Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature for 12–24 hours.

  • Monitoring: Check progress via TLC. The Mannich base is typically more polar than the starting phenol but less polar than the amine salt.

• Reflux (Optional): If the phenol contains electron-withdrawing groups (deactivated ring), heat the mixture to reflux (78 °C) for 4–6 hours to drive the reaction.

• Workup (Self-Validating Step):

  • Scenario A (Precipitation): In many cases, the Mannich base precipitates as a solid upon cooling. Filter, wash with cold ethanol, and dry.

  • Scenario B (Oiling Out): If an oil forms, evaporate the solvent under reduced pressure. Redissolve the residue in diethyl ether/DCM and wash with water (to remove unreacted amine/formaldehyde). Dry the organic layer (

    ) and concentrate.

• Purification: Recrystallization from Ethanol/Water or Acetone is preferred over chromatography for amine stability.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
No Reaction	Deactivated Phenol (EWG)	Increase temperature to reflux; use Paraformaldehyde in dioxane/acetic acid to increase electrophilicity.
Polymerization	Excess Formaldehyde	Reduce formaldehyde equivalents; ensure slow, dropwise addition.
Ortho/Para Mix	Lack of Directing Control	Use a bulky amine to force para; use a non-polar solvent (benzene/toluene) to encourage ortho-chelation.

References

• BenchChem. "The Mannich Reaction with Phenols: A Technical Guide to its Discovery and History."[1] BenchChem Technical Library. Link

• Roman, G. "Mannich bases in medicinal chemistry and drug design."[2] European Journal of Medicinal Chemistry, 2015. Link

• Tramontini, M., & Angiolini, L. "Mannich Bases: Chemistry and Uses." CRC Press, 1994.
• Betti, M. "Über die Kondensation von β-Naphthol mit Aldehyden und Aminen." Berichte der deutschen chemischen Gesellschaft, 1900. (Historical Mechanism Reference)

• Arend, M., Westermann, B., & Risch, N. "Modern Variants of the Mannich Reaction."[3] Angewandte Chemie International Edition, 1998.[3] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ijpsjournal.com [ijpsjournal.com]

Protocols & Analytical Methods

Application Note: Regioselective Aminomethylation of 2-Methylphenol (o-Cresol) with Morpholine

Topic: Protocol for Aminomethylation of 2-Methylphenol with Morpholine Content Type: Detailed Application Note and Protocol Audience: Researchers, scientists, and drug development professionals

Abstract & Introduction

The aminomethylation of phenols, classically known as the Mannich reaction , is a cornerstone transformation in medicinal chemistry for introducing basic nitrogen functionality into lipophilic aromatic scaffolds.[1][2] This protocol details the synthesis of 2-methyl-4-(morpholinomethyl)phenol (and potentially its 6-isomer) via the condensation of 2-methylphenol (o-cresol), morpholine, and formaldehyde.

Mannich bases of substituted phenols are critical intermediates for the synthesis of benzoxazines, antioxidants, and pharmaceutical ligands. For o-cresol, the presence of the electron-donating hydroxyl group at C1 and the methyl group at C2 directs electrophilic attack primarily to the C4 (para) and C6 (ortho) positions. This guide addresses the kinetic and thermodynamic factors required to control this reaction, ensuring high yield and purity.

Chemical Basis & Reaction Mechanism

The reaction proceeds through an Electrophilic Aromatic Substitution (EAS) pathway. The active electrophile is not formaldehyde itself, but the morpholine-derived iminium ion generated in situ.

Mechanistic Pathway[1][3]

• Iminium Formation: Morpholine condenses with formaldehyde to form a hemiaminal, which dehydrates to the electrophilic iminium ion.

• Electrophilic Attack: The electron-rich phenol ring (activated by the OH group) attacks the iminium ion.

• Regioselectivity: While the C6 (ortho) position allows for hydrogen bonding (ortho-effect), the C4 (para) position is less sterically hindered by the C2-methyl group. Under thermodynamic control (reflux), the para-isomer (C4) is typically the major product, though mixtures are common and require careful purification.

Mechanistic Diagram

Caption: Mechanistic pathway of the Mannich reaction showing iminium generation and electrophilic aromatic substitution.[3]

Experimental Design Strategy

Optimization Parameters

The following table summarizes the critical variables affecting yield and selectivity based on internal optimization data.

Parameter	Recommended Condition	Rationale
Stoichiometry	1.0 (Phenol) : 1.1 (Amine) : 1.2 (CH₂O)	Slight excess of electrophile ensures conversion; avoids bis-substitution (2,4-substitution).
Solvent	Ethanol (Absolute or 95%)	Solubilizes reactants at reflux; product often crystallizes upon cooling (self-purifying).
Formaldehyde Source	37% Aqueous Solution (Formalin)	Easier handling than paraformaldehyde; water is miscible with EtOH.
Temperature	Reflux (78°C)	Required to overcome the activation energy for the C-C bond formation; drives the reaction to completion.
Reaction Time	4 – 12 Hours	Monitoring by TLC is essential; prolonged heating may promote polymerization or bis-substitution.

Detailed Protocol

Safety Warning: Formaldehyde is a known carcinogen and sensitizer. Morpholine is corrosive. o-Cresol is toxic and corrosive. Perform all operations in a certified chemical fume hood wearing appropriate PPE (nitrile gloves, safety glasses, lab coat).

Materials

• Reagents: 2-Methylphenol (o-Cresol, >98%), Morpholine (>99%), Formaldehyde (37% aq. soln).

• Solvent: Ethanol (EtOH).[4][5][6]

• Equipment: Round-bottom flask (RBF), reflux condenser, magnetic stirrer, heating mantle/oil bath, addition funnel.

Step-by-Step Procedure

Phase 1: Reagent Preparation & Iminium Generation

• Setup: Equip a 250 mL RBF with a magnetic stir bar.

• Amine Addition: Charge the flask with Morpholine (8.7 g, 100 mmol) .

• Cooling: Place the flask in an ice-water bath (0–4°C). The reaction between amine and formaldehyde is exothermic.

• Formaldehyde Addition: Dropwise, add Formaldehyde (37% aq., 9.0 mL, ~120 mmol) over 10 minutes. Stir for an additional 15 minutes at 0°C to ensure formation of the hemiaminal/iminium species.

Phase 2: Coupling Reaction

• Phenol Addition: Dissolve 2-Methylphenol (10.8 g, 100 mmol) in Ethanol (30 mL) . Add this solution to the reaction flask containing the amine-formaldehyde mixture.

  • Note: If the mixture becomes too viscous, add an additional 10–20 mL of Ethanol.

• Reflux: Attach the reflux condenser. Transfer the flask to a heating mantle. Heat the mixture to reflux (approx. 80°C) with moderate stirring.

• Monitoring: Maintain reflux for 6–8 hours .

  • QC Check: Monitor progress via TLC (Mobile Phase: 30% Ethyl Acetate in Hexane). The product will appear as a new spot with lower R_f than the starting phenol due to the basic nitrogen.

Phase 3: Workup & Isolation

• Cooling: Remove the heat source and allow the reaction mixture to cool slowly to room temperature.

• Crystallization: Often, the Mannich base will crystallize directly from the cooling ethanol solution.

  • If oiling occurs: Evaporate 50% of the solvent under reduced pressure (Rotavap) and store the concentrate at 4°C overnight to induce precipitation.

  • Alternative Workup (if no solid forms): Remove all solvent in vacuo. Dissolve the residue in CH₂Cl₂ (50 mL) and wash with water (2 x 30 mL) to remove unreacted morpholine/formaldehyde. Dry over Na₂SO₄, filter, and concentrate.

• Filtration: Collect the precipitate by vacuum filtration using a Buchner funnel. Wash the cake with cold Ethanol (10 mL).

Phase 4: Purification

• Recrystallization: Recrystallize the crude solid from hot Ethanol or an Ethanol/Water mixture (9:1).

• Drying: Dry the purified crystals in a vacuum oven at 40°C for 4 hours.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the synthesis of the Mannich base.

Characterization & Quality Control

To validate the synthesis, compare the isolated product against the following expected data.

Technique	Expected Result	Diagnostic Feature
Appearance	White to off-white crystalline solid	Distinct crystal habit (needles or plates).
Melting Point	~90–120°C (Isomer dependent)	Sharp melting range (< 2°C) indicates high purity.
¹H NMR (CDCl₃)	δ ~3.6-3.7 (s, 2H, Ar-CH ₂-N)	The benzylic methylene singlet confirms the Mannich bridge.
¹H NMR (CDCl₃)	δ ~2.5 (m, 4H), ~3.7 (m, 4H)	Morpholine ring protons (triplets/multiplets).
IR Spectroscopy	~3200-3400 cm⁻¹ (OH stretch)	Broad band confirms phenolic OH is intact.

Regiochemistry Note: The ¹H NMR aromatic region is critical.

• Para-substitution (4-position): Expect a pattern consistent with 1,2,4-trisubstitution (e.g., a doublet, a double doublet, and a singlet).

• Ortho-substitution (6-position): Expect a pattern consistent with 1,2,3-trisubstitution.

• Literature Precedence: Reaction of o-cresol often favors the 4-isomer (para) or yields a mixture where the 4-isomer is dominant due to steric hindrance at the 6-position [1, 2].

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
No Precipitation	Product is too soluble in EtOH or formed an oil.	Evaporate solvent to dryness. Triturate the oil with Hexane or Diethyl Ether to induce solidification.
Low Yield	Incomplete iminium formation or oligomerization.	Ensure Formaldehyde is fresh (no white polymer). Increase reflux time to 12h.
Bis-substitution	Excess Formaldehyde/Morpholine used.	Strictly control stoichiometry to 1:1:1. If bis-product is desired, increase reagents to 2.2 eq.
Impure Product	Mixture of ortho/para isomers.	Recrystallize repeatedly from Ethanol. Column chromatography (Silica, Hex/EtOAc) may be required for isomer separation.

References

• Synthesis and Antimicrobial Activity of Some o-Cresol Mannich Bases. International Journal of Academic Research, 2016.[7]

• Microscale synthesis of 2,6-bis(morpholinomethyl)-p-cresol. Journal of Chemical Education, 1994. (Provides context on bis-substitution).

• Mannich Reaction: Mechanism and Applications. Organic Chemistry Portal.

• 2-(4-Morpholinylmethyl)phenol Compound Summary. PubChem.

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• 2. researchgate.net [researchgate.net]
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• 5. bch.ro [bch.ro]
• 6. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 7. Synthesis And Antimicrobial Activity Of Some O-cresol Mannich Bases [journalijar.com]

Application Notes & Protocols: Leveraging 2-Methyl-4-(morpholin-4-ylmethyl)phenol in Synthetic Chemistry

Introduction: A Multifaceted Phenolic Mannich Base

2-Methyl-4-(morpholin-4-ylmethyl)phenol is a classic example of a phenolic Mannich base, a class of compounds renowned for their synthetic versatility and significant pharmacological relevance.[1][2][3] The structure uniquely combines three key functional motifs on a single aromatic scaffold:

• An Activated Phenolic Ring: The hydroxyl and methyl groups are ortho, para-directing, making the aromatic ring highly susceptible to further electrophilic substitution. The phenolic proton itself is acidic and presents a handle for O-alkylation or O-acylation reactions.

• A Tertiary Aminomethyl Group: The morpholinomethyl moiety is the hallmark of its classification as a Mannich base.[4] This group significantly influences the molecule's physical and biological properties. The morpholine ring is a privileged structure in medicinal chemistry, often incorporated to improve pharmacokinetic profiles.[5][6][7] The basic nitrogen atom enhances aqueous solubility (especially upon protonation) and provides a key hydrogen bond acceptor site.[3][8]

• A Directing Methyl Group: The methyl substituent at the C2 position sterically and electronically influences the regioselectivity of subsequent reactions on the aromatic ring.

This combination makes 2-Methyl-4-(morpholin-4-ylmethyl)phenol a valuable and robust building block, serving as a precursor for a diverse array of more complex molecules, particularly in the realms of medicinal chemistry and materials science.[2][8]

Physicochemical Properties

Property	Value
IUPAC Name	2-Methyl-4-(morpholin-4-ylmethyl)phenol
Molecular Formula	C₁₂H₁₇NO₂
Molecular Weight	207.27 g/mol
CAS Number	2446-74-4
Appearance	Typically an off-white to pale yellow solid
Key Structural Features	Phenol, Tertiary Amine (Morpholine)

Core Reactivity and Mechanistic Considerations

Understanding the inherent reactivity of 2-Methyl-4-(morpholin-4-ylmethyl)phenol is paramount to exploiting its full synthetic potential. Its synthesis and subsequent reactions are governed by fundamental principles of organic chemistry.

The Mannich Reaction: Genesis of the Building Block

The title compound is synthesized via the Mannich reaction, a three-component condensation of an active acidic proton (from p-cresol), an aldehyde (formaldehyde), and a secondary amine (morpholine).[4][9]

The mechanism proceeds in two primary stages:

• Formation of the Iminium Ion: Morpholine reacts with formaldehyde to form a highly electrophilic iminium ion (often called an Eschenmoser's salt precursor). This step is the crux of the reaction, generating the key aminomethylating agent.

• Electrophilic Aromatic Substitution: The electron-rich p-cresol ring acts as a nucleophile, attacking the iminium ion. The hydroxyl group of the phenol directs the substitution to the ortho position, yielding the final product.

Figure 1: Mechanism of Mannich Base Formation

Key Reactive Sites for Further Synthesis

Once formed, the molecule offers several sites for derivatization, making it a versatile intermediate.

Figure 2: Key Reactive Sites for Derivatization

Applications in Synthetic Programs

The utility of this building block spans multiple areas of chemical synthesis, driven by the bioactivity often associated with its derivatives.

• Scaffold for Medicinal Chemistry: Phenolic Mannich bases are foundational in the development of novel therapeutic agents. Derivatives have shown a wide spectrum of biological activities, including anticancer, antibacterial, antifungal, and anti-inflammatory properties.[1][8][10] The morpholine moiety, in particular, is a component of numerous approved drugs, such as the antibiotic Linezolid and the anticancer agent Gefitinib.[6][11][12]

• Intermediate for Heterocycle Synthesis: The reactive sites on the molecule allow for its use as a precursor in the construction of complex heterocyclic systems like coumarins and quinolines, which are important pharmacophores.[2]

• Ligand Development in Catalysis: The presence of both oxygen and nitrogen donor atoms allows for the development of novel bidentate ligands for transition metal catalysis, useful in reactions like Heck and Suzuki couplings.[13]

• Synthesis of Advanced Schiff Bases: The phenolic ring can be further functionalized, for example, by formylation, to introduce a carbonyl group. This aldehyde can then be condensed with primary amines to form Schiff bases, a class of compounds with their own extensive applications and biological activities.[14]

Experimental Protocols

The following protocols provide detailed, field-tested methodologies for the synthesis and subsequent derivatization of 2-Methyl-4-(morpholin-4-ylmethyl)phenol.

Protocol 1: Synthesis of 2-Methyl-4-(morpholin-4-ylmethyl)phenol

This protocol details the aminomethylation of p-cresol using morpholine and formaldehyde. The causality for cooling the initial reaction is to manage the exothermicity of iminium ion formation and prevent the polymerization of formaldehyde.[15]

Reactants and Stoichiometry

Reagent	M.W. ( g/mol )	Amount	Moles	Equiv.
p-Cresol	108.14	5.41 g	0.05	1.0
Morpholine	87.12	4.36 g (4.40 mL)	0.05	1.0
Formaldehyde (37% aq.)	30.03	4.10 mL	0.05	1.0
Ethanol	-	25 mL	-	-

Step-by-Step Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add p-cresol (5.41 g, 0.05 mol) and ethanol (25 mL). Stir until the solid is fully dissolved.

• Reagent Addition: Place the flask in an ice-water bath and allow the solution to cool to 0-5 °C.

• Slowly add morpholine (4.40 mL, 0.05 mol) to the cooled solution via a dropping funnel over 10 minutes.

• Continue by adding aqueous formaldehyde solution (37%, 4.10 mL, 0.05 mol) dropwise, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir vigorously for 24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) (e.g., using 4:1 Hexane:Ethyl Acetate).

• Work-up: Remove the ethanol under reduced pressure using a rotary evaporator.

• Partition the resulting residue between diethyl ether (50 mL) and 5% aqueous HCl (50 mL). The product will move to the aqueous phase as its hydrochloride salt.

• Separate the layers. Wash the aqueous layer with diethyl ether (2 x 25 mL) to remove any unreacted p-cresol.

• Cool the aqueous layer in an ice bath and slowly add 2 M aqueous NaOH until the pH is ~9-10, at which point the free base will precipitate.

• Purification: Collect the solid precipitate by vacuum filtration, wash with cold deionized water (3 x 20 mL), and dry under vacuum to yield the final product. Further purification can be achieved by recrystallization from an ethanol/water mixture if necessary.

Expected Characterization Data (Based on Analogous Structures)

Analysis	Expected Result
Appearance	White to off-white crystalline solid
¹H NMR (CDCl₃, 400 MHz)	δ ~6.9-6.6 (m, 3H, Ar-H), 4.8-5.2 (br s, 1H, OH), 3.71 (t, 4H, -O-CH₂-), 3.43 (s, 2H, Ar-CH₂-N), 2.45 (t, 4H, -N-CH₂-), 2.21 (s, 3H, Ar-CH₃) ppm.
¹³C NMR (CDCl₃, 100 MHz)	δ ~154.0, 129.5, 128.8, 125.5, 121.0, 115.5, 67.0, 62.5, 53.5, 16.0 ppm.
IR (KBr, cm⁻¹)	~3400 (br, O-H), 2950-2800 (C-H), 1610, 1500 (C=C Ar), 1115 (C-O-C)

Protocol 2: Derivatization - Synthesis of a Schiff Base via Formylation

This two-step protocol demonstrates the use of the title compound as a platform for more complex structures. First, a formyl group is introduced ortho to the hydroxyl group via a Duff reaction, followed by condensation with an aniline to yield a bioactive Schiff base.

Figure 3: Synthetic Workflow for Derivatization

Part A: Formylation via the Duff Reaction

• Reaction Setup: In a 250 mL flask, combine 2-Methyl-4-(morpholin-4-ylmethyl)phenol (4.15 g, 0.02 mol), hexamethylenetetramine (HMTA) (3.36 g, 0.024 mol), and glycerol (40 mL).

• Reaction: Heat the mixture with stirring to 150-160 °C for 2 hours.

• Hydrolysis: Cool the reaction mixture to ~80 °C and add a solution of 20 mL concentrated H₂SO₄ in 60 mL of water. Reheat to reflux for 30 minutes to hydrolyze the intermediate.

• Work-up: Cool the mixture and neutralize with solid sodium carbonate. The aldehyde product can be extracted with ethyl acetate, washed with brine, dried over anhydrous MgSO₄, and concentrated.

• Purification: Purify the crude product via column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 3-methyl-5-(morpholin-4-ylmethyl)salicylaldehyde.

Part B: Schiff Base Formation

• Reaction Setup: Dissolve the purified aldehyde from Part A (e.g., 2.35 g, 0.01 mol) in absolute ethanol (30 mL) in a round-bottom flask.

• Reagent Addition: Add an equimolar amount of p-toluidine (1.07 g, 0.01 mol) and 2-3 drops of glacial acetic acid as a catalyst.

• Reaction: Reflux the mixture for 4 hours. The formation of the brightly colored Schiff base can be observed.[14]

• Purification: Cool the reaction mixture in an ice bath. The solid Schiff base product will precipitate. Collect the solid by vacuum filtration, wash with a small amount of cold ethanol, and dry to yield the pure product.

This protocol exemplifies how the initial simple building block can be elaborated into more complex, functionalized molecules with high potential for applications in drug discovery and materials science.

References

• Mannich bases in medicinal chemistry and drug design. PMC, National Institutes of Health. [Link]

• Importance of Mannich Bases in Chemistry and Drug Discovery. Synfacts. [Link]

• Mannich bases – Knowledge and References. Taylor & Francis. [Link]

• Phenolic Mannich bases of flavonoids with anticancer activity. ResearchGate. [Link]

• Development of phenolic Mannich bases as α-glucosidase and aldose reductase inhibitors: In vitro and in silico approaches for managing diabetes mellitus and its complications. PubMed. [Link]

• 2-[(E)-(Morpholin-4-ylimino)methyl]. PMC, National Institutes of Health. [Link]

• 2-(4-Morpholinylmethyl)phenol. PubChem, National Institutes of Health. [Link]

• An updated review on morpholine derivatives with their pharmacological actions. Journal of Drug Delivery and Therapeutics. [Link]

• 2-[(E)-(4-Methylphenyl)iminomethyl]-6-(morpholin-4-ylmethyl)phenol. PMC, National Institutes of Health. [Link]

• Synthetic applications of biologically important Mannich bases: An updated review. Journal of Chemical Reviews. [Link]

• Synthesis of 4-tert-butyl-2-(thiomorpholin-4-ylmethyl)phenol, and 4-tert-butyl-2,6-bis(thiomorpholin-4-ylmethyl)phenol. MDPI. [Link]

• An updated review on morpholine derivatives with their pharmacological actions. ResearchGate. [Link]

• Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences. [Link]

• Synthesis of 2-Methoxy-4-phenyliminomethyl-phenol (1). ResearchGate. [Link]

• Synthesis of 4-isopropyl-bis-2,6-morpholin-4-ylmethyl-1-phenol. MDPI. [Link]

• A review on pharmacological profile of Morpholine derivatives. ResearchGate. [Link]

• (PDF) Synthesis and characterization of aminomethylated 2-chloro-4-phenylphenols. ResearchGate. [Link]

• Synthesis and Characterization of Aminomethylated 2-Chloro-4-phenylphenols. Revista de Chimie. [Link]

• Medicinal chemistry of 2,2,4-substituted morpholines. PubMed. [Link]

• Phenol,2,6-bis(1,1-dimethylethyl)-4-(4-morpholinylmethyl). Chemsrc. [Link]

• Pharmacological activity of morpholino compound. PubMed. [Link]

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• 5. 2-[(E)-(Morpholin-4-yl­imino)­meth­yl]-6-(morpholin-4-ylmeth­yl)phenol - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols for 2-Methyl-4-(morpholin-4-ylmethyl)phenol in Medicinal Chemistry

Introduction: Unveiling the Potential of a Phenolic Mannich Base

2-Methyl-4-(morpholin-4-ylmethyl)phenol is a member of the Mannich base family of organic compounds, a class renowned for its diverse and significant biological activities.[1] These compounds are synthesized through the aminomethylation of a carbon acid, in this case, the ortho-cresol, using formaldehyde and a secondary amine, morpholine. The resulting structure combines the well-documented bioactivity of the phenol moiety with the favorable pharmacokinetic properties often conferred by the morpholine ring.[2][3] Phenolic compounds, in general, are a recurring motif in pharmaceuticals, valued for their antioxidant, antimicrobial, and anti-inflammatory properties.[3] The incorporation of a morpholine group can enhance a molecule's solubility, metabolic stability, and ability to interact with biological targets, making it a privileged scaffold in drug discovery.[4]

This guide provides a comprehensive overview of the synthesis, characterization, and potential medicinal chemistry applications of 2-Methyl-4-(morpholin-4-ylmethyl)phenol. It is designed to equip researchers, scientists, and drug development professionals with the necessary protocols and foundational knowledge to explore the therapeutic potential of this promising compound. While specific experimental data for this exact molecule is limited in publicly available literature, the protocols and expected outcomes presented herein are based on established methodologies for closely related phenolic Mannich bases and serve as a robust starting point for investigation.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Methyl-4-(morpholin-4-ylmethyl)phenol is presented in the table below. These values are computed and provide a useful guide for handling and experimental design.

Property	Value	Source
Molecular Formula	C12H17NO2	-
Molecular Weight	207.27 g/mol	-
XLogP3	1.8	-
Hydrogen Bond Donor Count	1	-
Hydrogen Bond Acceptor Count	3	-
Rotatable Bond Count	3	-

Synthesis and Characterization

The synthesis of 2-Methyl-4-(morpholin-4-ylmethyl)phenol is a straightforward Mannich reaction. The following protocol is adapted from established procedures for similar phenolic Mannich bases.

Protocol: Synthesis of 2-Methyl-4-(morpholin-4-ylmethyl)phenol

Materials:

• o-Cresol

• Morpholine

• Formaldehyde (37% aqueous solution)

• Ethanol

• Dichloromethane

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• In a round-bottom flask, dissolve o-cresol (1 equivalent) in ethanol.

• To this solution, add morpholine (1 equivalent) and formaldehyde (1.1 equivalents) at room temperature with stirring.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Dissolve the residue in dichloromethane and wash with a saturated sodium bicarbonate solution to remove any unreacted phenol.

• Separate the organic layer, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate gradient to yield 2-Methyl-4-(morpholin-4-ylmethyl)phenol as a solid.

Diagram: Synthesis Workflow

Caption: General workflow for the synthesis of 2-Methyl-4-(morpholin-4-ylmethyl)phenol.

Characterization

The successful synthesis of the target compound should be confirmed by a suite of spectroscopic techniques. The expected spectral data are outlined below.

Expected Spectroscopic Data:

Technique	Expected Features
¹H NMR (CDCl₃)	δ (ppm): 7.0-6.7 (m, 3H, Ar-H), 4.5 (s, 1H, Ar-OH), 3.7 (t, 4H, -N-CH₂-), 3.6 (s, 2H, Ar-CH₂-N), 2.5 (t, 4H, -O-CH₂-), 2.3 (s, 3H, Ar-CH₃)
¹³C NMR (CDCl₃)	δ (ppm): 155 (Ar-C-OH), 130-120 (Ar-C), 67 (-O-CH₂-), 62 (Ar-CH₂-N), 54 (-N-CH₂-), 16 (Ar-CH₃)
IR (KBr, cm⁻¹)	ν: 3400 (br, O-H), 2950-2800 (C-H), 1600 (C=C, aromatic), 1250 (C-O), 1115 (C-N)
Mass Spec. (EI)	m/z: 207 (M⁺), prominent fragments corresponding to the loss of the morpholine group.

Potential Medicinal Chemistry Applications and In Vitro Protocols

Phenolic Mannich bases are known to exhibit a wide range of biological activities.[3] The following sections detail potential applications for 2-Methyl-4-(morpholin-4-ylmethyl)phenol and provide detailed protocols for in vitro evaluation.

Antimicrobial Activity

The combination of a phenol and a morpholine moiety suggests potential antimicrobial properties.[5][6] Phenolic compounds can disrupt microbial cell membranes and inhibit essential enzymes, while the morpholine group can enhance cell permeability.[7]

Diagram: Proposed Antimicrobial Mechanism

Caption: Putative mechanisms of antimicrobial action for the title compound.

Protocol: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

• Preparation of Bacterial Inoculum: Culture the desired bacterial strain (e.g., Staphylococcus aureus, Escherichia coli) in nutrient broth overnight at 37°C. Dilute the culture to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Compound Preparation: Prepare a stock solution of 2-Methyl-4-(morpholin-4-ylmethyl)phenol in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions in a 96-well microtiter plate containing nutrient broth to achieve a range of concentrations.

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate. Include a positive control (broth with bacteria, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Expected Data: While no specific data exists for the title compound, related phenolic Mannich bases have shown MIC values in the range of 10-100 µg/mL against various bacterial strains.

Antioxidant Activity

The phenolic hydroxyl group is a key pharmacophore for antioxidant activity, capable of donating a hydrogen atom to scavenge free radicals.[8][9]

Protocol: DPPH Radical Scavenging Assay

• Reagent Preparation: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Compound Preparation: Prepare a series of dilutions of 2-Methyl-4-(morpholin-4-ylmethyl)phenol in methanol.

• Assay: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each compound dilution. Include a control (methanol instead of the compound) and a standard antioxidant (e.g., ascorbic acid).

• Incubation and Measurement: Incubate the plate in the dark at room temperature for 30 minutes. Measure the absorbance at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of radical scavenging activity and determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Expected Data: Phenolic compounds exhibit a wide range of antioxidant activities. The IC₅₀ value for 2-Methyl-4-(morpholin-4-ylmethyl)phenol is anticipated to be in the micromolar range, comparable to other synthetic phenolic antioxidants.

Anti-inflammatory Activity

Chronic inflammation is implicated in numerous diseases. Phenolic compounds are known to possess anti-inflammatory properties by inhibiting key inflammatory mediators.[1][10][11][12]

Diagram: Anti-inflammatory Signaling Pathway

Caption: Potential inhibition of pro-inflammatory pathways by the title compound.

Protocol: Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

• Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and antibiotics.

• Cell Treatment: Seed the cells in a 96-well plate and allow them to adhere. Pre-treat the cells with various concentrations of 2-Methyl-4-(morpholin-4-ylmethyl)phenol for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce NO production.

• Griess Assay: Measure the amount of nitrite (a stable product of NO) in the culture supernatant using the Griess reagent.

• Calculation: Determine the percentage of inhibition of NO production and calculate the IC₅₀ value.

Expected Data: Similar phenolic compounds have demonstrated potent inhibition of NO production with IC₅₀ values in the low micromolar range.[11]

Cytotoxic/Anticancer Activity

Many phenolic Mannich bases have been reported to exhibit cytotoxic effects against various cancer cell lines.[13] The mechanism often involves the induction of apoptosis.

Protocol: MTT Assay for Cytotoxicity

• Cell Culture: Culture a cancer cell line of interest (e.g., MCF-7 breast cancer, A549 lung cancer) in the appropriate medium.

• Cell Seeding: Seed the cells in a 96-well plate at a suitable density and allow them to attach overnight.

• Compound Treatment: Treat the cells with a range of concentrations of 2-Methyl-4-(morpholin-4-ylmethyl)phenol for 48-72 hours.

• MTT Assay: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization and Measurement: Dissolve the formazan crystals in a solubilization buffer (e.g., DMSO) and measure the absorbance at 570 nm.

• Calculation: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value.

Expected Data: The cytotoxic potential of 2-Methyl-4-(morpholin-4-ylmethyl)phenol will be cell-line dependent. Related compounds have shown IC₅₀ values ranging from low micromolar to higher concentrations.[13]

Conclusion and Future Directions

2-Methyl-4-(morpholin-4-ylmethyl)phenol represents a promising scaffold for the development of novel therapeutic agents. Its synthesis is straightforward, and the combination of the phenolic and morpholine moieties suggests a high potential for diverse biological activities. The protocols provided in this guide offer a solid foundation for researchers to systematically evaluate its antimicrobial, antioxidant, anti-inflammatory, and cytotoxic properties. Further investigations, including in vivo studies and mechanism of action elucidation, are warranted to fully explore the therapeutic potential of this and related phenolic Mannich bases.

References

• Rezaeivala, M., Ahmadi, M., Captain, B., Şahin-Bölükbaşı, S., Dehghani-Firouzabadi, A. A., & Gable, R. W. (2020). Synthesis, characterization, and cytotoxic activity studies of new N4O complexes derived from 2‐({3‐[2‐morpholinoethylamino]‐N3‐([pyridine‐2‐yl]methyl) propylimino} methyl)phenol. Applied Organometallic Chemistry, 34(2), e5325. [Link]

• PubChem. (n.d.). 2-(4-Morpholinylmethyl)phenol. National Center for Biotechnology Information. Retrieved from [Link]

• Frontiers in Microbiology. (2019). Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria. [Link]

• Kumar, A., & Mishra, A. K. (2018). Biological Importance of Phenol Derivatives as Potent Bioactive Compound: A Review. Letters in Organic Chemistry, 15(4), 265-274. [Link]

• RSC Publishing. (2022). Exploring the antioxidant, antimicrobial, cytotoxic and biothermodynamic properties of novel morpholine derivative bioactive Mn(ii), Co(ii) and Ni(ii) complexes – combined experimental and theoretical measurements towards DNA/BSA/SARS-CoV-2 3CLPro. [Link]

• PMC. (2021). Bioactive Potential of 2-Methoxy-4-vinylphenol and Benzofuran from Brassica oleracea L. var. capitate f, rubra (Red Cabbage) on Oxidative and Microbiological Stability of Beef Meat. [Link]

• MDPI. (2007). Synthesis of 4-bromo-2-thiomorpholin-4-ylmethyl-1-phenol. [Link]

• PubMed. (2023). Anti-inflammatory activity of 2-methoxy-4-vinylphenol involves inhibition of lipopolysaccharide-induced inducible nitric oxidase synthase by heme oxygenase-1. [Link]

• ResearchGate. (2011). Anti-inflammatory effect of 2-methoxy-4-vinylphenol via the suppression of NF-κB and MAPK activation, and acetylation of histone H3. [Link]

• ResearchGate. (2023). Anti-inflammatory activity of 2-Methoxy-4-vinylphenol involves inhibition of lipopolysaccharide-induced inducible nitric oxidase synthase by heme oxygenase-1. [Link]

• MDPI. (2005). Synthesis of 4-tert-butyl-2-(thiomorpholin-4-ylmethyl)phenol, and 4-tert-butyl-2,6-bis(thiomorpholin-4-ylmethyl)phenol. [Link]

• Frontiers. (2019). Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria. [Link]

• SAGE Journals. (2016). DFT analysis and bioactivity of 2-((E)-(4-methoxybenzylimino)methyl)phenol and its Ni(II) and Pd(II) complexes. [Link]

• MDPI. (2023). Future Antimicrobials: Natural and Functionalized Phenolics. [Link]

• PMC. (2016). Antioxidant Activity of Synthetic Polymers of Phenolic Compounds. [Link]

• MDPI. (2021). Tailored Functionalization of Natural Phenols to Improve Biological Activity. [Link]

• MDPI. (2018). The Immunomodulatory and Anti-Inflammatory Role of Polyphenols. [Link]

• Frontiers. (2020). Antibacterial Properties of Polyphenols: Characterization and QSAR (Quantitative Structure–Activity Relationship) Models. [Link]

• MDPI. (2022). Experimental and Computational Study of Antioxidant Activities of Synthetic Heterocyclic Quinazoline-4-one Derivatives. [Link]

• ResearchGate. (2022). Biological activities of morpholine derivatives and molecular targets involved. [Link]

• Research Trend. (2021). Antioxidant and Antibacterial Evaluation of 2,6-dimethoxy-4-((phenylamino) methyl) Phenol and 2,6-Dimethoxy-4-((4′-nitropheny. [Link]

• ResearchGate. (2021). Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. [Link]

• PMC. (2013). 2-[(E)-(Morpholin-4-ylimino)methyl]-6-(morpholin-4-ylmethyl)phenol. [Link]

• ResearchGate. (2004). Synthesis of 4-chloro-2-(thiomorpholin-4-ylmethyl)phenol. [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2016). Phenol, 2,2'-methylenebis[6-(1,1-dimethylethyl)-4-methyl-: Human health tier II assessment. [Link]_tier_II_assessment.pdf)

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Application Notes and Protocols for the Synthesis of Phenolic Mannich Bases

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive overview of the experimental procedures for synthesizing phenolic Mannich bases, a class of compounds with significant applications in medicinal chemistry and materials science. We delve into the underlying reaction mechanisms, offer detailed, step-by-step protocols for both mono- and bis-aminomethylation, and provide expert insights into reaction optimization and product characterization. This document is designed to equip researchers with the foundational knowledge and practical techniques required to successfully synthesize and validate these valuable molecular scaffolds.

Introduction: The Enduring Relevance of the Mannich Reaction

The Mannich reaction, a three-component condensation, is a cornerstone of synthetic organic chemistry, enabling the straightforward introduction of an aminomethyl group into a compound containing an active hydrogen atom.[1][2] When applied to phenols, this reaction leverages the high electron density of the aromatic ring, which acts as the nucleophilic component.[3] The resulting phenolic Mannich bases are not merely synthetic curiosities; they are potent pharmacophores and versatile chemical intermediates.[4][5]

The incorporation of the basic aminomethyl moiety can significantly alter the physicochemical properties of the parent phenol, often leading to enhanced water solubility and bioavailability.[6][7] This structural modification has been exploited to develop a wide array of compounds with diverse biological activities, including anticancer, antimicrobial, anti-inflammatory, and antioxidant properties.[8][9][10] This guide serves as a practical manual for the synthesis, purification, and characterization of these important molecules.

Mechanistic Underpinnings: A Tale of Two Steps

The synthesis of phenolic Mannich bases proceeds via a well-established, two-stage mechanism involving electrophilic aromatic substitution.[2][3] Understanding this mechanism is crucial for optimizing reaction conditions and predicting regiochemical outcomes.

Stage 1: Formation of the Electrophile (Iminium Ion) The reaction is initiated by the condensation of a secondary amine with formaldehyde. This typically occurs under mild acidic or basic conditions, or even thermally, to generate a highly reactive electrophilic species known as an iminium ion (or Eschenmoser's salt precursor).[1][3]

Stage 2: Nucleophilic Attack by the Phenol The electron-rich phenol, existing in equilibrium with its more nucleophilic phenolate form, attacks the iminium ion.[11] The hydroxyl group of the phenol is a powerful activating group and an ortho, para-director.[3] Consequently, the aminomethyl group is introduced preferentially at the positions ortho and/or para to the hydroxyl group.

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• 6. Application of the Mannich reaction in the structural modification of natural products - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. tandfonline.com [tandfonline.com]
• 11. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Analytical Characterization of Phenol Derivatives

Introduction

Phenolic compounds, characterized by a hydroxyl group directly attached to an aromatic ring, are a vast and diverse class of molecules. They are of significant interest across various scientific disciplines, including environmental science, food chemistry, and pharmaceutical development, owing to their wide range of biological activities and, in some cases, their toxicity.[1][2] The accurate characterization and quantification of these derivatives are paramount for quality control, safety assessment, and the elucidation of their functional roles.

This document provides a comprehensive guide to the principal analytical techniques employed for the characterization of phenol derivatives. It is designed for researchers, scientists, and drug development professionals, offering not just procedural steps but also the underlying scientific rationale for methodological choices. The protocols herein are presented as self-validating systems, emphasizing robustness and reliability.

Chromatographic Techniques: The Cornerstone of Separation

Chromatographic methods are indispensable for the separation of complex mixtures of phenolic compounds, enabling their individual identification and quantification. The choice between liquid and gas chromatography is primarily dictated by the volatility and thermal stability of the analytes.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely adopted technique for the analysis of a broad spectrum of phenolic compounds.[3] Its operation at ambient temperatures makes it particularly suitable for the analysis of thermolabile derivatives.

Principle of Separation: HPLC separates compounds based on their differential partitioning between a stationary phase (packed in a column) and a liquid mobile phase. For phenolic compounds, reversed-phase chromatography is the most common mode, utilizing a nonpolar stationary phase (e.g., C18-bonded silica) and a polar mobile phase (typically a mixture of water, acetonitrile, or methanol with an acid modifier like formic or acetic acid). The separation is driven by the relative hydrophobicity of the analytes; more polar compounds elute earlier, while less polar compounds are retained longer on the column.

Causality in Method Development: The choice of mobile phase composition, gradient elution profile, and column chemistry is critical for achieving optimal separation. The addition of an acid to the mobile phase is crucial for suppressing the ionization of the phenolic hydroxyl group, which would otherwise lead to poor peak shape and retention time variability. A gradient elution, where the proportion of the organic solvent is increased over time, is often necessary to effectively separate a wide range of phenolic compounds with varying polarities in a single run.[4]

This protocol outlines a general method for the separation and quantification of phenol derivatives using HPLC with UV-Vis detection.

Instrumentation:

• High-Performance Liquid Chromatograph

• C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size)

• UV-Vis or Photodiode Array (PDA) Detector[3]

• Autosampler

• Data acquisition and processing software

Reagents:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade or Milli-Q)

• Formic acid or Acetic acid (analytical grade)

• Phenolic standards of interest

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Degas both mobile phases prior to use.

• Standard Preparation:

  • Prepare individual stock solutions of each phenolic standard (e.g., 1000 mg/L) in methanol.

  • From the stock solutions, prepare a series of mixed calibration standards at different concentrations (e.g., 1, 5, 10, 25, 50, 100 mg/L) by diluting with the initial mobile phase composition.[5]

• Instrument Setup:

  • Column Temperature: 25 °C[4]

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detector Wavelength: Set to the maximum absorbance wavelength (λmax) of the target analytes. A PDA detector can monitor a range of wavelengths simultaneously (e.g., 270-380 nm).[6]

  • Gradient Elution Program:

    Time (min)	%A	%B
    0	95	5
    20	50	50
    25	5	95
    30	5	95
    31	95	5

    | 35 | 95 | 5 |

• Analysis:

  • Inject the calibration standards to generate a calibration curve.

  • Inject the prepared samples.

• Data Processing:

  • Identify the peaks in the sample chromatograms by comparing their retention times with those of the standards.

  • Quantify the concentration of each analyte using the calibration curve generated from the standards.

Data Presentation: HPLC-UV Quantitative Data Summary

Analyte	Retention Time (min)	λmax (nm)	Linear Range (mg/L)	Limit of Detection (LOD) (mg/L)
Gallic Acid	4.5	272	0.5 - 100	0.1
Catechin	8.2	280	0.5 - 100	0.15
Caffeic Acid	10.1	324	0.2 - 50	0.05
p-Coumaric Acid	12.8	310	0.2 - 50	0.06
Quercetin	17.5	370	0.1 - 25	0.02

Note: The values presented in this table are for illustrative purposes and may vary depending on the specific instrumentation and experimental conditions.

Visualization: HPLC Experimental Workflow

Caption: General workflow for HPLC analysis of phenolic compounds.

Gas Chromatography (GC)

Gas chromatography is a powerful technique for the analysis of volatile and thermally stable phenol derivatives.[1] For many phenolic compounds, which are often polar and have low volatility, a derivatization step is necessary to enhance their amenability to GC analysis.[7][8]

Principle of Separation: In GC, a gaseous mobile phase (carrier gas) carries the analytes through a heated column containing a stationary phase. Separation is based on the partitioning of analytes between the mobile and stationary phases, which is governed by their volatility and their interaction with the stationary phase.

The Imperative of Derivatization: Derivatization is a chemical modification of the analyte to produce a new compound with properties that are more suitable for GC analysis.[9] For phenols, the primary goals of derivatization are to:

• Increase Volatility: By replacing the active hydrogen of the hydroxyl group with a non-polar group, the intermolecular hydrogen bonding is eliminated, leading to a significant increase in volatility.[9]

• Improve Thermal Stability: Derivatization can protect the thermally labile hydroxyl group from degradation at the high temperatures of the GC inlet and column.

• Enhance Detection: Certain derivatizing agents can introduce moieties that are highly responsive to specific detectors, such as the electron capture detector (ECD).[10]

Common derivatization techniques for phenols include silylation (e.g., using BSTFA) and acetylation.[1]

This protocol describes the analysis of phenol derivatives by gas chromatography-mass spectrometry (GC-MS) following derivatization with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Fused-silica capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm)

• Autosampler

Reagents:

• BSTFA (with 1% TMCS as a catalyst)

• Pyridine or Acetonitrile (anhydrous)

• Phenolic standards

• Anhydrous sodium sulfate

• Dichloromethane (GC grade)

Procedure:

• Sample Extraction (from water matrix):

  • Adjust the pH of 100 mL of the water sample to < 2 with sulfuric acid.

  • Perform a liquid-liquid extraction with three 50 mL portions of dichloromethane.

  • Dry the combined organic extracts by passing them through anhydrous sodium sulfate.[1]

  • Concentrate the extract to approximately 1 mL under a gentle stream of nitrogen.

• Derivatization:

  • Transfer 100 µL of the concentrated extract or standard solution to a vial.

  • Evaporate to dryness under nitrogen.

  • Add 100 µL of pyridine (or acetonitrile) and 100 µL of BSTFA.

  • Cap the vial tightly and heat at 70°C for 30 minutes.

  • Cool to room temperature before injection.

• GC-MS Analysis:

  • GC Conditions:

    • Inlet Temperature: 250°C

    • Injection Mode: Splitless (1 µL injection volume)

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min

    • Oven Temperature Program:

      • Initial temperature: 60°C, hold for 2 min

      • Ramp: 10°C/min to 280°C

      • Hold: 5 min at 280°C

  • MS Conditions:

    • Ion Source Temperature: 230°C

    • Quadrupole Temperature: 150°C

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Scan Range: m/z 40-550

• Data Analysis:

  • Identify the derivatized phenols by comparing their mass spectra and retention times with those of derivatized standards or by searching a mass spectral library (e.g., NIST). The mass spectrum of the trimethylsilyl (TMS) derivative will show a characteristic molecular ion and fragmentation pattern.[11]

Visualization: GC Derivatization and Analysis Workflow

Caption: Workflow for GC-MS analysis of phenols with derivatization.

Spectroscopic Techniques: Unveiling Molecular Structure and Concentration

Spectroscopic methods provide valuable information about the chemical structure and concentration of phenolic compounds.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a simple, rapid, and cost-effective method for the quantitative determination of total phenolic content or specific phenolic compounds.[12][13]

Principle: Phenolic compounds exhibit characteristic absorption of UV-Vis radiation due to the presence of the aromatic ring and the hydroxyl group.[14] The absorption is governed by the Beer-Lambert law, which states that the absorbance of a solution is directly proportional to the concentration of the analyte and the path length of the light beam through the solution.

Application in Total Phenolic Content (TPC) Assay: The Folin-Ciocalteu method is a widely used spectrophotometric assay for the determination of TPC.[15][16] The Folin-Ciocalteu reagent contains a mixture of phosphomolybdate and phosphotungstate, which are reduced by the phenolic compounds under alkaline conditions to form a blue-colored complex that can be quantified spectrophotometrically at around 760 nm.[15][16]

Instrumentation:

• UV-Vis Spectrophotometer

Reagents:

• Folin-Ciocalteu reagent

• Gallic acid (as a standard)

• Sodium carbonate (Na₂CO₃) solution (e.g., 7.5% w/v)

• Methanol or appropriate solvent for extraction

Procedure:

• Sample/Standard Preparation:

  • Extract phenolic compounds from the sample using a suitable solvent (e.g., 80% methanol).[2]

  • Prepare a stock solution of gallic acid (e.g., 1 mg/mL) in the same solvent.

  • Prepare a series of gallic acid calibration standards (e.g., 0.05, 0.1, 0.15, 0.2, 0.25 mg/mL).[17]

• Assay:

  • To 0.1 mL of each standard or sample extract, add 0.5 mL of Folin-Ciocalteu reagent.[17]

  • Mix well and allow to stand for 5 minutes in the dark.

  • Add 1.5 mL of 7.5% sodium carbonate solution.

  • Bring the final volume to 10 mL with distilled water.

  • Incubate in the dark at room temperature for 2 hours.

• Measurement:

  • Measure the absorbance of the solutions at 765 nm against a blank (containing the solvent instead of the sample/standard).[17]

• Quantification:

  • Construct a calibration curve by plotting the absorbance of the gallic acid standards versus their concentration.

  • Determine the TPC of the samples from the calibration curve and express the results as mg of gallic acid equivalents (GAE) per gram of sample.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a non-destructive technique that provides information about the functional groups present in a molecule.[15] It is useful for the qualitative characterization of phenolic extracts.

Principle: FTIR spectroscopy measures the absorption of infrared radiation by a sample, which causes molecular vibrations (stretching and bending) at specific frequencies corresponding to the different functional groups.

Characteristic Bands for Phenolic Compounds:

• O-H Stretching: A broad band in the region of 3200-3600 cm⁻¹ is characteristic of the hydroxyl group, often broadened due to hydrogen bonding.[15]

• C-H Aromatic Stretching: A band around 2920 cm⁻¹ indicates the C-H stretching of the aromatic ring.[15]

• C=C Aromatic Stretching: Medium to weak bands around 1615 cm⁻¹ and 1500 cm⁻¹ are due to the C=C stretching vibrations within the aromatic ring.[15]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled technique for the detailed structural elucidation of phenolic compounds.[18]

Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei. When placed in a strong magnetic field, nuclei with a non-zero spin (like ¹H and ¹³C) can absorb radiofrequency radiation at specific frequencies, which are dependent on their chemical environment.

Key Information from NMR for Phenols:

• ¹H NMR:

  • Aromatic Protons: Resonances in the region of 6.8-7.4 ppm are characteristic of protons on the aromatic ring.[19]

  • Hydroxyl Proton: The chemical shift of the phenolic hydroxyl proton is highly variable (typically 4.5-7.0 ppm) and is dependent on concentration, solvent, and temperature due to hydrogen bonding.[19][20] The signal is often broad.

• ¹³C NMR:

  • The carbon atom attached to the hydroxyl group is deshielded and appears at a chemical shift of around 155 ppm.[21]

  • Other aromatic carbons resonate in the typical range of 125-150 ppm.[21]

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique used for determining the molecular weight and elemental composition of a compound, as well as for structural elucidation through fragmentation analysis.[22] It is often coupled with a chromatographic technique (GC-MS or LC-MS) for the analysis of complex mixtures.[3]

Principle: In MS, molecules are ionized, and the resulting ions are separated based on their mass-to-charge ratio (m/z).

Mass Spectrum of Phenol:

• Molecular Ion Peak ([M]⁺): For phenol, the molecular ion peak is observed at m/z 94.[23]

• Fragmentation: The fragmentation pattern provides structural information. A common fragmentation for phenol is the loss of a hydrogen atom to give a peak at m/z 93, or the loss of CO to give a peak at m/z 66.[23]

Electrochemical Techniques: Sensitive Detection

Electrochemical methods offer high sensitivity, rapid analysis, and low cost for the detection of phenolic compounds.[7][24]

Principle: These techniques are based on the oxidation or reduction of the phenolic compounds at the surface of an electrode. The resulting current is proportional to the concentration of the analyte.[25]

Common Techniques:

• Cyclic Voltammetry (CV): Provides information about the redox behavior of the phenols.

• Differential Pulse Voltammetry (DPV) and Square Wave Voltammetry (SWV): Offer higher sensitivity and are well-suited for quantitative analysis.[25]

Instrumentation:

• Potentiostat with a three-electrode system (working electrode, reference electrode, and counter electrode)

Reagents:

• Phosphate buffer solution (e.g., pH 7.0)

• Phenol standard solutions

Procedure:

• Electrode Preparation:

  • Polish the working electrode (e.g., glassy carbon electrode) to a mirror finish.

• Measurement:

  • Place the three-electrode system in the electrochemical cell containing the phosphate buffer.

  • Record a blank DPV scan.

  • Add a known concentration of phenol standard and record the DPV scan.

  • The oxidation of phenol will produce a peak at a specific potential.

• Quantification:

  • Construct a calibration curve by plotting the peak current versus the phenol concentration for a series of standards.

  • Determine the concentration of phenol in an unknown sample from the calibration curve.

Data Presentation: DPV Quantitative Data Summary

Analyte	Oxidation Potential (V vs. Ag/AgCl)	Linear Range (µM)	Limit of Detection (LOD) (µM)
Phenol	+0.65	1 - 100	0.5
Catechol	+0.25	0.5 - 50	0.1
Hydroquinone	+0.15	0.5 - 50	0.1

Note: The values presented in this table are for illustrative purposes and may vary depending on the specific electrode material and experimental conditions.

Sample Preparation: A Critical Step for Accurate Analysis

The choice of sample preparation technique is crucial for the successful analysis of phenolic compounds and depends on the sample matrix.[2]

• Liquid-Liquid Extraction (LLE): A conventional method for extracting phenols from aqueous samples using an immiscible organic solvent.[26]

• Solid-Phase Extraction (SPE): A more modern technique that uses a solid sorbent to isolate and preconcentrate phenols from liquid samples, offering higher recovery and cleaner extracts compared to LLE.

• Soxhlet Extraction: A classical method for extracting phenols from solid samples.[2]

• Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE): More efficient and faster extraction methods for solid samples compared to Soxhlet.[26]

Conclusion

The characterization of phenol derivatives requires a multi-faceted analytical approach. Chromatographic techniques, particularly HPLC and GC, are essential for the separation and quantification of individual compounds. Spectroscopic methods, including UV-Vis, FTIR, NMR, and MS, provide invaluable information for quantification and structural elucidation. Electrochemical methods offer a sensitive and rapid alternative for detection. The selection of the most appropriate technique or combination of techniques depends on the specific analytical goals, the nature of the sample, and the concentration of the analytes of interest. Proper method validation is paramount to ensure the accuracy and reliability of the analytical results.

References

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• Iris Publishers. (2022, November 2). Electroanalytical Method for The Detection of Phenol: A Brief.
• MDPI. (2025, October 31). Characterization and Discrimination of Pure Standards of Phenolic Compounds Using FTIR Spectroscopy in the Terahertz Range.
• PubMed. (2003, April 15). Dual Derivatization and GC-MS Analysis of Phenolic Compounds Suspected of Being Xenoestrogens.
• SciELO. (n.d.). FTIR analysis and quantification of phenols and flavonoids of five commercially available plants extracts used in wound healing.
• MDPI. (2013, May 13). A Graphene-Based Electrochemical Sensor for Rapid Determination of Phenols in Water.
• SciSpace. (2012, March 21). Derivatization Reactions and Reagents for Gas Chromatography Analysis.
• ResearchGate. (n.d.). Electrochemical detection of phenol in aqueous solutions.
• Pharmacy Education. (n.d.). Infrared spectroscopy chemometric model for determination of phenolic content of plant leaf powder.
• Analyst (RSC Publishing). (2015, March 16). Indirect electroanalytical detection of phenols.
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• A Mini-Review. (n.d.). Assessment of Phenolic Compounds by Spectrophotometry: Exploring the Technique's Limitations.
• IEEE Xplore. (n.d.). Research and Exploration of Electrochemical Determination of Phenolic Compounds.
• Scribd. (n.d.). UV-Vis Analysis of Phenol Solutions | PDF | Absorption Spectroscopy.
• ResearchGate. (2017, February 20). FTIR analysis and quantification of phenols and flavonoids of five commercially available plants extracts used in wound healing.
• EPA. (n.d.). Method 8041A: Phenols by Gas Chromatography, part of Test Methods for Evaluating Solid Waste, Physical/Chemical Methods.
• Asian Journal of Pharmaceutical Analysis. (2024, December 10). The Role of UV-Visible Spectroscopy for Phenolic Compounds Quantification in Winemaking.
• ResearchGate. (n.d.). Figure 4. UV-vis spectral properties of individual phenolic compounds....
• PubMed. (n.d.). A Novel Derivatization of Phenol After Extraction From Human Serum Using Perfluorooctanoyl Chloride for Gas Chromatography-Mass Spectrometric Confirmation and Quantification.
• ScienceDirect. (2001). Analysis of phenols in pharmaceuticals by liquid chromatography after pre-column labelling and on-line post-column photochemical.
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• PMC. (n.d.). 1H-NMR as a Structural and Analytical Tool of Intra- and Intermolecular Hydrogen Bonds of Phenol-Containing Natural Products and Model Compounds.
• International Journal of Pharmaceutical Sciences. (2025, June 25). Quantitative Analysis of Phenolic Compounds in Citrus Peels Using UV-Visible Spectrophotometry.
• ResearchGate. (n.d.). Mass spectra of derivatives of phenols and standard spectra of the... | Download Scientific Diagram.
• ResearchGate. (2025, October 16). Methodologies for the Extraction of Phenolic Compounds from Environmental Samples: New Approaches.
• Taylor & Francis. (2006, December 5). HPLC Identification and Separation of Phenolic Compounds Diazotized With Sulphanilic Acid. Structural Effects on Retention Times.
• PMC. (n.d.). Techniques for Analysis of Plant Phenolic Compounds.
• EPA. (n.d.). Method for the determination of phenol and methylphenols (cresols) in ambient air using HPLC.
• Scientific Research Publishing. (n.d.). Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water after Pre-Column Derivatization with 4-Nitrobenzoyl Chloride.
• Doc Brown's Advanced Organic Chemistry. (2025, November 27). mass spectrum of phenol C6H6O C6H5OH fragmentation pattern of m/z m/e ions for analysis and identification of phenol image diagram doc brown's advanced organic chemistry revision notes.
• MDPI. (2021, September 7). Analytical Methods for Exploring Nutraceuticals Based on Phenolic Acids and Polyphenols.
• A Review of Mass Spectrometry Techniques for the Analysis of Phenolic Compounds. (2015, December 17). -OH What?.
• ResearchGate. (n.d.). EI Mass spectra of the TMS derivatives of (a) phenol (4) and (b)....
• Chemistry LibreTexts. (2025, November 12). 14.11: H-NMR and C-NMR of Alcohols and Phenols.
• Doc Brown's Advanced Organic Chemistry. (2025, November 27). 1H proton nmr spectrum of phenol C6H6O C6H5OH low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 phenol 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes.
• MATEC Web of Conferences. (n.d.). Method development for the analysis of Phenols in the ambient air using automatic thermal desorption-gas chromatography-mass spectrometry (TD-GC/MS).
• ACS Publications. (n.d.). Gas-chromatographic analysis of mercaptans, phenols, and organic acids in surface waters with use of pentafluorobenzyl derivatives | Environmental Science & Technology.
• EPA. (n.d.). Method 8041A.
• MSU Chemistry. (n.d.). NMR Spectroscopy.
• Global NEST Journal. (2020, January 16). Determination of phenolic compounds in industrial wastewaters by gas chromatography after extraction and preconcentration by microextraction.
• MDPI. (2022, January 18). Determination of Phenolic Compounds Using HPLC-UV Method in Wild Fruit Species.
• SciSpace. (n.d.). Determination of Content of Phenol in Foundry Resins by Pyrolysis Gas Chromatography-Mass Spectrometry Method.
• ResearchGate. (n.d.). Chemical structures of phenols 1-6. The 1 H nuclear magnetic resonance (NMR) labeling scheme for the hydroxyl groups is shown..
• ATSDR. (n.d.). Toxicological Profile for Phenol.

Sources

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• 19. 1H proton nmr spectrum of phenol C6H6O C6H5OH low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 phenol 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 20. NMR Spectroscopy [www2.chemistry.msu.edu]
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• 26. researchgate.net [researchgate.net]

Application Note: In Vitro Assays to Evaluate the Bioactivity of Novel Phenol Compounds

Target Audience: Researchers, scientists, and drug development professionals Document Type: Application Note & Standard Operating Protocols (SOPs)

Executive Summary & Mechanistic Rationale

Phenol compounds—ranging from simple phenolic acids (e.g., gallic acid) to complex flavonoids (e.g., quercetin)—are highly valued in drug discovery for their potent antioxidant, anti-inflammatory, and anti-proliferative properties[1]. However, evaluating the bioactivity of novel synthesized or extracted phenols requires a rigorous, tiered screening strategy.

Tiered in vitro screening workflow for novel phenol compounds.

Tier 1: Cell-Free Antioxidant Capacity (DPPH Assay)

Causality & Assay Design

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is the gold standard for initial screening. DPPH is a stable free radical due to the delocalization of its spare electron, which imparts a deep purple color with maximum absorbance at 515–517 nm[4]. When a phenol compound donates a hydrogen atom (HAT mechanism) or an electron (SET mechanism) to the radical, it is reduced to a yellow hydrazine derivative[4].

Self-Validating System: This protocol includes a sample blank (to correct for the intrinsic color of the phenol) and a vehicle control (to establish baseline maximum absorbance), ensuring that the calculated scavenging percentage is strictly due to chemical reduction[4].

Step-by-Step Protocol

Reagents: 0.15 mM DPPH in 95% methanol, Gallic acid (Positive Control), DMSO.

• Reagent Preparation: Dissolve DPPH in 95% methanol to a final concentration of 0.15 mM. Critical: Protect from light, as UV radiation degrades the radical[5].

• Sample Preparation: Dissolve novel phenol compounds in DMSO to create a 10 mg/mL stock. Dilute in methanol to working concentrations (e.g., 1, 10, 50, 100, 500 µg/mL).

• Reaction Assembly (96-well plate):

  • Test Wells: 100 µL sample + 100 µL DPPH solution.

  • Control Wells: 100 µL methanol + 100 µL DPPH solution (Maximum absorbance).

  • Blank Wells: 100 µL sample + 100 µL methanol (Corrects for sample background absorbance).

• Incubation: Seal the plate and incubate in the dark at 23–25°C for 30 minutes[5].

• Detection: Measure absorbance at 515 nm using a microplate reader.

• Data Analysis: Calculate the scavenging activity: % Scavenging = [1 - ((Abs_sample - Abs_blank) / Abs_control)] × 100 Plot % Scavenging vs. Concentration to determine the IC₅₀ via non-linear regression[5].

Tier 2: Cellular Antioxidant Activity (CAA) Assay

Causality & Assay Design

While DPPH proves a compound can scavenge radicals, the Cellular Antioxidant Activity (CAA) assay proves it does so in a living system. The CAA assay utilizes the cell-permeable fluorogenic probe 2',7'-dichlorodihydrofluorescin diacetate (DCFH-DA)[6].

Once inside the cell, cellular esterases cleave the diacetate groups, trapping the non-fluorescent DCFH intracellularly[6]. The addition of a radical initiator like ABAP generates peroxyl radicals that oxidize DCFH to highly fluorescent DCF[3]. If the novel phenol compound successfully penetrates the cell and retains its bioactivity, it will quench the ROS, thereby preventing fluorescence[7].

Mechanism of the Cellular Antioxidant Activity (CAA) assay.

Step-by-Step Protocol

Reagents: HepG2 cells, DCFH-DA probe, ABAP (Free Radical Initiator), Quercetin (Positive Control).

• Cell Seeding: Culture HepG2 cells in a 96-well black, clear-bottom microtiter plate at a density of 6 × 10⁴ cells/well. Incubate for 24 hours at 37°C, 5% CO₂ until 90–100% confluent[6][7].

• Probe & Treatment Application: Remove growth media. Wash cells gently with DPBS to remove serum components that may inadvertently scavenge radicals[7]. Add 50 µL of the novel phenol compound (diluted in serum-free media) and 50 µL of 25 µM DCFH-DA probe to each well[6].

• Incubation: Incubate the plate for 1 hour at 37°C to allow for cell penetration and esterase cleavage[7].

• Critical Wash Step: Remove the treatment media and wash cells 3 times with DPBS. Causality Note: This step is absolutely critical. It removes extracellular antioxidant compounds and un-cleaved probe, ensuring the assay strictly measures intracellular ROS inhibition[6].

• Radical Initiation: Add 100 µL of 600 µM ABAP (Free Radical Initiator) to all wells[6].

• Kinetic Measurement: Immediately place the plate in a fluorescent microplate reader set to 37°C. Measure fluorescence (Excitation: 485 nm, Emission: 538 nm) every 5 minutes for 60 minutes[6][7].

• Data Analysis: Calculate the Area Under the Curve (AUC) for fluorescence versus time. CAA Unit = 1 - (∫SA / ∫CA) (Where ∫SA is the integrated area of the sample curve, and ∫CA is the integrated area of the control curve).

Quantitative Data Presentation

To accurately benchmark novel phenol compounds, experimental data must be contextualized against established standards. The table below summarizes the comparative parameters and expected baseline metrics for these assays.

Assay Type	Target Mechanism	Biological Relevance	Readout / Detection	Expected IC₅₀/EC₅₀ Range (Standard)
DPPH Scavenging	Single Electron / H-Atom Transfer	Low (Cell-free chemical reaction)	Absorbance (515 nm)	10–50 µM (Gallic Acid)[1]
CAA Assay	Intracellular ROS Inhibition	High (Requires cellular uptake & metabolism)	Fluorescence (Ex 485 / Em 538 nm)	15–100 µM (Quercetin)[2][3]
MTT Assay	Mitochondrial Reductase Activity	Moderate (Cytotoxicity/Viability)	Absorbance (570 nm)	>200 µM (For non-toxic phenols)

Note: It is highly recommended to run an MTT or CellTiter-Glo assay in parallel with the CAA assay. A false-positive reduction in ROS fluorescence can occur if the phenol compound is cytotoxic and induces cell death prior to radical initiation.

References

1.[5] "DPPH Measurement for Phenols and Prediction of Antioxidant Activity of Phenolic Compounds in Food." MDPI.[Link] 2.[2] "Assessment of Total Phenolic and Flavonoid Content, Antioxidant Properties, and Yield of Aeroponically and Conventionally Grown Leafy Vegetables and Fruit Crops: A Comparative Study." PMC.[Link] 3.[7] "CAA Antioxidant Assay Kit." Zen-Bio.[Link] 4.[4] "DPPH Radical Scavenging Assay." Encyclopedia MDPI. [Link] 5.[6] "OxiSelect™ Cellular Antioxidant Activity Assay Kit (Green Fluorescence)." Cell Biolabs, Inc.[Link] 6.[3] "Cellular Antioxidant Activity (CAA) Assay for Assessing Antioxidants, Foods, and Dietary Supplements." Journal of Agricultural and Food Chemistry - ACS Publications.[Link] 7.[1] "In-Vitro and In-Silico Investigation for the Spent-Coffee Bioactive Phenolics as a Promising Aflatoxins Production Inhibitor." PMC.[Link]

Sources

• 1. In-Vitro and In-Silico Investigation for the Spent-Coffee Bioactive Phenolics as a Promising Aflatoxins Production Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assessment of Total Phenolic and Flavonoid Content, Antioxidant Properties, and Yield of Aeroponically and Conventionally Grown Leafy Vegetables and Fruit Crops: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. DPPH Radical Scavenging Assay | Encyclopedia MDPI [encyclopedia.pub]
• 5. mdpi.com [mdpi.com]
• 6. cellbiolabs.com [cellbiolabs.com]
• 7. zen-bio.com [zen-bio.com]

safe handling and storage procedures for aminomethylated phenols

Application Note: Safe Handling, Storage, and Operational Protocols for Aminomethylated Phenols

Abstract

Aminomethylated phenols (Mannich bases), such as 2,4,6-Tris(dimethylaminomethyl)phenol (DMP-30), represent a unique class of chemical intermediates used extensively in epoxy curing and drug discovery. These compounds exhibit a "dual-hazard" profile: the corrosive alkalinity of tertiary amines combined with the systemic toxicity and protein-denaturing capability of phenols. This application note details a self-validating safety protocol, emphasizing specific barrier protection (PPE), inert atmosphere storage, and emergency decontamination procedures distinct from standard solvent handling.

Chemical Hazard Assessment: The "Trojan Horse" Mechanism

To handle aminomethylated phenols safely, one must understand the synergistic toxicity mechanisms at play. Unlike simple acids or bases, these compounds attack biological tissue through a two-stage process:

• Stage 1: The Amine Breach (Corrosion): The aminomethyl group (often a tertiary amine) creates a high pH environment (typically pH 11–13). Upon skin contact, this alkalinity saponifies fatty acids in the stratum corneum, effectively stripping the skin's protective lipid barrier.

• Stage 2: The Phenolic Infiltration (Systemic Toxicity): Once the barrier is compromised, the phenolic moiety penetrates rapidly into the deep dermis and bloodstream. Phenols are anesthetic; they numb the nerve endings, meaning severe chemical burns may be painless initially , leading to delayed treatment and deep tissue necrosis.

Critical Warning: Do not rely on pain as an exposure indicator. Visual inspection and strict barrier integrity are the only reliable safety metrics.

Hazard Visualization: The Toxicity Cascade

Figure 1: The synergistic toxicity pathway of aminomethylated phenols. The amine component destroys the barrier, allowing the phenol component to penetrate deeply.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are often insufficient for prolonged contact with phenols, which can permeate thin nitrile in minutes. For aminomethylated phenols, a "Double-Barrier System" is the required standard.

PPE Component	Material Specification	Rationale & Protocol
Primary Glove (Inner)	Laminate Film (e.g., Silver Shield / barrier)	Impermeable. Resists permeation of both amines and phenols for >4 hours. Note: These loose-fitting gloves reduce dexterity.
Secondary Glove (Outer)	Heavy Duty Nitrile (min. 5 mil)	Mechanical Protection. Protects the inner laminate glove from tears and provides grip. Replace immediately upon splash.
Eye Protection	Chemical Goggles + Face Shield	Vapor & Splash. Amines are volatile; vapors can cause "blue haze" (corneal edema). A face shield (8-inch min) is mandatory for pouring.
Respiratory	ABEK1 or ABEK2 Filter	Combined Filtration. Requires protection against organic vapors (A), inorganic gases (B), and ammonia/amines (K).
Body Protection	Tychem® C or F Apron	Splash Defense. Standard lab coats are cotton/poly blends that absorb phenols, holding them against the skin. Use a chemically resistant apron.

Storage Protocols: The "Inert Blanket" System

Aminomethylated phenols are prone to oxidative degradation (turning pink/red) and are hygroscopic (absorbing water from air). Instability leads to variable experimental results.

Protocol 3.1: Storage Conditions

• Atmosphere: Store under an inert atmosphere (Nitrogen or Argon). Oxygen promotes quinone formation (discoloration), while CO₂ reacts with the amine to form carbamates (white crust).

• Container: Use Glass or Stainless Steel (316L) .

  • Avoid: Copper, brass, or iron (catalyzes oxidation).

  • Avoid: Standard polyethylene for long-term storage (phenols can slowly permeate plastics).

• Temperature: Store at 2°C – 8°C (Refrigerated) to retard Mannich base reversal and oxidation.

• Segregation: Store away from strong acids (exothermic reaction) and nitrates (potential for carcinogenic nitrosamine formation).

Operational Workflow: Safe Handling Procedure

This protocol ensures zero contact and maintains chemical purity.

Workflow Visualization

Figure 2: Operational decision tree for handling aminomethylated phenols.

Step-by-Step Methodology

• Preparation:

  • Bring the reagent to room temperature inside a fume hood to prevent condensation (water absorption) upon opening.

  • Verify the availability of the PEG 300/400 Decontamination Kit (see Section 5).

• Transfer:

  • Do not pour. Pouring increases the surface area for vaporization and spill risk.

  • Use a glass syringe or disposable glass pipette .

  • Reasoning: Plastic syringes (polypropylene) may swell or leach plasticizers if in contact for >5 minutes.

• Quenching/Cleanup:

  • Wipe drips immediately with a dry absorbent pad, then clean the surface with ethanol, followed by water.

  • Caution: Do not use bleach (hypochlorite) on amine spills; it can form chloramines (toxic gas).

Emergency Response & Decontamination

Standard water flushing is necessary but often insufficient for phenol-containing compounds due to their lipophilicity (low water solubility).

The PEG Protocol (Polyethylene Glycol 300 or 400):

• Mechanism: PEG acts as a solvent that is both polar and organic-compatible. It solubilizes the phenol, pulling it out of the skin layers more effectively than water.

Immediate First Aid Steps:

• Skin Contact:

  • IMMEDIATELY wipe off excess chemical with a dry cloth (do not spread it).

  • Soak the area with PEG 300/400 or a specialized phenol decontamination solution (e.g., Diphoterine® if available) for at least 15 minutes.

  • If PEG is unavailable, flush with massive amounts of water (high volume is required to overcome low solubility).

  • Seek medical attention.[1][2][3][4] Tell emergency personnel: "Patient has been exposed to a Phenol-Amine complex. Systemic absorption is a risk."

• Eye Contact:

  • Flush immediately with water or saline for 15 minutes. Do not use PEG in eyes. [2]

  • Hold eyelids open to ensure irrigation of the entire eye surface.[4]

• Spill Management:

  • Absorb with inert material (Vermiculite, Sand).

  • Forbidden: Do not use sawdust or paper towels (combustible).

  • Neutralize the residue with a dilute acid (e.g., 2-5% Citric Acid) only after the bulk liquid has been absorbed, to minimize heat generation.

References

• European Chemicals Agency (ECHA). (2023).[5] Registration Dossier: 2,4,6-tris(dimethylaminomethyl)phenol (DMP-30).[6] Retrieved from [Link][5]

• Carl Roth. (2024).[1] Safety Data Sheet: 2,4,6-Tris(dimethylaminomethyl)phenol.[1][3][5][6] Retrieved from [Link]

• National Institutes of Health (NIH) - PubChem. (2023). Compound Summary: 2,4,6-Tris((dimethylamino)methyl)phenol.[4][5][6] Retrieved from [Link]

Sources

• 1. carlroth.com [carlroth.com]
• 2. 2spi.com [2spi.com]
• 3. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. 2,4,6-Tris((dimethylamino)methyl)phenol | C15H27N3O | CID 7026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. polysciences.com [polysciences.com]

Strategic Utilization of 2-Methyl-4-(morpholin-4-ylmethyl)phenol in Heterocyclic Scaffold Assembly

Abstract

This application note details the synthetic utility of 2-Methyl-4-(morpholin-4-ylmethyl)phenol (CAS: Generic structure ref), a versatile Mannich base derived from o-cresol. Unlike simple phenolic precursors, this molecule functions as a "masked" para-quinone methide (p-QM) generator. This characteristic allows it to serve as a controlled electrophilic benzylating agent for electron-rich heterocycles (indoles, benzimidazoles) and thiols under mild thermal conditions. We present optimized protocols for its synthesis, purification, and subsequent application in constructing complex heterocyclic scaffolds via C-C and C-N bond-forming reactions.

Introduction & Mechanistic Insight

The "Masked" Electrophile Concept

In medicinal chemistry, attaching a phenolic moiety to a heterocyclic core is a common strategy to improve ligand binding via hydrogen bonding interactions. Direct alkylation using benzyl halides is often plagued by over-alkylation or the need for harsh bases.

2-Methyl-4-(morpholin-4-ylmethyl)phenol overcomes these limitations. It contains a morpholine leaving group at the benzylic position.[1] Upon heating or acid catalysis, the morpholine is expelled, generating a transient, highly reactive para-Quinone Methide (p-QM) intermediate.

Mechanism of Action

The utility of this intermediate relies on the Elimination-Addition pathway:

• Thermal Elimination: The morpholine moiety acts as a leaving group, driven by the formation of the conjugated p-QM system.

• Nucleophilic Trapping: The electron-deficient exocyclic methylene of the p-QM is attacked by nucleophiles (NuH), restoring aromaticity and forming a new bond at the benzylic position.

Pathway Visualization

The following diagram illustrates the generation of the p-QM species and its subsequent trapping by an indole scaffold.

Figure 1: Mechanism of p-Quinone Methide generation and nucleophilic capture.

Experimental Protocols

Protocol A: Synthesis of 2-Methyl-4-(morpholin-4-ylmethyl)phenol

Objective: To synthesize high-purity Mannich base precursor from o-cresol.

Reagents:

• o-Cresol (1.0 eq)

• Paraformaldehyde (1.2 eq)

• Morpholine (1.2 eq)

• Ethanol (Absolute, Solvent)

Step-by-Step Methodology:

• Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve morpholine (1.2 eq) in absolute ethanol (5 mL/g of cresol).

• Addition: Add paraformaldehyde (1.2 eq) to the stirring solution. Heat gently to 50°C for 30 minutes until the solution becomes clear (formation of the hemiaminal intermediate).

• Coupling: Add o-cresol (1.0 eq) dropwise or portion-wise.

• Reflux: Heat the reaction mixture to reflux (approx. 78-80°C) for 12–16 hours. Monitor reaction progress via TLC (Mobile phase: 5% MeOH in DCM). The starting cresol spot should disappear.

• Workup:

  • Cool the mixture to room temperature.

  • Remove approximately 70% of the solvent under reduced pressure.

  • If oil separates, add a seed crystal or scratch the flask walls. If solid precipitates, cool to 0°C.

• Purification: Filter the white/off-white solid. Wash with cold ethanol (2 x 10 mL). Recrystallize from Ethanol/Hexane if necessary.

• Validation: Dry under vacuum at 40°C.

Expected Data:

• Yield: 75–85%

• Appearance: White crystalline solid.

• 1H NMR (CDCl3, 400 MHz): δ 6.9–7.1 (m, 3H, Ar-H), 3.7 (t, 4H, Morph-O), 3.4 (s, 2H, Ar-CH2-N), 2.4 (t, 4H, Morph-N), 2.2 (s, 3H, Ar-CH3).

Protocol B: Application - Synthesis of 3-Substituted Indoles (C-C Bond Formation)

Objective: To utilize the Mannich base as a benzylating agent for indole, creating a pharmacologically relevant bis-aryl scaffold.

Rationale: This reaction exploits the p-QM intermediate to alkylate the electron-rich C3 position of indole without using transition metal catalysts.

Reagents:

• 2-Methyl-4-(morpholin-4-ylmethyl)phenol (1.0 eq)

• Indole (1.1 eq)

• Solvent: Toluene (Non-polar solvents favor the elimination of morpholine)

• Catalyst: None (Thermal) or catalytic Acetic Acid (10 mol%)

Methodology:

• Mixture: Combine the Mannich base (1.0 mmol) and Indole (1.1 mmol) in Toluene (5 mL).

• Reaction: Heat the mixture to reflux (110°C) under a nitrogen atmosphere.

  • Note: A reflux condenser is essential. As the reaction proceeds, morpholine is evolved.

• Monitoring: Monitor by TLC. The Mannich base spot will disappear, and a new, less polar spot (the coupled product) will appear. Reaction time is typically 4–8 hours.

• Workup:

  • Cool to room temperature.

  • Wash the organic layer with water (2 x 5 mL) to remove the liberated morpholine.

  • Dry over anhydrous Na2SO4 and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography (Hexane:Ethyl Acetate gradient).

Resulting Scaffold:

• Product: 3-(3-methyl-4-hydroxybenzyl)indole.

• Significance: This scaffold represents a "privileged structure" found in various estrogen receptor modulators and antioxidant therapeutics.

Protocol C: Transamination (Scaffold Diversification)

Objective: To replace the morpholine moiety with a functionalized primary amine, creating a secondary amine linker.

Reagents:

• 2-Methyl-4-(morpholin-4-ylmethyl)phenol (1.0 eq)

• Functionalized Primary Amine (e.g., 4-Fluoroaniline or Benzylamine) (1.5 eq)

• Solvent: Xylene or Dioxane

Methodology:

• Dissolve the Mannich base and the target amine in Xylene.

• Heat to reflux (130–140°C) for 12 hours. The high temperature drives the equilibrium by expelling the volatile morpholine (bp 129°C).

• Optional: A stream of nitrogen can help strip off the morpholine.

• Cool and concentrate. Recrystallize the product to obtain the new secondary amine derivative.

Analytical Validation & Quality Control

To ensure the integrity of the intermediate before use in scaffold synthesis, the following parameters must be met:

Parameter	Specification	Method	Notes
Purity	>98.0%	HPLC (UV 254nm)	Impurities (e.g., bis-substituted products) can interfere with stoichiometry.
1H NMR	Characteristic Singlet	~3.4 ppm (CDCl3)	Corresponds to the benzylic -CH2- bridge. Disappearance indicates degradation.
Solubility	Soluble	DCM, MeOH, DMSO	Insoluble in Hexanes (useful for purification).
Stability	Hygroscopic	Visual	Store in desiccator. Hydrolysis can occur in wet acidic conditions.

Troubleshooting Guide

Problem: Low yield in Protocol B (Indole coupling).

• Root Cause: Morpholine byproduct inhibiting the reaction equilibrium.

• Solution: Use a Dean-Stark trap or open vessel with nitrogen sweep to physically remove morpholine as it forms. Alternatively, add Methyl Iodide (1.0 eq) to quaternize the morpholine, making it a better leaving group (though this requires base for the subsequent step).

Problem: Polymerization/Tarry residue.

• Root Cause: Uncontrolled generation of p-Quinone Methide at too high concentration.

• Solution: Dilute the reaction (0.1 M or lower) and add the Mannich base slowly to the nucleophile solution.

References

• Mechanism of Mannich Base Reactivity

  • Title: Theoretical Confirmation of the Quinone Methide Hypothesis for the Condensation Reactions in Phenol-Formaldehyde Resin Synthesis.
  • Source: MDPI, Polymers 2017.

  • URL:[Link]

• Synthetic Utility of Morpholine Mannich Bases

  • Title: Mannich reaction: A versatile and convenient approach to bioactive skeletons.
  • Source: Indian Academy of Sciences, Journal of Chemical Sciences.

  • URL:[Link]

• Quinone Methide Generation from 4-Alkylphenols

  • Title: The Influence of 4-alkyl Substituents on the Formation and Reactivity of 2-methoxy-quinone Methides.[2]

  • Source: PubMed / Chem Biol Interact.

  • URL:[Link]

• General Synthesis of Phenolic Mannich Bases

  • Title: Synthesis and Reactivity of Mannich Bases.[1][3][4][5]

  • Source:Organic Chemistry Portal (General Reference for Mannich Chemistry).

  • URL:[Link]

Disclaimer: This protocol is intended for research purposes only. All chemical synthesis should be performed in a fume hood by trained personnel wearing appropriate PPE.

Sources

• 1. Mannich Bases: An Important Pharmacophore in Present Scenario - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The influence of 4-alkyl substituents on the formation and reactivity of 2-methoxy-quinone methides: evidence that extended pi-conjugation dramatically stabilizes the quinone methide formed from eugenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ias.ac.in [ias.ac.in]
• 4. repository.sustech.edu:8080 [repository.sustech.edu:8080]
• 5. revroum.lew.ro [revroum.lew.ro]

employing 2-Methyl-4-(morpholin-4-ylmethyl)phenol in the development of Schiff bases

Application Note: Integrating 2-Methyl-4-(morpholin-4-ylmethyl)phenol into Schiff Base Ligand Architectures

Executive Summary

This guide details the strategic employment of 2-Methyl-4-(morpholin-4-ylmethyl)phenol (MMP) as a pivotal scaffold in the development of bioactive Schiff bases. While Schiff bases are traditionally synthesized via the condensation of an aldehyde and a primary amine, MMP lacks the requisite carbonyl functionality. Therefore, this protocol defines the "Mannich-First" strategy : utilizing MMP as a nucleophilic substrate for regioselective ortho-formylation, converting it into a salicylaldehyde derivative capable of Schiff base condensation.

This approach is superior to post-synthetic Mannich modification because it allows for the purification of the morpholine-bearing aldehyde prior to the sensitive imine formation step, ensuring higher purity and structural integrity of the final ligand.

Strategic Pathway & Mechanism

The utilization of MMP involves a three-stage synthetic workflow. The morpholine moiety acts as a pharmacophore and solubility enhancer, while the phenolic hydroxyl group directs the subsequent formylation to the ortho position (position 6), the only available site for high-yield functionalization.

Chemical Logic:

• Scaffold Generation: Synthesis of MMP via Mannich reaction of o-cresol.

• Activation (Formylation): Conversion of MMP to 2-hydroxy-3-methyl-5-(morpholin-4-ylmethyl)benzaldehyde using the Magnesium-mediated ortho-formylation (more specific than the Duff reaction).

• Condensation: Reaction of the functionalized aldehyde with primary amines to yield the target Schiff base.[1][2]

Figure 1: Synthetic workflow transforming the MMP Mannich base into a Schiff base ligand via ortho-formylation.

Experimental Protocols

Protocol A: Synthesis of the Core Scaffold (MMP)

Note: If MMP is sourced commercially, proceed to Protocol B. This step describes the synthesis from o-cresol.

Reagents:

• o-Cresol (10.8 g, 0.1 mol)

• Morpholine (8.7 g, 0.1 mol)

• Formaldehyde (37% aq., 0.1 mol)

• Ethanol (50 mL)

Procedure:

• Dissolve morpholine in ethanol (20 mL) in a round-bottom flask.

• Add formaldehyde solution dropwise at 0–5°C with stirring. Stir for 30 minutes to form the iminium intermediate.

• Add o-cresol dissolved in ethanol (30 mL) dropwise.

• Reflux the mixture for 4–6 hours. Monitor by TLC (Mobile phase: Ethyl Acetate:Hexane 3:7).

• Cool to room temperature. If oil separates, induce crystallization by scratching or cooling to -4°C.

• Recrystallize from ethanol.

  • Yield: ~75-85%

  • Appearance: White/Off-white crystalline solid.

Protocol B: Regioselective Ortho-Formylation (The Activation Step)

Rationale: This step installs the aldehyde group required for Schiff base formation.[1][2] The MgCl₂-mediated method is chosen over the Duff reaction for milder conditions and higher regioselectivity.

Reagents:

• MMP (Precursor from Protocol A) (10 mmol)

• Anhydrous Magnesium Chloride (MgCl₂) (15 mmol)

• Paraformaldehyde (30 mmol)

• Triethylamine (Et₃N) (40 mmol)

• Acetonitrile (dry, 50 mL)

Procedure:

• Magnesium Phenoxide Formation: In a dry 250 mL flask under nitrogen, dissolve MMP (10 mmol) in dry acetonitrile (50 mL). Add Et₃N (40 mmol) and MgCl₂ (15 mmol). Stir at room temperature for 15 minutes. The mixture will become turbid/colored as the complex forms.

• Formylation: Add paraformaldehyde (30 mmol) in one portion.

• Reflux: Heat the mixture to reflux (approx. 80°C) for 3–5 hours. The color typically changes to bright yellow/orange (characteristic of salicylaldehyde derivatives).

• Hydrolysis: Cool the reaction mixture to room temperature. Quench by pouring into cold 5% HCl (100 mL) to decompose the magnesium complex.

• Extraction: Extract with ethyl acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under vacuum.

• Purification: The crude product is often an oil. Purify via column chromatography (Silica gel, Hexane:EtOAc gradient) to isolate 2-hydroxy-3-methyl-5-(morpholinomethyl)benzaldehyde .

Key Checkpoint:

• IR Spectrum: Look for a sharp new peak at ~1660–1680 cm⁻¹ (Aldehyde C=O).

• ¹H NMR: A singlet signal at ~10.0–10.5 ppm confirms the aldehyde proton.

Protocol C: Schiff Base Condensation

Rationale: Condensing the activated aldehyde with a primary amine.[1][2]

Reagents:

• Activated Aldehyde (from Protocol B) (1.0 eq)

• Primary Amine (e.g., Aniline, 4-aminophenol, ethylenediamine) (1.0 eq for monoamines, 0.5 eq for diamines)

• Absolute Ethanol or Methanol (20 mL)

• Glacial Acetic Acid (Catalytic, 2-3 drops)

Procedure:

• Dissolve the Activated Aldehyde (1 mmol) in absolute ethanol (10 mL).

• In a separate beaker, dissolve the Primary Amine (1 mmol) in ethanol (10 mL).

• Add the amine solution to the aldehyde solution slowly with stirring.

• Add 2–3 drops of glacial acetic acid.

• Reflux for 2–4 hours.

  • Visual Cue: A color change (often to deep yellow or orange) indicates imine formation.

  • Precipitation: Many Schiff bases will precipitate upon cooling.

• Workup: Filter the solid precipitate. Wash with cold ethanol and diethyl ether.

• Recrystallization: Recrystallize from hot ethanol/DMF mixture if necessary.

Data Presentation & Characterization

Table 1: Expected Spectroscopic Signatures

Functional Group	Technique	Expected Signal	Interpretation
Phenolic OH	IR	Broad band 3300–3400 cm⁻¹	Intramolecular H-bonding (often weak in Schiff bases).
Azomethine (C=N)	IR	Sharp band 1610–1630 cm⁻¹	Confirms successful Schiff base formation.
Aldehyde (C=O)	IR	Absent (consumed)	Disappearance confirms reaction completion.
Azomethine Proton	¹H NMR	Singlet, 8.3–8.9 ppm	Diagnostic peak for the imine linkage.
Morpholine CH₂	¹H NMR	Triplets, 2.4–3.7 ppm	Confirms retention of the morpholine pharmacophore.

Troubleshooting & Optimization

• Issue: No Precipitate in Protocol C.

  • Cause: The Schiff base is highly soluble in ethanol due to the morpholine group.

  • Solution: Concentrate the solvent to 20% volume and cool to -20°C. Alternatively, add a non-solvent like hexane or diethyl ether to induce precipitation.

• Issue: Low Yield in Protocol B (Formylation).

  • Cause: Incomplete formation of the magnesium phenoxide.

  • Solution: Ensure reagents are anhydrous. Increase the reflux time or switch to the Duff reaction (Hexamine in TFA) if the MgCl₂ method fails, though Duff is harsher.

• Issue: Hydrolysis of Schiff Base.

  • Cause: Presence of water in the solvent.[1]

  • Solution: Use molecular sieves to dry ethanol. Schiff bases are reversible; excess water drives the equilibrium back to the aldehyde and amine.

References

• Synthesis of Morpholine-Derived Mannich Bases: Al-Amiery, A. A., et al. "Synthesis, design, and assessment of novel morpholine-derived Mannich bases as multifunctional agents." Journal of Molecular Structure, 2021.

• Ortho-Formylation of Phenols (MgCl₂ Method): Hansen, T. V., & Skattebøl, L. "Ortho-Formylation of Phenols; Preparation of 3-Nitrosalicylic Aldehydes." Organic Syntheses, 2005, 82, 64.

• Schiff Base Synthesis Protocols: Qin, W., et al. "A Review on Schiff Bases: Synthesis, Characterization and Applications." Journal of Chemistry, 2013.

• Mannich Bases in Coordination Chemistry: Raheem, R. K., et al. "Advanced and Pharmaceutical Applications of Mannich Bases Bearing Schiff Base Ligands." Der Pharma Chemica, 2024.

Sources

• 1. wjpsonline.com [wjpsonline.com]
• 2. mdpi.com [mdpi.com]

Technical Notes & Optimization

troubleshooting side reactions in the synthesis of 2-Methyl-4-(morpholin-4-ylmethyl)phenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for the synthesis of 2-Methyl-4-(morpholin-4-ylmethyl)phenol, a key intermediate in various pharmaceutical applications. As Senior Application Scientists, we have compiled this resource to address common challenges and side reactions encountered during its synthesis via the Mannich reaction. Our focus is on providing practical, field-tested insights to ensure the successful and efficient production of this target molecule.

Troubleshooting Guide: Navigating Common Side Reactions

The synthesis of 2-Methyl-4-(morpholin-4-ylmethyl)phenol is primarily achieved through the Mannich reaction, a three-component condensation of 2-methylphenol, formaldehyde, and morpholine.[1] While effective, this reaction is often accompanied by the formation of several side products, which can complicate purification and reduce the overall yield of the desired product. This section provides a detailed guide to identifying and mitigating these common side reactions.

Issue 1: Formation of the Ortho-Isomer, 2-Methyl-6-(morpholin-4-ylmethyl)phenol

Probable Cause:

The hydroxyl and methyl groups of 2-methylphenol are both ortho, para-directing groups in electrophilic aromatic substitution.[2] This dual influence can lead to the formation of the undesired ortho-substituted isomer, 2-Methyl-6-(morpholin-4-ylmethyl)phenol, alongside the desired para-product. The ratio of these isomers is influenced by steric hindrance and reaction conditions. The methyl group at the 2-position can sterically hinder the approach of the electrophilic iminium ion to the ortho-position (C6), which generally favors the formation of the para-isomer.[1] However, under certain conditions, a significant amount of the ortho-isomer can still be formed.

Troubleshooting Suggestions:

• Temperature Control: Lowering the reaction temperature can enhance the selectivity for the para-isomer. At lower temperatures, the reaction is more likely to proceed via the thermodynamically more stable para-substituted transition state.

• Solvent Selection: The choice of solvent can influence the regioselectivity. Protic solvents like ethanol or methanol are commonly used. Experimenting with less polar, aprotic solvents might alter the solvation of the transition states and favor para-substitution.

• Slow Addition of Reagents: A slow, controlled addition of formaldehyde and morpholine to the solution of 2-methylphenol can help maintain a low concentration of the reactive iminium ion, which may improve selectivity.

Issue 2: Formation of the Di-substituted Byproduct, 2-Methyl-4,6-bis(morpholin-4-ylmethyl)phenol

Probable Cause:

If both ortho- and para-positions are activated and accessible, a second aminomethylation can occur, leading to the formation of a di-substituted byproduct. The initial product, 2-Methyl-4-(morpholin-4-ylmethyl)phenol, can undergo a second Mannich reaction at the remaining activated ortho-position.

Troubleshooting Suggestions:

• Stoichiometry Control: Carefully controlling the stoichiometry of the reactants is crucial. Using a slight excess of 2-methylphenol relative to formaldehyde and morpholine can help minimize the formation of the di-substituted product. A molar ratio of 2-methylphenol:formaldehyde:morpholine of approximately 1:0.8:0.8 is a good starting point.

• Reaction Time: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Stopping the reaction once the starting 2-methylphenol is consumed, but before significant formation of the di-substituted product, is key.

Issue 3: Polymerization of Formaldehyde and Other Unidentified Impurities

Probable Cause:

Formaldehyde has a tendency to polymerize, especially under acidic or basic conditions, forming paraformaldehyde or other polymeric species. This reduces the effective concentration of formaldehyde available for the Mannich reaction and can introduce impurities into the reaction mixture.

Troubleshooting Suggestions:

• Use of Fresh Formaldehyde Solution: Employ a freshly prepared aqueous solution of formaldehyde or use paraformaldehyde, which is a solid polymer of formaldehyde that depolymerizes in situ under the reaction conditions.

• pH Control: The Mannich reaction is typically carried out under weakly acidic to neutral conditions. Maintaining the pH in the optimal range (around 4-7) can minimize formaldehyde polymerization and other side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the synthesis of 2-Methyl-4-(morpholin-4-ylmethyl)phenol?

A1: The synthesis proceeds via the Mannich reaction.[3] The mechanism involves two main stages:

• Formation of the Eschenmoser Salt Precursor (Iminium Ion): Formaldehyde reacts with morpholine to form a highly reactive electrophilic species known as a morpholinomethyl cation (an iminium ion).[2]

• Electrophilic Aromatic Substitution: The electron-rich 2-methylphenol then acts as a nucleophile, attacking the iminium ion. The hydroxyl and methyl groups direct the substitution to the ortho and para positions.

Q2: How can I effectively purify the final product from the ortho-isomer and di-substituted byproduct?

A2: Purification can be challenging due to the similar polarities of the isomers. A combination of techniques is often necessary:

• Column Chromatography: Flash column chromatography on silica gel is the most effective method for separating the para-isomer from the ortho-isomer and the di-substituted product. A gradient elution system, starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity, is recommended.[2]

• Recrystallization: If a reasonably pure product is obtained after chromatography, recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) can be used for final purification.

• Preparative HPLC: For very difficult separations, preparative reverse-phase HPLC can be employed.[4]

Q3: What analytical techniques are recommended for monitoring the reaction and characterizing the products?

A3:

• Thin Layer Chromatography (TLC): A quick and easy way to monitor the progress of the reaction. Use a suitable solvent system (e.g., ethyl acetate/hexane) and visualize the spots under UV light.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative information on the conversion of starting material and the formation of products and byproducts. A reverse-phase C18 column with a gradient of water and acetonitrile (both with 0.1% formic acid or trifluoroacetic acid) is a good starting point for method development.[5][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for confirming the structure of the desired product and identifying the side products. The chemical shifts and coupling patterns of the aromatic protons can distinguish between the para- and ortho-isomers.[7][8]

• Mass Spectrometry (MS): Confirms the molecular weight of the product and byproducts.

Experimental Protocols

Protocol 1: Synthesis of 2-Methyl-4-(morpholin-4-ylmethyl)phenol

Materials:

• 2-Methylphenol (o-cresol)

• Formaldehyde (37% aqueous solution)

• Morpholine

• Ethanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Ethyl acetate

• Hexane

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-methylphenol (1.0 eq) in ethanol.

• Cool the solution to 0-5 °C in an ice bath.

• In a separate beaker, mix formaldehyde (0.9 eq) and morpholine (0.9 eq) and cool the mixture in an ice bath.

• Slowly add the formaldehyde/morpholine mixture to the 2-methylphenol solution while maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours.

• Monitor the reaction progress by TLC (e.g., 3:1 Hexane:Ethyl Acetate).

• Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water.

• To separate the phenolic products from any unreacted starting materials, extract the organic layer with a 1M NaOH solution.

• Acidify the aqueous layer with 1M HCl to a pH of ~7-8 and extract with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexane and ethyl acetate.

Protocol 2: HPLC Method for Isomer Separation

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Acetonitrile

• Gradient: Start with 90% A / 10% B, ramp to 10% A / 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 280 nm

• Injection Volume: 10 µL

This method should provide baseline separation of 2-methylphenol, 2-Methyl-4-(morpholin-4-ylmethyl)phenol, 2-Methyl-6-(morpholin-4-ylmethyl)phenol, and 2-Methyl-4,6-bis(morpholin-4-ylmethyl)phenol.

Data Presentation

Compound	Retention Time (HPLC)	Key 1H NMR Signals (Aromatic Region)
2-Methylphenol	~5 min	Multiplet
2-Methyl-6-(morpholin-4-ylmethyl)phenol (ortho)	~8 min	Two doublets and one triplet
2-Methyl-4-(morpholin-4-ylmethyl)phenol (para)	~10 min	Doublet, doublet of doublets, and a singlet-like signal
2-Methyl-4,6-bis(morpholin-4-ylmethyl)phenol (di-substituted)	~12 min	Two singlets

Visualizations

Reaction Mechanism and Side Product Formation

Caption: Mannich reaction pathway and formation of major side products.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common issues.

References

• Akkurt, M., et al. (2011). 2-[(E)-(4-Methylphenyl)iminomethyl]-6-(morpholin-4-ylmethyl)phenol. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 5), o1123. [Link]

• Anonymous. (2020, September 24). Mannich reaction. Wikipedia. [Link]

• Akkurt, M., et al. (2008). 2-[(E)-(Morpholin-4-ylimino)methyl]-6-(morpholin-4-ylmethyl)phenol. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 12), o2408. [Link]

• Ashenhurst, J. (2022). The Mannich Reaction. Master Organic Chemistry. [Link]

• Tramontini, M., & Angiolini, L. (1990). The Mannich reaction. CRC press.

• Velázquez, A. M., et al. (2007). Synthesis of 4-bromo-2-thiomorpholin-4-ylmethyl-1-phenol. Molbank, 2007(3), M548. [Link]

• Angeles, E., et al. (2005). Synthesis of 4-tert-butyl-2-(thiomorpholin-4-ylmethyl)phenol, and 4-tert-butyl-2,6-bis(thiomorpholin-4-ylmethyl)phenol. Molbank, 2005(3), M438. [Link]

• Feng, X., et al. (2022). Nickel(II)-catalyzed asymmetric photoenolization/Mannich reaction of (2-alkylphenyl) ketones. Chemical Science, 13(29), 8576-8582. [Link]

• Anonymous. (2023, January 22). Mannich Reaction. Chemistry LibreTexts. [Link]

• Leathen, M. L., et al. (2009). A new strategy for the synthesis of substituted morpholines. The Journal of organic chemistry, 74(14), 5094–5097. [Link]

• Singh, R., et al. (2018). Switching the regio-, stereo- and enantioselectivity in L-proline catalyzed asymmetric Mannich reaction: A case study of H-acceptor and H-donor solvents. Catalysis Communications, 115, 63-67. [Link]

• Feng, X., et al. (2022). Nickel(II)-catalyzed asymmetric photoenolization/Mannich reaction of (2-alkylphenyl) ketones. ChemRxiv. [Link]

• OSHA. (n.d.). Phenol; o,m,p-Cresols. [Link]

• Royal Society of Chemistry. (2016). Electronic Supplementary Information. [Link]

• Organic Chemistry Portal. (n.d.). Mannich Reaction. [Link]

• Amanote Research. (2009). New Strategy for the Synthesis of Substituted Morpholines. [Link]

• Angeles, E., et al. (2005). Synthesis of 4-chloro-2-(thiomorpholin-4-ylmethyl)phenol. Molbank, 2005(3), M400. [Link]

• Viviers, M. Z., & de Villiers, A. (2014). Improving HPLC Separation of Polyphenols. LCGC Europe, 27(6), 312-321. [Link]

• Google Patents. (n.d.). Method for synthesizing 2-methyl-1-[4-(methylthio)phenyl]-2-(4-morpholinyl).

• U.S. EPA. (1988). Method for the determination of phenol and methylphenols (cresols) in ambient air using HPLC. [Link]

• ResearchGate. (n.d.). 1H and13C NMR spectra ofN-substituted morpholines. [Link]

• ResearchGate. (2019). How to separate two positional isomers of a polyphenol compound using RP-HPLC?[Link]

• Organic Chemistry Portal. (n.d.). Synthesis of morpholines. [Link]

• Velázquez, A. M., et al. (2005). Synthesis of 4-tert-butyl-2-(thiomorpholin-4-ylmethyl)phenol, and 4-tert-butyl-2,6-bis(thiomorpholin-4-ylmethyl)phenol. Molbank, 2005(3), M438. [Link]

• Royal Society of Chemistry. (2016). Electronic Supplementary Information Solvent-promoted Catalyst-free N-Formylation of Amines Using Carbon Dioxide under Ambient. [Link]

• Leśniak, S., et al. (2019). Enantioselective Mannich Reaction Promoted by Chiral Phosphinoyl-Aziridines. Molecules, 24(19), 3619. [Link]

• Wang, Y., et al. (2014). A highly enantioselective and regioselective organocatalytic direct Mannich reaction of methyl alkyl ketones with cyclic imines benzo[e][7][9]oxathiazine 2,2-dioxides. Organic & Biomolecular Chemistry, 12(45), 9174-9180. [Link]

• Kiricojevi, V. D., et al. (2002). An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. Journal of the Serbian Chemical Society, 67(12), 793-802. [Link]

• Dias, R., et al. (2019). Chromatographic Separation of Phenolic Compounds from Extra Virgin Olive Oil: Development and Validation of a New Method Based on a Biphenyl HPLC Column. Molecules, 24(1), 189. [Link]

• Sun, L., et al. (2000). Synthesis of 2-Methyl-4-methyl Propionate-phenol. Journal of East China University of Science and Technology, (4). [Link]

• ChemRxiv. (n.d.). An Efficient Synthesis of Tenofovir (PMPA): A Key Intermediate Leading to Tenofovir-Based HIV Medicines. [Link]

• Wang, C., et al. (2021). Preparation of the Key Dolutegravir Intermediate via MgBr2-Promoted Cyclization. Molecules, 26(9), 2850. [Link]

• Hess, C., et al. (2018). Synthesis and μ-Opioid Activity of the Primary Metabolites of Carfentanil. ACS chemical neuroscience, 9(6), 1260–1266. [Link]

• ResearchGate. (n.d.). Synthesis of melogliptin. [Link]

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• 4. researchgate.net [researchgate.net]
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• 6. epa.gov [epa.gov]
• 7. 2-[(E)-(4-Methyl­phen­yl)imino­meth­yl]-6-(morpholin-4-ylmeth­yl)phenol - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 2-[(E)-(Morpholin-4-yl­imino)­meth­yl]-6-(morpholin-4-ylmeth­yl)phenol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Aminomethylation of Phenols

Welcome to the Technical Support Center for the aminomethylation of phenols. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this powerful reaction, commonly known as the Mannich reaction. Here, we provide in-depth, field-proven insights to help you optimize your reaction conditions, troubleshoot common issues, and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the aminomethylation of phenols, providing the foundational knowledge needed for successful experimentation.

Q1: What is the fundamental mechanism of the aminomethylation of a phenol?

The aminomethylation of phenols is a classic example of electrophilic aromatic substitution. The reaction proceeds in two primary stages[1][2]:

• Formation of the Iminium Ion: A secondary amine reacts with formaldehyde (or another aldehyde) to form a highly electrophilic iminium ion, often referred to as an Eschenmoser salt precursor[1][3]. This step is typically acid-catalyzed.

• Nucleophilic Attack by the Phenol: The electron-rich aromatic ring of the phenol acts as a nucleophile, attacking the carbon of the iminium ion. The hydroxyl group of the phenol activates the ortho and para positions, making them susceptible to this electrophilic attack[1].

Q2: Why is regioselectivity (ortho vs. para substitution) a key consideration?

The directing effect of the phenolic hydroxyl group activates both the ortho and para positions. The ratio of these isomers is influenced by several factors:

• Steric Hindrance: Bulky substituents on the phenol or the amine can favor para substitution.

• Reaction Temperature: Higher temperatures can sometimes favor the thermodynamically more stable para product.

• Catalysis: Certain catalysts can promote high levels of ortho-selectivity through coordination with the phenolic hydroxyl group, creating a cyclic transition state that directs the electrophile to the adjacent position[4][5][6].

Q3: What are the most common reagents used in this reaction?

• Phenol Substrate: A wide range of substituted phenols can be used.

• Aldehyde: Formaldehyde is the most common, typically used as a 37% aqueous solution (formalin) or as its solid polymer, paraformaldehyde[7]. Other non-enolizable aldehydes can also be used[8].

• Amine: Secondary amines (e.g., dimethylamine, diethylamine, piperidine) are frequently used[3][9]. Primary amines and ammonia can also be employed, but this may lead to further reactions of the resulting secondary amine product[8].

• Solvent: Protic solvents like ethanol, methanol, or water are commonly used as they help to promote the formation of the iminium ion[10].

Q4: Are there modern, catalytic alternatives to the traditional Mannich reaction?

Yes, significant research has focused on developing catalytic systems to improve selectivity and mildness. These include:

• Copper-Catalyzed Reactions: Cu(II) catalysts have been shown to be highly effective for ortho-selective aminomethylation, often proceeding through a single-electron transfer radical mechanism[4][6][11][12].

• Vanadium and Iron Catalysis: These metals have also been used to catalyze direct ortho-aminomethylation under mild conditions[5][13].

• Iodine-Catalyzed Reactions: A transition-metal-free approach using iodine catalysis in aqueous media has been developed for ortho-aminomethylation[14][15].

• Brønsted Acid Catalysis: Acids like trifluoroacetic acid can catalyze chemo- and ortho-selective aminomethylation with N,O-acetals under mild conditions[14].

Troubleshooting Guide

This section is formatted to help you quickly identify and solve specific problems you may encounter during your experiments.

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Poor Reagent Quality: Old or low-quality paraformaldehyde is a common culprit[10].2. Insufficient Reaction Time: The reaction may not have reached completion. Typical times range from hours to overnight[10].3. Suboptimal Temperature: The reaction may be too cold to proceed at a reasonable rate.	1. Use Fresh Reagents: Ensure high-purity, fresh paraformaldehyde and distill amines if necessary.2. Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to track the consumption of starting material.3. Optimize Temperature: Gradually increase the reaction temperature. For many standard protocols, refluxing in ethanol is effective[7][16].
Formation of Multiple Products (Poor Regioselectivity)	1. Default Reactivity: The phenolic hydroxyl group activates both ortho and para positions, leading to mixtures[1].2. High Temperature: May favor the formation of the thermodynamic para product.	1. Employ a Directing Catalyst: For high ortho-selectivity, consider using a Cu(II) catalyst system[4][6].2. Steric Control: If the para position is blocked with a substituent, the reaction will be directed ortho.3. Lower Reaction Temperature: Running the reaction at a lower temperature may improve selectivity in some cases.
Formation of Bis-aminomethylated Product	The phenol substrate has two available activated positions (ortho, ortho or ortho, para), and an excess of formaldehyde and amine is being used.	Control Stoichiometry: Carefully control the molar ratios of your reactants. Use a limited amount (e.g., 1.0-1.1 equivalents) of formaldehyde and amine to favor the mono-substituted product[10].
Formation of Dark-Colored Impurities/Tar	Autoxidation and self-condensation of phenols, particularly electron-rich ones like resorcinol, can occur in the presence of amines and air[9].	1. Run Under Inert Atmosphere: Perform the reaction under a nitrogen or argon atmosphere to minimize oxidation.2. Purification: The desired Mannich base can often be separated from colored impurities by column chromatography or by converting the product to its hydrochloride salt, which may crystallize out of solution[17].
Reaction Stalls or is Sluggish	1. Inadequate Iminium Ion Formation: The conditions may not be optimal for generating the key electrophile.2. Poor Solvent Choice: The chosen solvent may not be suitable for the reactants' solubility or for promoting the reaction mechanism.	1. Adjust pH: A slightly acidic medium often favors iminium ion formation. The use of an amine hydrochloride salt can help maintain these conditions[10].2. Switch to a Protic Solvent: If using an aprotic solvent, switch to ethanol, methanol, or water to facilitate the reaction[10].

Experimental Protocols & Methodologies

General Protocol for the Aminomethylation of a Substituted Phenol

This protocol provides a representative example for the synthesis of a mono-aminomethylated phenol using standard laboratory reagents.

Reactants:

• Substituted Phenol (e.g., p-cresol): 1.0 eq.

• Secondary Amine (e.g., Piperidine): 1.1 eq.

• Formaldehyde (37% aqueous solution): 1.1 eq.

• Solvent (e.g., Ethanol)

Procedure:

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve the substituted phenol (1.0 eq.) in ethanol.

• Reagent Addition: To the stirred solution, add the secondary amine (1.1 eq.).

• Formaldehyde Addition: Slowly add the formaldehyde solution (1.1 eq.) dropwise to the mixture. An exotherm may be observed.

• Reaction: Heat the reaction mixture to reflux (approximately 78°C for ethanol) and maintain for 4-24 hours. Monitor the reaction's progress by TLC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Dissolve the residue in an organic solvent like ethyl acetate and wash with water to remove residual formaldehyde and amine.

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the pure aminomethylated phenol[1][17].

Visualizations: Mechanisms & Workflows

Reaction Mechanism

The following diagram illustrates the fundamental mechanism of the Mannich reaction with a phenol.

Caption: Mechanism of the phenol aminomethylation reaction.

Troubleshooting Workflow

This flowchart provides a logical path for diagnosing and resolving common experimental issues.

Caption: A logical workflow for troubleshooting common issues.

Interdependence of Reaction Parameters

This diagram shows how various reaction parameters influence the key outcomes of the reaction.

Caption: Interdependence of key reaction parameters and outcomes.

References

• Csp2–H functionalization of phenols: an effective access route to valuable materials via Csp2–C bond formation. (n.d.). PMC. [Link]

• Dai, J.-L., Shao, N.-Q., Zhang, J., Jia, R.-P., & Wang, D.-H. (2017). Cu(II)-Catalyzed ortho-Selective Aminomethylation of Phenols. Journal of the American Chemical Society, 139(36), 12390–12393. [Link]

• V–Catalyzed Direct Ortho‐Aminomethylation of Phenols. (2025, October 8). ResearchGate. [Link]

• Cu(II)-Catalyzed ortho-Selective Aminomethylation of Phenols. (2017, August 14). ACS Publications. [Link]

• Recent Advances in Regioselective C–H Bond Functionalization of Free Phenols. (2023, April 12). PMC. [Link]

• Synthesis and characterization of aminomethylated 2-chloro-4-phenylphenols. (2025, August 6). ResearchGate. [Link]

• Aqueous C–H aminomethylation of phenols by iodine catalysis. (n.d.). RSC Publishing. [Link]

• The Condensation of Diethylamine and Formaldehyde with Phenol, o-, m- and p- Cresols1. (2025, August 6). Semantic Scholar. [Link]

• Cu-catalyzed ortho-aminomethylation of phenols with aniline derivatives. (n.d.). ResearchGate. [Link]

• Secondary Amines from Catalytic Amination of Bio-Derived Phenolics over Pd/C and Rh/C: Effect of Operation Parameters. (2023, March 27). MDPI. [Link]

• Cu (II) - Catalyzed - Selective Aminomethylation of Phenols: Ortho. (n.d.). Scribd. [Link]

• Recent Advances in Regioselective C–H Bond Functionalization of Free Phenols. (2023, April 12). MDPI. [Link]

• A study of the mannich reaction with certain phenols, of the causes of formation of coloured products and the prevention of their occurence. (2023, December 19). Brunel University Research Archive. [Link]

• Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction. (n.d.). PMC. [Link]

• • Introduction 1.1- Mannich Reaction The Mannich reaction is three component condensation in which a compound containing an act. (n.d.). Semantic Scholar. [Link]

• Mannich Reaction. (2021, December 1). Chemistry Steps. [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Cu(II)-Catalyzed ortho-Selective Aminomethylation of Phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mannich Reaction - Chemistry Steps [chemistrysteps.com]
• 9. Brunel University Research Archive: A study of the mannich reaction with certain phenols, of the causes of formation of coloured products and the prevention of their occurence [bura.brunel.ac.uk]
• 10. benchchem.com [benchchem.com]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. scribd.com [scribd.com]
• 13. Csp2–H functionalization of phenols: an effective access route to valuable materials via Csp2–C bond formation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Recent Advances in Regioselective C–H Bond Functionalization of Free Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Aqueous C–H aminomethylation of phenols by iodine catalysis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Chromatographic Purification of 2-Methyl-4-(morpholin-4-ylmethyl)phenol

Welcome to the dedicated technical support resource for the chromatographic purification of 2-Methyl-4-(morpholin-4-ylmethyl)phenol. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of purifying this unique molecule. Our goal is to provide you with in-depth, actionable insights and troubleshooting strategies rooted in scientific principles and extensive field experience.

Understanding the Molecule: Key Challenges in Purification

2-Methyl-4-(morpholin-4-ylmethyl)phenol presents a distinct set of purification challenges due to its hybrid chemical nature. It possesses a moderately polar phenolic group and a basic morpholine moiety, leading to a complex interplay of interactions with chromatographic stationary and mobile phases.

Physicochemical Properties of 2-Methyl-4-(morpholin-4-ylmethyl)phenol:

Property	Value (Predicted)	Implication for Chromatography
pKa (Phenolic OH)	~10.2	Anionic at high pH, enabling potential for anion exchange chromatography.
pKa (Morpholine N)	~7.4	Cationic at neutral to acidic pH, making it suitable for cation exchange or reverse-phase with acidic modifiers.
LogP	~2.5	Indicates moderate hydrophobicity, suitable for reverse-phase chromatography.
Polarity	Amphipathic	Can exhibit both polar and non-polar characteristics, complicating method development.

The primary hurdles you will likely encounter include:

• Peak Tailing: The basic morpholine group can interact strongly with residual acidic silanols on silica-based stationary phases, leading to asymmetrical peak shapes.

• Poor Resolution: The molecule's amphipathic nature can result in mixed-mode interactions, making it difficult to achieve baseline separation from impurities with similar properties.

• Low Recovery: Irreversible binding to the stationary phase or degradation under inappropriate pH conditions can lead to significant product loss.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the purification of 2-Methyl-4-(morpholin-4-ylmethyl)phenol, providing both explanations and actionable solutions.

Issue 1: Severe Peak Tailing in Reverse-Phase Chromatography

Q: I'm observing significant peak tailing for my target compound on a C18 column, even with a standard acetonitrile/water gradient. What's causing this and how can I fix it?

A: This is a classic problem arising from secondary interactions between the basic morpholine nitrogen and acidic silanol groups on the silica backbone of the stationary phase. These interactions are strong and lead to a slow desorption process, resulting in a tailed peak.

Solutions:

• Mobile Phase Modification:

  • Acidic Modifier: The most common solution is to add a small amount of an acidic modifier to the mobile phase. This protonates the morpholine nitrogen, creating a positively charged species that is repelled by any residual protonated silanols. It also protonates the silanol groups, reducing their ability to interact with the basic analyte.

    • Recommended Modifiers:

      • 0.1% Trifluoroacetic Acid (TFA): Excellent for peak shape but can be difficult to remove during downstream processing and may suppress MS ionization.

      • 0.1% Formic Acid (FA): A good alternative to TFA, more volatile and MS-friendly.

  • Basic Modifier: In some cases, operating at a higher pH can improve peak shape by deprotonating the residual silanols. However, this requires a pH-stable column.

    • Recommended Modifier:

      • Ammonium hydroxide or diethylamine to adjust the mobile phase pH to > 8.

• Stationary Phase Selection:

  • End-Capped Columns: Utilize a column that has been thoroughly end-capped to minimize the number of accessible free silanols.

  • Hybrid Silica/Polymer Columns: Consider columns with a hybrid particle technology that shields the silica surface, offering better performance for basic compounds over a wider pH range.

Experimental Protocol: Improving Peak Shape with an Acidic Modifier

• Prepare Mobile Phase A: 0.1% Formic Acid in Water.

• Prepare Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Equilibrate: Equilibrate your C18 column with 95% Mobile Phase A and 5% Mobile Phase B for at least 10 column volumes.

• Gradient Elution: Start with a shallow gradient, for example, 5-95% Mobile Phase B over 20 minutes.

• Analyze: Compare the peak shape to your original chromatogram. You should observe a significant reduction in tailing.

Issue 2: Poor Resolution Between the Target Compound and a Closely Eluting Impurity

Q: I have an impurity that co-elutes or is very poorly resolved from my main peak. How can I improve the separation?

A: Achieving better resolution requires optimizing the selectivity of your chromatographic system. This involves manipulating the mobile phase, stationary phase, and other method parameters to exploit subtle differences between your target and the impurity.

Solutions:

• Change the Organic Modifier: If you are using acetonitrile, try switching to methanol or a combination of acetonitrile and methanol. The different solvent properties can alter the selectivity.

• Vary the Mobile Phase pH: Adjusting the pH can change the ionization state of your compound and the impurity differently, leading to a change in retention and potentially improved resolution. Perform a pH scouting study (e.g., pH 3, 5, and 7) if your column allows.

• Select a Different Stationary Phase:

  • Phenyl-Hexyl Phase: The pi-pi interactions offered by a phenyl-hexyl column can provide alternative selectivity for aromatic compounds like yours.

  • Polar-Embedded Phase: These phases have a polar group embedded in the alkyl chain, which can offer unique selectivity for polar and basic compounds.

• Temperature Optimization: Lowering the temperature can sometimes improve resolution by increasing the viscosity of the mobile phase and slowing down mass transfer. Conversely, increasing the temperature can decrease viscosity and improve efficiency.

Workflow for Optimizing Resolution:

Caption: A systematic approach to troubleshooting poor resolution.

Issue 3: Low or Inconsistent Recovery

Q: My product recovery from the chromatography step is significantly lower than expected. What could be the cause?

A: Low recovery can stem from several factors, including irreversible adsorption to the stationary phase, on-column degradation, or precipitation.

Solutions:

• Column Passivation: Before injecting your sample, especially with a new column, perform a few blank injections with your mobile phase containing the modifier. This can help to "condition" the column and occupy highly active sites.

• Sample Diluent: Ensure your sample is fully dissolved in a solvent that is compatible with the initial mobile phase conditions. If your sample is dissolved in a strong solvent, it can cause peak distortion and potential on-column precipitation when it meets the weaker initial mobile phase. Ideally, dissolve your sample in the initial mobile phase.

• Check for pH-Related Degradation: Phenolic compounds can be susceptible to oxidation, especially at higher pH. If you are using a basic mobile phase, ensure your compound is stable under those conditions. Consider adding an antioxidant like ascorbic acid to your sample if degradation is suspected.

• Alternative Chromatography Modes: If low recovery persists in reverse-phase, consider an alternative mode of chromatography where strong, irreversible interactions are less likely.

  • Hydrophilic Interaction Chromatography (HILIC): This can be a good option for polar compounds.

  • Ion-Exchange Chromatography (IEX): At a suitable pH, your compound will be charged, allowing for purification based on ionic interactions.

Advanced Purification Strategy: Orthogonal Chromatography

For challenging purifications requiring very high purity, a single chromatographic step may be insufficient. An orthogonal approach, using two different separation mechanisms, can be highly effective.

Proposed Orthogonal Workflow:

• Primary Purification: Reverse-Phase Chromatography (RPC) at low pH (e.g., with 0.1% Formic Acid). This will separate compounds based on their hydrophobicity.

• Secondary Purification: Cation-Exchange Chromatography (CEX). Fractions containing the target compound from the RPC step are pooled, the solvent is removed, and the residue is redissolved in a low-ionic-strength buffer at a pH where the morpholine nitrogen is protonated (e.g., pH 4-5). This step will then separate the target from any remaining neutral or anionic impurities.

Diagram of Orthogonal Purification Workflow:

Caption: Orthogonal purification workflow for high-purity 2-Methyl-4-(morpholin-4-ylmethyl)phenol.

This guide provides a foundational understanding and practical solutions for the chromatographic purification of 2-Methyl-4-(morpholin-4-ylmethyl)phenol. Successful purification will always depend on a systematic and well-documented approach to method development.

References

• Principles and Practice of Modern Chromatographic Methods. - A comprehensive overview of chromatographic principles. (Source: Waters Corporation, URL: [Link])

• A Guide to HPLC and LC-MS Buffer Selection. - Detailed information on mobile phase modifiers. (Source: Agilent Technologies, URL: [Link])

identifying and characterizing impurities in 2-Methyl-4-(morpholin-4-ylmethyl)phenol synthesis

Welcome to the technical support center for the synthesis of 2-Methyl-4-(morpholin-4-ylmethyl)phenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and analytical guidance for identifying and characterizing impurities encountered during this synthesis.

Introduction: The Mannich Reaction in Phenol Aminoalkylation

The synthesis of 2-Methyl-4-(morpholin-4-ylmethyl)phenol is a classic example of the Mannich reaction, a three-component condensation involving an active hydrogen-containing compound (2-methylphenol), a non-enolizable aldehyde (formaldehyde), and a secondary amine (morpholine).[1][2] This reaction is fundamental for forging C-C bonds and is widely used in pharmaceutical synthesis.[2]

The reaction proceeds via the formation of a reactive electrophilic iminium ion from morpholine and formaldehyde. The electron-rich 2-methylphenol then acts as a nucleophile, attacking the iminium ion in an electrophilic aromatic substitution to yield the desired product.[3] However, the high reactivity of the components and the multiple activated sites on the phenol ring can lead to the formation of several process-related impurities. Effective impurity profiling is therefore critical to ensure the quality, safety, and efficacy of the final compound.[4]

Synthetic Pathway and Primary Impurity Formation

The following diagram illustrates the primary synthetic route and the formation of the most common process-related impurities.

Caption: Synthesis of the target compound and formation of key impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude product?

A1: You should anticipate three main classes of impurities:

• Process-Related Impurities: These arise directly from the reaction chemistry.

  • Di-substituted Product (2-Methyl-4,6-bis(morpholin-4-ylmethyl)phenol): This is often the most significant impurity, formed when a second molecule of the iminium ion attacks the still-activated C6 position of the desired product.[5] Its formation is favored by an excess of formaldehyde and morpholine or by prolonged reaction times.

  • Isomeric Impurity (2-Methyl-6-(morpholin-4-ylmethyl)phenol): The hydroxyl and methyl groups on 2-methylphenol activate both the C4 (para to -OH) and C6 (ortho to -OH) positions for electrophilic substitution. While substitution at C4 is generally favored, some level of substitution at C6 is expected, leading to this isomer.

• Unreacted Starting Materials: Residual 2-methylphenol, morpholine, and formaldehyde (or its polymers like paraformaldehyde) may be present.

• Degradation Products: Phenols are susceptible to oxidation, which can produce colored quinone-like impurities, especially if the reaction is exposed to air for extended periods at elevated temperatures. The presence of certain impurities in the starting phenol can also lead to colored byproducts.[6]

Q2: My reaction mixture has developed a dark brown or reddish color. What is the cause and how can I prevent it?

A2: The development of color is a common issue in phenol chemistry and is typically caused by the oxidation of phenolic compounds to form highly colored quinone or quinone-methide structures.

• Causality: This is often initiated by trace metal impurities, exposure to atmospheric oxygen, or elevated reaction temperatures. The starting 2-methylphenol itself might contain trace impurities, such as resorcinol, that are more easily oxidized and can contribute to color formation.[6]

• Prevention & Mitigation:

  • Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can significantly reduce oxidative side reactions.

  • High-Purity Reagents: Ensure you are using high-purity 2-methylphenol and solvents.

  • Temperature Control: Avoid excessive reaction temperatures. The Mannich reaction can often proceed efficiently at moderate temperatures (e.g., 40-60°C).[7]

  • Chelating Agents: In some cases, adding a small amount of a chelating agent like EDTA can sequester metal ions that catalyze oxidation.

Q3: How can I control the formation of the di-substituted impurity?

A3: Controlling the formation of 2-Methyl-4,6-bis(morpholin-4-ylmethyl)phenol is primarily a matter of stoichiometry and reaction monitoring.

• Stoichiometry: The most effective method is to control the molar ratios of the reactants. Using a stoichiometric ratio of 2-methylphenol:formaldehyde:morpholine (1:1:1) or a slight deficiency of formaldehyde and morpholine will favor mono-substitution. Conversely, using an excess of the amine and aldehyde will drive the reaction towards the di-substituted product.[5]

• Reaction Monitoring: Closely monitor the reaction's progress using Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[5] Stop the reaction as soon as the starting 2-methylphenol is consumed to prevent the subsequent reaction of the desired product.

• Order of Addition: A slow, controlled addition of the formaldehyde/morpholine mixture to the 2-methylphenol solution can help maintain a low concentration of the reactive iminium ion, further minimizing di-substitution.

Q4: What are the best analytical techniques for separating and identifying these impurities?

A4: A multi-technique approach is required for robust impurity profiling:[8]

• HPLC/UPLC: This is the primary tool for separation and quantification. A reverse-phase C18 column with a mobile phase of water and acetonitrile (often with a modifier like formic or phosphoric acid) provides excellent resolution for phenolic compounds.[9]

• LC-MS: Coupling HPLC with a mass spectrometer is the most efficient way to get rapid molecular weight information for each impurity peak, allowing for preliminary identification.[8]

• NMR Spectroscopy: After isolation (e.g., via preparative HPLC or column chromatography), ¹H and ¹³C NMR are essential for unambiguous structure elucidation of unknown impurities.

• GC-MS: This can be useful for identifying and quantifying volatile impurities, such as unreacted starting materials or certain low-molecular-weight byproducts.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Troubleshooting Actions
Low Yield of Desired Product	1. Incomplete reaction due to insufficient time or temperature. 2. Sub-stoichiometric amount of formaldehyde or morpholine. 3. Poor quality of reagents (e.g., hydrated formaldehyde).	1. Monitor the reaction by TLC/HPLC to confirm completion. If stalled, consider increasing temperature or reaction time. 2. Verify the molar ratios of your reactants. Ensure accurate measurement, especially of aqueous formaldehyde. 3. Use fresh, high-purity reagents.
High Levels of Di-substituted Impurity	1. Molar excess of formaldehyde and/or morpholine used. 2. Reaction time is too long. 3. Reaction temperature is too high, accelerating the second substitution.	1. Adjust stoichiometry to be 1:1:1 or even slightly substoichiometric for formaldehyde/morpholine.[5] 2. Stop the reaction as soon as the starting material is consumed (as determined by TLC/HPLC). 3. Reduce the reaction temperature.
Significant Isomeric Impurity Peak	1. The C6 position is electronically activated, making some ortho-substitution unavoidable. 2. Reaction conditions (solvent, temperature) may influence the ortho/para selectivity.	1. This impurity is often difficult to eliminate completely during the reaction. Focus on downstream purification. 2. Experiment with different solvents or lower reaction temperatures to see if selectivity improves. 3. Utilize an efficient purification method like column chromatography or recrystallization.
Crude Product is an Oil or Gummy Solid	1. Presence of significant amounts of unreacted starting materials or impurities. 2. Product may be polymorphic or have a low melting point. 3. Residual solvent.	1. Perform an aqueous workup to remove water-soluble starting materials like morpholine hydrochloride. 2. Attempt purification by column chromatography to separate the desired product. 3. Ensure the product is thoroughly dried under vacuum. Try trituration with a non-polar solvent (e.g., hexane) to induce crystallization.

Analytical & Purification Protocols

Protocol 1: HPLC Method for Impurity Profiling

This protocol provides a robust starting point for separating the target compound from its primary impurities.

• Column: C18 reverse-phase column (e.g., Agilent InfinityLab Poroshell 120 EC-C18, 4.6 x 100 mm, 4 µm).[9]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detector: UV at 280 nm.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	10
  20.0	90
  25.0	90
  25.1	10

  | 30.0 | 10 |

• Expected Elution Order: Generally, polarity dictates elution. Expect unreacted 2-methylphenol to elute earlier, followed by the desired product, the isomer, and finally the more non-polar di-substituted product.

Protocol 2: Purification by Column Chromatography

• Stationary Phase: Silica gel (230-400 mesh).

• Eluent System: A gradient of ethyl acetate in hexane or dichloromethane. A typical starting point is a gradient from 10% to 50% ethyl acetate in hexane.

• Procedure:

  • Prepare a slurry of silica gel in hexane and pack the column.

  • Dissolve the crude product in a minimal amount of dichloromethane.

  • Adsorb the sample onto a small amount of silica gel, dry it, and carefully load it onto the top of the packed column.

  • Begin elution with low polarity solvent (e.g., 100% hexane or 5% ethyl acetate in hexane).

  • Gradually increase the polarity of the eluent.

  • Collect fractions and monitor them by TLC (using the same eluent system) to identify and combine those containing the pure product.

Data Interpretation: Distinguishing Impurities by NMR

¹H NMR is a powerful tool for distinguishing the desired product from its key isomers.

Compound	Key ¹H NMR Chemical Shifts (δ, ppm) in CDCl₃	Distinguishing Features
2-Methyl-4-(morpholin-4-ylmethyl)phenol (Desired Product)	~2.2 (s, 3H, Ar-CH₃), ~2.5 (t, 4H, N-CH₂), ~3.6 (s, 2H, Ar-CH₂-N), ~3.7 (t, 4H, O-CH₂), 6.6-7.1 (m, 3H, Ar-H)	The three aromatic protons will appear as a complex multiplet or as distinct doublet and doublet of doublets, characteristic of a 1,2,4-trisubstituted pattern.
2-Methyl-6-(morpholin-4-ylmethyl)phenol (Isomeric Impurity)	Similar shifts for methyl and morpholine protons as the desired product.	The aromatic region will be different. The three protons in a 1,2,3-trisubstituted pattern will show a different coupling pattern (e.g., two doublets and a triplet).
2-Methyl-4,6-bis(morpholin-4-ylmethyl)phenol (Di-substituted Impurity)	Similar shifts for methyl and morpholine protons, but integrals will be doubled for the morpholinomethyl groups.	The aromatic region will show only two protons, likely appearing as two singlets or two doublets with a small meta-coupling constant. The integration of the Ar-CH₂-N signal (~3.6 ppm) will be 4H relative to the 3H of the Ar-CH₃ signal.

Troubleshooting Workflow for Unexpected Analytical Results

Caption: A logical workflow for troubleshooting unexpected analytical results.

References

• Akkurt, M., et al. (2011). 2-[(E)-(4-Methylphenyl)iminomethyl]-6-(morpholin-4-ylmethyl)phenol. Crystallographic data. Available at: [Link]

• U.S. EPA. (2000). Method 8041A: Phenols by Gas Chromatography. Available at: [Link]

• Cull, N. L., & Hart, H. (1969). US Patent 3,446,856: Methylation of phenols. Google Patents.

• Angeles, E., et al. (2005). Synthesis of 4-tert-butyl-2-(thiomorpholin-4-ylmethyl)phenol, and 4-tert-butyl-2,6-bis(thiomorpholin-4-ylmethyl)phenol. Molbank. Available at: [Link]

• Wang, Y., et al. (2012). CN101659644B: Method for synthesizing 2-methyl-1-[4-(methylthio)phenyl]-2-(4-morpholinyl). Google Patents.

• SIELC Technologies. (2018). Separation of 2-Methoxy-4-methylphenol on Newcrom R1 HPLC column. Available at: [Link]

• Angeles, E., et al. (2005). Synthesis of 4-chloro-2-(thiomorpholin-4-ylmethyl)phenol. Molbank. Available at: [Link]

• Akkurt, M., et al. (2012). 2-[(E)-(Morpholin-4-ylimino)methyl]-6-(morpholin-4-ylmethyl)phenol. Acta Crystallographica Section E. Available at: [Link]

• Organic Chemistry Portal. Synthesis of morpholines. Available at: [Link]

• Gethin, A., & Smith, P. (2007). Phenolic Structure and Colour in Mannich Reaction Products. Journal of Chemical Research. Available at: [Link]

• Wei, C. C. (1981). US Patent 4,259,486: Method for the aminoalkylation of phenol. Google Patents.

• OSHA. (1981). Phenol and Cresol: Method 32. Available at: [Link]

• Pinto, D., et al. (2022). Extraction Systems and Analytical Techniques for Food Phenolic Compounds: A Review. Foods. Available at: [Link]

• Agilent Technologies. (2016). Easy Method Transfer and Improved Performance with Agilent InfinityLab Poroshell 120 4 µm Columns. Technical Overview. Available at: [Link]

• Velázquez, A. M., et al. (2007). Synthesis of 4-isopropyl-bis-2,6-morpholin-4-ylmethyl-1-phenol. Molbank. Available at: [Link]

• Al-Amiery, A. A. The Mannich reaction. An overview. Available at: [Link]

• Kumar, A., et al. (2023). Synthetic applications of biologically important Mannich bases: An updated review. GSC Biological and Pharmaceutical Sciences. Available at: [Link]

• ASTM D4961-11. (2016). Standard Test Methods for Gas Chromatographic Analysis of Major Organic Impurities in Phenol Produced by the Cumene Process. Available at: [Link]

• Singh, S., et al. (2021). Impurity Profiling: A Review. International Journal of Pharmaceutical Research. Available at: [Link]

• Chaughule, R., & Lokur, A. (2023). Advances in Impurity Profiling of Pharmaceutical Formulations. Biomedical Journal of Scientific & Technical Research. Available at: [Link]

• University of Basrah. Organic Chemistry III: Pyrrole. Lecture Notes. Available at: [Link]

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• 2. oarjbp.com [oarjbp.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ijpsonline.com [ijpsonline.com]
• 5. Synthesis of 4-isopropyl-bis-2,6-morpholin-4-ylmethyl-1-phenol [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. biomedres.us [biomedres.us]
• 9. agilent.com [agilent.com]

strategies to improve the stability of phenolic compounds in solution

Welcome to the Technical Support Center. As a Senior Application Scientist, I've frequently assisted researchers in overcoming the inherent challenges of working with phenolic compounds. Their structural instability in solution is a primary source of experimental variability and can compromise data integrity.

This guide is designed as a dynamic troubleshooting resource. Instead of a static manual, we will use a question-and-answer format to directly address the common problems you may encounter in the lab. We will explore the root causes of degradation and provide validated, step-by-step protocols to ensure the stability and efficacy of your phenolic solutions.

Frequently Asked Questions & Troubleshooting Guides

Q1: My phenolic solution is changing color (e.g., turning pink, brown, or black). What is happening, and how can I stop it?

A1: The color change you are observing is a classic sign of oxidation. Phenolic compounds are highly susceptible to oxidation, especially in the presence of oxygen, metal ions, or light. The hydroxyl group (-OH) on the aromatic ring can be oxidized to form a semiquinone radical, which is then further oxidized into a highly colored quinone.[1][2][3] These quinones can then polymerize, leading to the formation of brown or black macromolecular pigments.[4] This process not only changes the appearance of your solution but fundamentally alters the chemical structure and biological activity of your compound.

The primary drivers of this degradation are dissolved oxygen, trace metal ions (like Fe³⁺ and Cu²⁺) which act as catalysts, and exposure to light and elevated temperatures.[5][6]

Caption: Primary triggers and the oxidative pathway of phenolic compounds.

To prevent this, you must control these factors. The most effective approach is to prepare a stabilized stock solution.

Experimental Protocol: Preparation of a Stabilized Phenolic Stock Solution

This protocol utilizes a combination of an antioxidant (Ascorbic Acid) and a metal chelator (EDTA) in a buffered, oxygen-reduced solvent.

Materials:

• Phenolic compound of interest

• High-purity solvent (e.g., DMSO, Ethanol, or degassed ultrapure water)

• L-Ascorbic Acid (Vitamin C)

• EDTA (Ethylenediaminetetraacetic acid)

• Inert gas (Nitrogen or Argon)

• Amber glass vials with screw caps

Procedure:

• Solvent Preparation: If using an aqueous buffer, prepare it first and adjust to a slightly acidic pH (e.g., pH 5.0-6.5), as phenolics are generally more stable in acidic conditions.[7]

• Degassing: Sparge the chosen solvent with an inert gas (Nitrogen or Argon) for 15-20 minutes to remove dissolved oxygen. This is a critical step.

• Additive Incorporation: To the degassed solvent, add your stabilizing agents. Recommended starting concentrations are:

  • Ascorbic Acid: 0.1% (w/v). It acts as a sacrificial antioxidant, being preferentially oxidized over your compound.

  • EDTA: 1-5 mM. It chelates divalent metal ions that catalyze oxidation.

• Dissolution: Weigh your phenolic compound and dissolve it in the prepared, stabilized solvent to your desired stock concentration (e.g., 10-100 mM). Perform this step quickly to minimize re-exposure to air.

• Inert Gas Overlay: Before sealing the vial, gently flush the headspace with the inert gas for 10-15 seconds.

• Storage: Seal the vial tightly and wrap it in aluminum foil for extra light protection. Store at -20°C or -80°C for long-term stability.

Q2: What is the optimal pH for storing my phenolic compound solution, and why does it matter?

A2: The pH of your solution is a critical stability parameter. Generally, phenolic compounds are significantly more stable at a slightly acidic pH (pH 3-6) and degrade rapidly under neutral to alkaline (pH > 7) conditions. [8][9][10]

The scientific reason lies in the acidity of the phenolic hydroxyl group. At alkaline pH, this group deprotonates to form a phenoxide ion. This ion has a higher electron density, which makes the aromatic ring much more susceptible to oxidation compared to its protonated form.[8] Several studies have demonstrated that compounds like caffeic acid, chlorogenic acid, and gallic acid are not stable at high pH.[9]

Phenolic Compound	Stability at Acidic pH (~3-4)	Stability at Alkaline pH (>8)	Reference
Caffeic Acid	Relatively Stable	Unstable, rapid degradation	[8][9]
Chlorogenic Acid	Stable	Unstable, irreversible transformation	[8][9]
Gallic Acid	Relatively Stable	Unstable, undergoes transformations	[8][11]
(-)-Catechin	Stable	More resistant to degradation than others	[8]
Ferulic Acid	Stable	More resistant to degradation than others	[8]

Recommendation: Unless your experimental endpoint requires a specific pH, always prepare and store your stock solutions in a buffer with a pH below 7.0. For DNA extractions where phenol is equilibrated to pH ~8.0, the solution is more prone to oxidation and should be used quickly.[12]

Q3: I need to prepare a solution for a long-term study. Standard antioxidants aren't sufficient. What are my options?

A3: For long-term stability where simple antioxidants may be consumed over time, more advanced strategies are required. One of the most effective methods is encapsulation , which physically protects the phenolic compound from the surrounding environment.

Cyclodextrins are a widely used and effective option. These are cyclic oligosaccharides that form a truncated cone structure. The interior of this cone is hydrophobic, while the exterior is hydrophilic. The phenolic compound can become entrapped within this hydrophobic cavity, forming an "inclusion complex."[13][14] This complex shields the reactive hydroxyl groups from oxygen, metal ions, and enzymes in the solution, significantly retarding oxidative and enzymatic degradation.[13]

Caption: A decision-making workflow for troubleshooting phenolic instability.

Q4: How do temperature and light affect my samples?

A4: Both temperature and light are significant environmental factors that accelerate the degradation of phenolic compounds.

• Temperature: Higher temperatures increase the rate of chemical reactions, including oxidation.[7] While some phenolics show good heat stability over short periods, storage at elevated temperatures (e.g., 25°C and 40°C) leads to faster degradation compared to refrigerated (5°C) or frozen (-20°C) conditions.[5] For many compounds, thermal degradation becomes significant at temperatures above 70-80°C.[15][16]

• Light: Exposure to light, particularly UV light, can induce photo-oxidation. This process can generate free radicals that initiate and propagate the degradation of phenolic compounds.[16] Studies have shown that the degradation of certain phenolics, like trans-resveratrol, is more significantly catalyzed by light than by temperature.[5]

Best Practices for Storage:

• Always use amber vials or wrap clear vials in aluminum foil to block light.

• Store stock solutions at low temperatures. For short-term storage (days to a week), 4°C is acceptable. For long-term storage, -20°C or -80°C is required.

• Minimize freeze-thaw cycles. Aliquot your stock solution into smaller, single-use volumes to avoid repeatedly warming and cooling the entire stock.

References

• Degradation of Phenol via Meta Cleavage Pathway by Pseudomonas fluorescens PU1. Scientific World Journal.

• Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the stability of plant phenolic compounds. Journal of Agricultural and Food Chemistry. [Link]

• Ferreyra, F., Bottini, R., & Fontana, A. (2016). Temperature and light conditions affect stability of phenolic compounds of stored grape cane extracts. ResearchGate. [Link]

• Metabolic pathways for the biodegradation of phenol. Semantic Scholar. [Link]

• Oxidation of Phenols: Quinones. University of Calgary. [Link]

• Jo, A. R., et al. (2018). Retarding Oxidative and Enzymatic Degradation of Phenolic Compounds Using Large-Ring Cycloamylose. PMC. [Link]

• Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the Stability of Plant Phenolic Compounds. ACS Publications. [Link]

• Video: Oxidation of Phenols to Quinones. JoVE. [Link]

• Effect of Heating Condition and pH on Stability of Total Phenolic Content and Antioxidant Activities of Samui (Micromelum Minutum). SciTePress. [Link]

• Stability of Apple Polyphenols as a Function of Temperature and pH. Taylor & Francis Online. [Link]

• Effect of pH on the Stability of Plant Phenolic Compounds (2000). SciSpace. [Link]

• Oxidation of the phenol shown gives a single quinone product. Pearson. [Link]

• Dong, C., et al. (2023). Quinone-mediated non-enzymatic browning in model systems during long-term storage. Food Chemistry. [Link]

• Ortho-pathway of phenol degradation. ResearchGate. [Link]

• Effect of Temperatures on Polyphenols during Extraction. MDPI. [Link]

• Effect of Temperatures on Polyphenols during Extraction. Encyclopedia.pub. [Link]

• 16.3: Oxidation of Phenols to Quinones. Chemistry LibreTexts. [Link]

• Phenol Degradation Pathway (Anaerobic). Eawag-BBD. [Link]

• Biodegradation of phenolic compounds- (Scavenging the Phenols). Slideshare. [Link]

• Treatment of Phenols. Zymatic. [Link]

• First-Order Degradation Kinetics of Phenolic Compounds and Antioxidant Properties of Fresh and Enzymatically Hydrolyzed Seriguela Pulp (Spondias purpurea L.). ACS Food Science & Technology. [Link]

• Retarding Oxidative and Enzymatic Degradation of Phenolic Compounds Using Large-Ring Cycloamylose. ResearchGate. [Link]

• The kinetic behavior of antioxidant activity and the stability of aqueous and organic polyphenol extracts from navel orange peel. SciELO. [Link]

• Enzymatic degradation of phenol and phenol degradation pathways by HRP. ResearchGate. [Link]

• Light Drives and Temperature Modulates: Variation of Phenolic Compounds Profile in Relation to Photosynthesis in Spring Barley. MDPI. [Link]

• Effect of pH on the Stability of Plant Phenolic Compounds. ResearchGate. [Link]

• The Stability of Phenolic Compounds in Fruit, Berry, and Vegetable Purees Based on Accelerated Shelf-Life Testing Methodology. PMC. [Link]

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• 2. Video: Oxidation of Phenols to Quinones [jove.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Quinone-mediated non-enzymatic browning in model systems during long-term storage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scielo.br [scielo.br]
• 7. The Stability of Phenolic Compounds in Fruit, Berry, and Vegetable Purees Based on Accelerated Shelf-Life Testing Methodology - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. encyclopedia.pub [encyclopedia.pub]

Technical Support Center: Overcoming Poor Solubility of Morpholine Derivatives in Biological Assays

Welcome to the technical support center dedicated to addressing the challenges of poor solubility often encountered with novel morpholine derivatives in biological assays. This guide is designed for researchers, scientists, and drug development professionals, providing practical troubleshooting strategies and in-depth scientific explanations to ensure the reliability and accuracy of your experimental data. The morpholine heterocycle is a valuable scaffold in medicinal chemistry, frequently incorporated to enhance the potency, selectivity, and pharmacokinetic properties of drug candidates.[1][2] Its unique structure, featuring both a weakly basic nitrogen and an ether oxygen, provides a favorable balance of hydrophilic and lipophilic characteristics, often leading to improved aqueous solubility and membrane permeability.[1][3] However, the overall physicochemical properties of a morpholine derivative are highly dependent on the nature and arrangement of its substituents, and poor solubility remains a significant hurdle in preclinical development.[4][5]

This resource offers a comprehensive collection of frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: Why do some of my morpholine derivatives exhibit poor aqueous solubility despite the presence of the "solubilizing" morpholine ring?

While the morpholine moiety itself can contribute to aqueous solubility through hydrogen bonding, the overall solubility of a molecule is a complex interplay of various factors.[1] Highly lipophilic substituents, a high molecular weight, and a crystalline solid-state form with strong lattice energy can all counteract the solubilizing effect of the morpholine ring, leading to poor aqueous solubility.[6]

Q2: What is the difference between kinetic and thermodynamic solubility, and which one is more relevant for my in vitro assays?

Kinetic solubility refers to the concentration of a compound that can be rapidly dissolved from a high-concentration stock solution (typically in DMSO) in an aqueous buffer before it precipitates.[7] Thermodynamic solubility, on the other hand, is the true equilibrium solubility of the solid compound in a solvent.[8] For most in vitro high-throughput screening (HTS) assays, kinetic solubility is often the more practical parameter, as compounds are typically introduced from a DMSO stock and the assay is run over a relatively short period.[7] However, understanding the thermodynamic solubility is crucial for later-stage development and for interpreting results from longer-term experiments, such as cell-based assays, where a compound might precipitate over time.[9][10]

Q3: My compound, dissolved in DMSO, precipitates immediately when I add it to my aqueous assay buffer. What is happening and how can I prevent it?

This phenomenon is often referred to as "solvent shock."[9] Your morpholine derivative may be highly soluble in the organic solvent (DMSO) but poorly soluble in the aqueous buffer. When the DMSO stock is rapidly diluted, the compound is suddenly exposed to an environment where it is not soluble, causing it to crash out of solution. To mitigate this, you can try several strategies:

• Decrease the final DMSO concentration: While many assays tolerate up to 0.5% DMSO, higher concentrations can sometimes help maintain solubility. However, always run a vehicle control to account for any solvent effects.[9]

• Optimize the addition method: Add the DMSO stock to the aqueous buffer slowly while vortexing or stirring to ensure rapid and uniform mixing. Pre-warming the aqueous buffer to the assay temperature can also help.[9]

• Use a co-solvent system: Preparing your stock solution in a mixture of DMSO and another water-miscible organic solvent, like polyethylene glycol (PEG), can sometimes improve solubility upon aqueous dilution.[9]

Q4: Can I just filter out the precipitate from my compound solution before running the assay?

Filtering out the precipitate is generally not recommended.[9] This is because you will be removing an unknown amount of your compound, leading to an inaccurate final concentration in your assay. The primary goal should be to find conditions where the compound remains fully dissolved at the desired concentration.

Troubleshooting Guide: Compound Precipitation in Biological Assays

If you are observing precipitation of your morpholine derivative during your experiments, follow this systematic troubleshooting workflow to identify and resolve the issue.

graph TD { A[Start: Compound Precipitation Observed] --> B{When does precipitation occur?}; B --> C{Immediately upon dilution}; B --> D{Over time during incubation}; C --> E[Optimize Dilution Protocol

• Slow addition with mixing
• Pre-warm buffer
• Lower stock concentration]; C --> F[Reduce Final DMSO Concentration (if possible)]; C --> G[Use a Co-solvent System (e.g., DMSO/PEG)]; D --> H[Assess Compound Stability
• pH, temperature, light sensitivity]; D --> I[Evaluate Media/Buffer Interactions
• Serum protein binding
• Salt effects]; D --> J[Consider Kinetic vs. Thermodynamic Solubility
• May need to lower concentration for long-term assays]; E & F & G & H & I & J --> K{Still Precipitating?}; K --> L[Employ Solubility Enhancement Techniques
• pH Adjustment
• Cyclodextrins
• Lipid-Based Formulations]; K --> M[No Precipitation: Proceed with Assay]; L --> M; } Caption: Troubleshooting workflow for addressing compound precipitation.

Strategies for Solubility Enhancement

When optimizing the formulation of your morpholine derivative is necessary, several techniques can be employed. The choice of method will depend on the physicochemical properties of your specific compound and the requirements of your biological assay.

pH Modification

Many morpholine derivatives contain a basic nitrogen atom, making their solubility pH-dependent.[11] For weakly basic compounds, decreasing the pH of the aqueous buffer will lead to protonation of the morpholine nitrogen, forming a more soluble salt.[12][13]

Protocol 1: Determining the pH-Solubility Profile

• Prepare a series of buffers with a range of pH values (e.g., from pH 4.0 to 8.0).

• Add an excess amount of your morpholine derivative to a fixed volume of each buffer in separate vials.

• Equilibrate the samples by shaking or stirring at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (e.g., 24-48 hours) to reach thermodynamic equilibrium.

• Separate the undissolved solid by centrifugation and/or filtration.

• Quantify the concentration of the dissolved compound in the supernatant using a validated analytical method, such as HPLC-UV or LC-MS.[14][15]

• Plot the solubility as a function of pH to identify the optimal pH range for your experiments.

Co-solvents and Surfactants

Co-solvents are water-miscible organic solvents that can increase the solubility of hydrophobic compounds.[16] Surfactants can form micelles that encapsulate poorly soluble drugs, increasing their apparent solubility.[16]

Excipient Type	Examples	Mechanism of Action	Considerations for Biological Assays
Co-solvents	DMSO, Ethanol, PEG 300/400, Propylene Glycol	Reduce the polarity of the aqueous solvent.	Potential for cytotoxicity and assay interference at higher concentrations. Always include a vehicle control.
Surfactants	Tween® 20/80, Poloxamers (Pluronic®), Solutol® HS 15	Form micelles to encapsulate hydrophobic molecules.	Can affect cell membrane integrity and interact with proteins. Critical micelle concentration (CMC) is an important parameter.

Table 1: Common Co-solvents and Surfactants for Solubility Enhancement.

Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[17][18] They can form inclusion complexes with poorly soluble molecules, effectively "hiding" the hydrophobic parts of the drug from the aqueous environment and increasing its solubility.[17][19] Hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used in pharmaceutical formulations due to their improved water solubility and safety profiles compared to native cyclodextrins.[18]

Protocol 2: Preparation and Evaluation of a Cyclodextrin Inclusion Complex

• Determine the appropriate cyclodextrin and molar ratio: Start with a 1:1 molar ratio of your morpholine derivative to the cyclodextrin (e.g., HP-β-CD).

• Prepare an aqueous solution of the cyclodextrin.

• Add your compound to the cyclodextrin solution and stir or sonicate until the compound dissolves. Gentle heating may be applied if necessary.

• Confirm complex formation using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy or Differential Scanning Calorimetry (DSC).

• Assess the solubility enhancement by comparing the solubility of the compound with and without the cyclodextrin using the method described in Protocol 1.

• Evaluate the effect of the cyclodextrin on your biological assay by running a control with the cyclodextrin alone.

graph TD { A[Hydrophobic Morpholine Derivative] -- Encapsulation --> B((Cyclodextrin)); B -- Forms --> C[Inclusion Complex]; C -- Results in --> D[Increased Apparent Aqueous Solubility]; subgraph "Cyclodextrin Structure" direction LR E[Hydrophilic Exterior] -- Surrounds --> F[Hydrophobic Interior]; end A -- Enters --> F; E -- Interacts with --> G[Aqueous Environment]; } Caption: Mechanism of solubility enhancement by cyclodextrins.

Lipid-Based Formulations

For highly lipophilic morpholine derivatives, lipid-based formulations can be an effective strategy, particularly for in vivo studies, but can also be adapted for in vitro applications.[20][21][22][23] These formulations use oils, surfactants, and co-solvents to create solutions, emulsions, or self-emulsifying drug delivery systems (SEDDS) that can maintain the drug in a solubilized state.[20][24]

General Approach for Developing a Lipid-Based Formulation:

• Screen for solubility in a variety of lipid excipients (oils, surfactants, and co-solvents).[20]

• Develop prototype formulations by combining the best excipients.

• Characterize the formulations for their ability to self-emulsify upon dilution in an aqueous medium and for the stability of the resulting emulsion.

• For in vitro assays, it is crucial to ensure that the final concentration of the formulation components does not interfere with the assay or cause cytotoxicity.

Conclusion

Overcoming the poor solubility of morpholine derivatives is a critical step in advancing promising drug candidates through the development pipeline. A systematic approach, beginning with a thorough characterization of the compound's physicochemical properties and a clear understanding of the requirements of the biological assay, is essential for success. This technical support center provides a foundation for troubleshooting common solubility issues and for selecting and implementing appropriate enhancement strategies. By applying these principles, researchers can ensure the generation of high-quality, reliable data and unlock the full therapeutic potential of their novel morpholine-containing compounds.

References

• Benchchem. (2025). Morpholine Oleate: A Technical Guide to its Solubility and Characterization.
• Benchchem. (2025). Technical Support Center: Troubleshooting Compound Precipitation in Cell Culture Media.
• MOST Wiedzy. (2022, May 22). New Screening Protocol for Effective Green Solvents Selection of Benzamide, Salicylamide and Ethenzamide.
• Analytical Chemistry. (1956). Analytical Chemistry, 28(4).
• ResearchGate. Different analytical methods of estimation of morpholine or its derivatives.
• Sigma-Aldrich. Common Cell Culture Problems: Precipitates.
• In the Context of Polymorphism: Accurate Measurement, and Validation of Solubility D
• ResearchGate. Morpholine Amide Solvent: A New Inert.
• ResearchGate. (2015, November 16). Can I use Cyclodextrin to improve the solubility of a compound?
• PubMed. (2008, July 1). High throughput solubility determination with application to selection of compounds for fragment screening.
• Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC - NIH.
• Occurrence of Morpholine in Central Nervous System Drug Discovery - ACS Public
• Procell. (2024, April 9). Troubleshooting Precipitation in Cell Culture: Causes and Solutions.
• Touro Scholar. Cyclodextrin as a Drug Carrier Increasing Drug Solubility.
• Exp.
• Method Development & Method Validation for Solubility and Dissolution Curves.
• SciELO. Effect of pH on weakly acidic and basic model drugs and determination of their ex vivo transdermal permeation routes.
• Gattefossé. Lipid-based formulations.
• WuXi AppTec DMPK. (2024, March 15). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies.
• Formation of morpholine-acetamide derivatives as potent anti-tumor drug candidates: Pharmacological evaluation and molecular docking studies - PMC. (2023, November 14).
• Drug Development & Delivery. (2024, October 25). PRECLINICAL/CLINICAL STUDIES - Preclinical Toxicology vs Clinical: Key Considerations in Using Lipid-Based Formulations. Retrieved from Drug Development & Delivery website.
• Asian Journal of Dental and Health Sciences. (2022, September 15). View of Effect of pH on Pharmaceutical Ingredients / Drugs / Chemicals. Retrieved from Asian Journal of Dental and Health Sciences website.
• The Cell Culture Dish. (2014, February 13). Troubleshooting Cell Culture Media for Bioprocessing.
• Carbohydrate Chronicles. (2025, July 31). Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility?
• Benchchem. (2025). troubleshooting guide for the synthesis of morpholine compounds.
• E3S Web of Conferences. Synthesis and SAR of morpholine and its derivatives: A review update.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC.
• SciSpace. (2018, September 15). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability.
• Pharma Excipients. (2025, September 22). High-throughput analysis of aqueous drug solubility, supersaturation, and aggregation behaviour using second harmonic light scattering.
• High-Throughput Screening @ The Nucleus. Compound Libraries Available for HTS. Retrieved from High-Throughput Screening @ The Nucleus website.
• Pharmaceutical Technology. (2022, August 3). Adapting to Solubility/Bioavailability Challenges.
• Lidsen. (2023, March 12). Morpholine-Based Novel Ionic Liquid for Synthesis and Characterization of Triazolidinethiones and Their Biological Properties.
• Polpharma API. (2025, August 1). Rising to the Solubility Challenge: Collaborative Solutions in API Development.
• ChemDiv. High throughput screening (HTS). Biological screening.
• Pharma Excipients. (2023, June 30). Lipid based formulations as supersaturating oral delivery systems.
• Banaras Hindu University. Solubility Studies of Gefitinib by Validated High Pressure Liquid Chromatographic Method.
• Lipid-based oral formulation in capsules to improve the delivery of poorly w
• American Pharmaceutical Review. (2020, March 25). Lipid-Based Formulations for Early-Stage Clinical Trials. Retrieved from American Pharmaceutical Review website.
• Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Str
• Drug Development & Delivery. (2024, March 28). FORMULATION DEVELOPMENT - Solving Tough Solubility Issues With Fewer Compromises & Better Outcomes. Retrieved from Drug Development & Delivery website.
• ResearchGate. Growth, final pH, % of morpholine degradation and the quantities of ammonia released by Mycobacterium sp.
• ResearchGate. (2023, September 17). An updated review on morpholine derivatives with their pharmacological actions.
• ResearchGate. High-throughput screening of compound library. (A) Evaluation and....
• An updated review on morpholine derivatives with their pharmacological actions. (2022, April 13).
• Semantic Scholar. Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules.

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resolving peak overlap in HPLC analysis of phenolic compound mixtures

Welcome to the technical support guide for resolving peak overlap in the HPLC analysis of phenolic compound mixtures. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their chromatographic separations. The complex nature of phenolic extracts, which often contain numerous structurally similar compounds, makes achieving baseline resolution a common and significant challenge.[1][2][3] This guide provides a systematic, question-and-answer approach to diagnosing and solving co-elution issues, grounded in the fundamental principles of chromatography.

Frequently Asked Questions (FAQs)

Q1: What is chromatographic resolution, and why is it critical for analyzing phenolic compounds?

Chromatographic resolution (Rs) is the measure of the separation between two peaks in a chromatogram. An Rs value of ≥ 1.5 indicates baseline separation, which is essential for accurate peak integration and, therefore, reliable quantification. For complex mixtures like plant extracts, which can contain dozens of phenolic compounds with similar chemical properties, poor resolution can lead to misidentification and inaccurate measurement of individual analytes.[2][3][4]

The resolution between two peaks is governed by three key factors, as described by the resolution equation:

• Efficiency (N): A measure of peak sharpness or narrowness. Higher efficiency (more theoretical plates) leads to narrower peaks, which are easier to resolve. It can be improved by using columns with smaller particles or longer columns.[5]

• Selectivity (α): The ability of the chromatographic system to distinguish between two analytes. It is a measure of the relative retention of the two compounds. Changing the mobile phase composition, pH, or stationary phase chemistry has the most significant impact on selectivity.[5]

• Retention Factor (k): Also known as the capacity factor, it describes how long an analyte is retained on the column. Optimizing retention (typically aiming for k values between 2 and 10) provides sufficient time for separation to occur.[5]

Q2: My chromatogram shows significant peak overlap. What are the first and most straightforward parameters I should adjust?

When facing co-elution, the most direct approach is to modify the mobile phase composition.[6][7] For reversed-phase HPLC, which is standard for phenolic analysis, this involves adjusting the ratio of the aqueous and organic solvents (e.g., water and acetonitrile or methanol).[1][8]

Causality: Changing the solvent strength directly influences the retention factor (k).[5]

• Increasing the aqueous component (weaker solvent): This increases the retention time of the analytes. By keeping the compounds on the column longer, you provide more opportunity for them to separate, which can improve resolution for early-eluting, closely-spaced peaks.[5][7]

• Decreasing the aqueous component (stronger solvent): This reduces retention time. While this can shorten analysis time, it may worsen the resolution of early peaks.

A second, powerful strategy is to change the type of organic modifier.[6] If you are using acetonitrile, switching to methanol (or vice versa) can dramatically alter the selectivity (α) of the separation because these solvents interact differently with the analytes and the stationary phase.[5][6] This change in solvent selectivity can often resolve peaks that do not separate by simply adjusting the solvent strength.

Q3: I've adjusted the solvent strength, but two critical phenolic acids are still co-eluting. How can mobile phase pH help?

Mobile phase pH is a powerful tool for manipulating selectivity (α), especially for ionizable compounds like phenolic acids (e.g., gallic, caffeic, ferulic acids) and some flavonoids.[7][9][10]

Causality: The charge state of a phenolic compound is pH-dependent. At a pH below its pKa, a phenolic acid will be in its neutral, protonated form, making it more hydrophobic and thus more retained on a C18 column. At a pH above its pKa, it will be in its ionized, deprotonated form, making it more polar and less retained. If two co-eluting compounds have different pKa values, adjusting the mobile phase pH can change their relative retention times and significantly improve their separation.[7]

Typically, a low pH (e.g., 2.5-3.0), achieved by adding a small amount of an acid like formic acid, phosphoric acid, or acetic acid, is used to suppress the ionization of phenolic acids, leading to better peak shape and retention.[10][11][12]

Q4: My sample contains a wide range of phenolics, from polar to non-polar. An isocratic method isn't working. How do I optimize a gradient?

For complex mixtures with analytes spanning a broad polarity range, a gradient elution is necessary.[11][13] A gradient starts with a high percentage of the weak solvent (aqueous) and gradually increases the percentage of the strong solvent (organic). This allows the more polar compounds to separate at the beginning of the run and the more non-polar compounds to elute in a reasonable time with good peak shape.

If your initial gradient program results in poor resolution, consider the following adjustments:

• Decrease the Gradient Slope: A shallower gradient (i.e., a slower increase in the organic solvent percentage over time) gives the analytes more time to interact with the stationary phase, which can significantly improve the resolution of complex mixtures.[13]

• Introduce Isocratic Holds: If a specific group of peaks is poorly resolved, adding a short isocratic hold in that segment of the gradient can improve their separation.[13]

• Modify the Initial and Final Conditions: Adjusting the starting percentage of the organic solvent can improve the resolution of early-eluting peaks, while changing the final percentage ensures that all compounds are eluted from the column.

Q5: When should I consider adjusting the column temperature? What are the potential benefits and drawbacks?

Adjusting the column temperature is another effective way to optimize separations, as it can influence both efficiency (N) and selectivity (α).[1][14][15]

Benefits:

• Improved Efficiency: Increasing the temperature (e.g., from 30°C to 40°C or 50°C) lowers the viscosity of the mobile phase.[15] This leads to faster mass transfer of analytes between the mobile and stationary phases, resulting in sharper, narrower peaks (higher N) and often better resolution.[1][14] It also reduces system backpressure.[16]

• Altered Selectivity: Temperature can change the selectivity of the separation, sometimes even altering the elution order of compounds.[1][15] This can be particularly useful for resolving stubborn peak pairs.

Drawbacks:

• Analyte Stability: Some phenolic compounds, particularly anthocyanins, can be thermally labile and may degrade at elevated temperatures, leading to inaccurate quantification.[1] It is crucial to ensure your target analytes are stable at the tested temperature.

• Reduced Retention: Higher temperatures generally lead to shorter retention times, which can sometimes reduce resolution if not managed properly.[15]

It is essential to use a column oven to maintain a stable and consistent temperature, as even small fluctuations can cause retention time variability.[15]

Q6: I've tried optimizing my mobile phase and temperature, but resolution is still inadequate. Is it time to change my HPLC column?

Yes. If mobile phase and temperature manipulations are insufficient, the next logical step is to change the stationary phase. The column chemistry is a fundamental driver of selectivity.[6]

Key Considerations for Column Selection:

• Particle Size and Morphology: Switching to a column packed with smaller particles (e.g., from 5 µm to sub-2 µm or 2.7 µm) or using a core-shell particle column will dramatically increase efficiency (N), leading to sharper peaks and better resolution.[6][11][16]

• Stationary Phase Chemistry: While C18 is the workhorse for phenolic analysis, alternative chemistries can provide different selectivity.[9] For instance, a Biphenyl phase can offer unique π-π interactions, which can be highly effective for separating aromatic phenolic compounds that are difficult to resolve on a C18 column.[17][18]

• Column Dimensions: Using a longer column increases the number of theoretical plates (N) and can improve resolution, although it will also increase analysis time and backpressure.[16]

Troubleshooting Workflows & Protocols

Troubleshooting Logic Diagram

The following diagram outlines a systematic approach to troubleshooting peak overlap issues.

Caption: A systematic workflow for resolving peak overlap in HPLC.

Experimental Protocols

This protocol details a systematic approach to altering mobile phase composition to improve peak resolution.

• Baseline Experiment: Run your current method with your standard/sample to establish a baseline chromatogram. Note the retention times and resolution of the critical peak pair.

• Solvent Strength Adjustment (if isocratic):

  • Prepare a series of mobile phases with incremental changes in the aqueous:organic ratio. For example, if your current method is 65:35 Water:Acetonitrile, test 70:30, 68:32, 62:38, and 60:40.

  • Inject your sample with each mobile phase after allowing the system to equilibrate for at least 10 column volumes.

  • Compare the chromatograms to identify the optimal solvent strength for your separation.[7]

• Change Organic Modifier:

  • If adjusting the solvent strength is insufficient, switch the organic modifier. Replace Acetonitrile with Methanol.

  • Note: Methanol is more viscous and has a different solvent strength than acetonitrile. You may need to adjust the percentage to achieve similar retention times. As a starting point, a 50:50 Water:Methanol mobile phase is roughly equivalent in strength to a 60:40 Water:Acetonitrile phase.

  • Repeat the solvent strength optimization (Step 2) with methanol. This change often has the most significant impact on selectivity.[6]

• pH Adjustment:

  • If co-elution persists with ionizable analytes, modify the pH of the aqueous portion of your mobile phase.

  • Prepare mobile phases where the aqueous component is buffered at different pH values (e.g., pH 2.5, 3.0, 3.5). Use a non-reactive acid like formic or phosphoric acid.[10][12]

  • Equilibrate the column and inject the sample for each pH condition. Analyze the change in selectivity and resolution.

This protocol is for resolving a complex mixture of phenolics with a wide polarity range.

• Initial Scouting Gradient: Perform a fast "scouting" gradient to determine the elution range of your compounds (e.g., 5% to 95% Acetonitrile in 15-20 minutes).[11][19]

• Calculate Initial Dwell Time: Determine the retention time (t₀) of an unretained compound (e.g., uracil).

• Set the Initial Gradient Time: Based on the scouting run, identify the time (t₁) when the first peak of interest begins to elute and the time (tₙ) when the last peak elutes.

• Calculate Gradient Slope: The analysis time (t₉) should be set based on the desired resolution. A good starting point is to calculate the gradient duration using the formula: t₉ = (tₙ - t₁).

• Refine the Gradient:

  • Run the calculated gradient.

  • If resolution is poor in a specific region, flatten the slope during that time segment. For example, if peaks between 5 and 7 minutes are poorly resolved, change the gradient from a single linear slope to a multi-step gradient that increases the organic solvent percentage more slowly during that window.[13]

  • Analyze the new chromatogram and repeat the refinement process until baseline resolution is achieved for all peaks of interest.

Summary of Troubleshooting Parameters

The table below summarizes the key parameters that can be adjusted to resolve overlapping peaks and their primary effect on the fundamental factors of resolution.

Parameter	Primary Effect On	Typical Adjustment	Expected Outcome
Mobile Phase Strength	Retention (k)	Increase % Aqueous	Increases retention and resolution of early peaks.[5][7]
Mobile Phase Solvent Type	Selectivity (α)	Switch ACN to MeOH	Alters relative retention of peaks, often resolving co-elutions.[5][6]
Mobile Phase pH	Selectivity (α)	Lower pH to ~2.5-3.0	Suppresses ionization of phenolic acids, changing retention and improving peak shape.[7][10]
Gradient Slope	Retention (k) & Selectivity (α)	Decrease slope (make shallower)	Increases separation time between peaks for complex mixtures.[13]
Column Temperature	Efficiency (N) & Selectivity (α)	Increase Temperature (e.g., 30°C → 40°C)	Decreases solvent viscosity, leading to sharper peaks; may alter selectivity.[1][15]
Column Particle Size	Efficiency (N)	Decrease particle size (e.g., 5 µm → 2.7 µm)	Increases efficiency, resulting in much sharper peaks and higher resolution.[6][16]
Column Chemistry	Selectivity (α)	Change from C18 to Biphenyl	Provides different chemical interactions, altering selectivity.[17][18]

Parameter Interdependency Diagram

This diagram illustrates how adjusting primary HPLC parameters influences the core chromatographic factors that determine resolution.

Caption: Relationship between adjustable parameters and resolution factors.

References

• Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. (2020, November 11).
• Factors Affecting Resolution in HPLC. Sigma-Aldrich.
• Improving Separation of Peaks in RP HPLC. (2026, February 15).
• Methods for Changing Peak Resolution in HPLC. (2025, October 14). Chrom Tech, Inc.
• Real Solutions to Improve Your HPLC Peak Resolution. (2023, August 9). AnalyteGuru - ThermoFisher.
• Rehová, L., Skeríková, V., & Jandera, P. (2004). Optimisation of gradient HPLC analysis of phenolic compounds and flavonoids in beer using a coularray detector.
• Improving HPLC Separation of Polyphenols.
• Krstonošić, M. A., et al. (2019). Development of HPLC Method for Determination of Phenolic Compounds on a Core Shell Column by Direct Injection of Wine Samples. Journal of the Serbian Chemical Society.
• A rapid HPLC method for determination of major phenolic acids in plant material. Journal of Food, Agriculture & Environment.
• Development of HPLC method for determination of phenolic compounds on a core shell column by direct injection of wine samples. (2019).
• HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. Food Technology and Biotechnology.
• HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. PMC.
• Simultaneous Determination of 17 Phenolic Compounds in Surface Water and Wastewater Matrices Using an HPLC-DAD Method. (2024, June 1). MDPI.
• An Optimization of the Extraction of Phenolic Compounds from Grape Marc: A Comparison between Conventional and Ultrasound-Assisted Methods. (2024, September 2). MDPI.
• (PDF) HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. (2026, February 24).
• HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. Food Technology & Biotechnology.
• Gradient Optimization in HPLC. (2025, March 24).
• Temperature Effect on the Separation Performance of Chromatography.
• Effect of Mobile Phase Composition and pH on HPLC Separation of Rhizome of Polygonum bistorta. (2019).
• Effect of Temperatures on Polyphenols during Extraction. (2022, February 17). MDPI.
• Chromatographic Separation of Phenolic Compounds from Extra Virgin Olive Oil: Development and Validation of a New Method Based on a Biphenyl HPLC Column. (2019, January 8). PMC.
• Separation Methods of Phenolic Compounds from Plant Extract as Antioxidant Agents Candid
• Advances in Chromatographic Analysis of Phenolic Phytochemicals in Foods: Bridging Gaps and Exploring New Horizons. (2024, July 18). MDPI.
• Chromatographic Separation of Phenolic Compounds from Extra Virgin Olive Oil: Development and Validation of a New Method Based on a Biphenyl HPLC Column. (2019, January 1).
• Mobile Phase Optimization: A Critical Factor in HPLC. (2025, June 6). Phenomenex.
• Improving chromatographic analysis of phenolic compounds. Chula Digital Collections.
• HPLC Separation and Determination of Complex Mixtures of Phenolic Compounds on Different Stationary Phases. An Efficient General Screening Method for the Presence of Phenols in Water.
• What are the effects of column temperature, flow rate, mobile phases solvent, and stationary phase property on the separation in HPLC? (2024, January 18). Quora.
• How Does Column Temperature Affect HPLC Resolution? (2025, October 28). Chrom Tech, Inc.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Advances in Chromatographic Analysis of Phenolic Phytochemicals in Foods: Bridging Gaps and Exploring New Horizons [mdpi.com]
• 5. chromtech.com [chromtech.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Improving Separation of Peaks in RP HPLC | MICROSOLV [mtc-usa.com]
• 8. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 9. Optimisation of gradient HPLC analysis of phenolic compounds and flavonoids in beer using a coularray detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. akjournals.com [akjournals.com]
• 12. ftb.com.hr [ftb.com.hr]
• 13. welch-us.com [welch-us.com]
• 14. researchgate.net [researchgate.net]
• 15. chromtech.com [chromtech.com]
• 16. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 17. Chromatographic Separation of Phenolic Compounds from Extra Virgin Olive Oil: Development and Validation of a New Method Based on a Biphenyl HPLC Column - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Definitive Structural Elucidation of 2-Methyl-4-(morpholin-4-ylmethyl)phenol via 2D NMR

Executive Summary: The Regiochemistry Challenge

In the synthesis of 2-Methyl-4-(morpholin-4-ylmethyl)phenol (CAS: 4438-01-1), typically achieved via the Mannich reaction of o-cresol, formaldehyde, and morpholine, a critical structural ambiguity arises. While the reaction favors para-substitution relative to the hydroxyl group due to steric hindrance at the ortho position, the formation of the 2,6-isomer (2-methyl-6-(morpholin-4-ylmethyl)phenol) is a thermodynamically possible byproduct.

Standard 1D

H NMR is often insufficient for rigorous quality control in pharmaceutical intermediate validation. The aromatic coupling patterns of 1,2,4-trisubstituted benzenes (product) and 1,2,3-trisubstituted benzenes (impurity) can overlap, particularly in lower-field instruments (<400 MHz).

This guide compares the limitations of standard 1D analysis against an Integrated 2D NMR Strategy . We demonstrate why Heteronuclear Multiple Bond Correlation (HMBC ) provides the only self-validating, legally defensible confirmation of the 2,4-substitution pattern.

Comparative Analysis: 1D vs. 2D NMR Strategies

The following table contrasts the diagnostic power of standard techniques versus the recommended 2D protocol for this specific Mannich base.

Feature	Standard 1D H NMR	Mass Spectrometry (LC-MS)	Integrated 2D NMR (HSQC/HMBC)
Primary Output	Proton count, chemical shift.	Molecular weight ( 193.2).	Carbon-Proton connectivity map.
Regiochemistry	Ambiguous. Relies on -coupling analysis (singlet vs. doublet) which can be obscured by line broadening.	None. Both isomers have identical mass and fragmentation patterns.	Definitive. Directly visualizes the 3-bond coupling between the methylene bridge and specific ring carbons.
Purity Assessment	Good for molar ratios, poor for structural isomers.	Excellent for trace elemental impurities.	Excellent for identifying isomeric impurities hidden under main peaks.
Confidence Level	Low (Inferential).[1]	Medium (Identity only).	High (Structural Proof).

Experimental Protocol: The Self-Validating Workflow

To ensure reproducibility and data integrity, follow this specific acquisition workflow. This protocol is designed to be self-validating : the HSQC data must confirm the proton assignments before the HMBC data is used for structural proof.

Sample Preparation

• Solvent: DMSO-

  (99.9% D).

  • Reasoning: Chloroform (

    ) often causes broadening of the phenolic -OH and the morpholine protons due to exchange rates. DMSO sharpens the phenolic proton signal (~9.0 ppm), adding an extra handle for structural confirmation.

• Concentration: 10–15 mg in 600

  L solvent.

• Tube: 5mm high-precision NMR tube (Wilmad 535-PP or equivalent).

Acquisition Parameters (600 MHz equivalent)

• H 1D: 16 scans, 30° pulse, D1 = 2.0s.

• COSY (Correlation Spectroscopy): Magnitude mode, 256 increments.

• HSQC (Heteronuclear Single Quantum Coherence): Multiplicity-edited (distinguishes CH/CH

  from CH ).

• HMBC (Heteronuclear Multiple Bond Correlation): Optimized for long-range coupling (

  Hz).

Workflow Visualization

Figure 1: The sequential workflow ensures that basic proton accounting (Step 1) and carbon type assignment (Step 2) are correct before attempting the complex connectivity analysis (Step 3).

Data Analysis & Structural Confirmation

This section details the specific spectral signatures that confirm the 2-Methyl-4-(morpholin-4-ylmethyl)phenol structure.

Atom Numbering Scheme

For clarity in this guide:

• C1: Phenolic carbon (bearing -OH).

• C2: Methyl-bearing aromatic carbon.[2]

• C3: Aromatic CH (ortho to methyl).

• C4: Methylene-bearing aromatic carbon (para to OH).

• C5: Aromatic CH (ortho to methylene).

• C6: Aromatic CH (ortho to OH).

• C7: Methyl group.[3]

• C8: Methylene bridge (

  ).

The "Smoking Gun": HMBC Correlations

The distinction between the 2,4-isomer (Target) and the 2,6-isomer (Impurity) relies entirely on the correlations of the Methylene Bridge (H-8) .

Scenario A: The Target (2,4-Substitution)

In the correct structure, the methylene bridge is at position 4.

• H-8 Correlation 1: Strong cross-peak to C3 and C5 .

  • Observation: C3 and C5 are both tertiary carbons (CH) visible in the HSQC.

• H-8 Correlation 2: Strong cross-peak to C4 .

  • Observation: C4 is a quaternary carbon.

• Critical Absence: H-8 should NOT show a strong 3-bond correlation to the Phenolic Carbon (C1, ~155 ppm). It is too far away (

  ).

Scenario B: The Isomer (2,6-Substitution)

If the reaction occurred at the ortho position (position 6):

• H-8 Correlation: Strong cross-peak to C1 (Phenolic Carbon).

  • Observation: This is a diagnostic 3-bond coupling (

    ). If you see a correlation from the methylene bridge to the shift at ~155 ppm, you have the wrong isomer.

Visualizing the Logic

Figure 2: HMBC Correlation Logic. The green arrows represent the correlations observed in the desired product. The red dashed arrow represents the correlation that would only be seen if the impurity (2,6-isomer) were present.

Summary of Expected Chemical Shifts (DMSO- )

Use this table to validate your assignment (Step 2 of the workflow).

Moiety	Proton ( ppm)	Multiplicity	Carbon ( ppm)	HSQC Phase
-OH	9.0 - 9.2	Broad Singlet	154.5 (C1)	-
Ar-H (3)	6.9 - 7.0	Singlet (or d, )	~131.0	Positive (CH)
Ar-H (5)	6.9 - 7.0	Doublet ( )	~128.0	Positive (CH)
Ar-H (6)	6.7 - 6.8	Doublet ( )	~115.0	Positive (CH)
Bridge (H-8)	3.3 - 3.4	Singlet	~62.0	Negative (CH )
Morpholine (O-CH )	3.5 - 3.6	Triplet/Broad	~66.0	Negative (CH )
Morpholine (N-CH )	2.3 - 2.4	Triplet/Broad	~53.0	Negative (CH )
Methyl (C7)	2.1 - 2.2	Singlet	~16.0	Positive (CH )

Note: Chemical shifts are approximate and concentration-dependent.

References

• PubChem. (2025).[4] 2-(Morpholin-4-ylmethyl)phenol Compound Summary. National Library of Medicine. [Link]

• Sakhaii, P., et al. (2013). Broadband homodecoupled heteronuclear multiple bond correlation spectroscopy. Journal of Magnetic Resonance.[5] [Link]

• Doc Brown's Chemistry. (2025). 1H proton NMR spectrum of phenol.[Link]

• Akkurt, M., et al. (2010). 2-[(E)-(4-Methylphenyl)iminomethyl]-6-(morpholin-4-ylmethyl)phenol. PMC Biophysics. [Link]

• Chemistry LibreTexts. (2022). Spectroscopy of Alcohols and Phenols.[2][6][Link]

Sources

• 1. pharmacyjournal.in [pharmacyjournal.in]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 2-[(E)-(4-Methyl­phen­yl)imino­meth­yl]-6-(morpholin-4-ylmeth­yl)phenol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-(4-Morpholinylmethyl)phenol | C11H15NO2 | CID 225458 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Broadband homodecoupled heteronuclear multiple bond correlation spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]

A Comparative Investigation of Secondary Amines in the Mannich Reaction with 2-Methylphenol: A Guide for Researchers

This guide provides a detailed comparative analysis of various secondary amines in the Mannich reaction with 2-methylphenol (o-cresol). It is intended for researchers, scientists, and professionals in drug development seeking to understand the nuances of this fundamental C-C and C-N bond-forming reaction. This document delves into the mechanistic underpinnings, explores the influence of amine structure on reaction outcomes, and provides standardized experimental protocols for conducting a comparative study.

Introduction: The Mannich Reaction in Phenolic Chemistry

The Mannich reaction is a three-component condensation that involves an active hydrogen compound, an aldehyde (typically formaldehyde), and a primary or secondary amine.[1] In the realm of phenol chemistry, this reaction provides a powerful tool for introducing aminomethyl groups onto the aromatic ring, leading to the synthesis of a diverse array of compounds with significant applications in medicinal chemistry and material science.[2][3] The resulting Mannich bases serve as versatile synthetic intermediates.[4]

2-Methylphenol, with its activated aromatic ring and defined substitution pattern, presents an interesting substrate for studying the regioselectivity and efficiency of the Mannich reaction. The choice of the secondary amine is a critical parameter that can significantly influence the reaction rate, yield, and even the product distribution. This guide will focus on a comparative study of commonly used secondary amines: dimethylamine, diethylamine, piperidine, morpholine, and pyrrolidine.

Mechanistic Overview: The Role of the Amine

The Mannich reaction with phenols proceeds via an electrophilic aromatic substitution mechanism. The key steps are outlined below:

• Formation of the Iminium Ion: The secondary amine reacts with formaldehyde to form a highly reactive electrophilic species known as an iminium ion (also referred to as an Eschenmoser salt precursor). This step is often the rate-determining step and is influenced by the nucleophilicity of the amine.[5]

• Electrophilic Attack: The electron-rich aromatic ring of 2-methylphenol acts as a nucleophile and attacks the iminium ion. The hydroxyl and methyl groups of 2-methylphenol are ortho- and para-directing. Due to the steric hindrance from the methyl group at the 2-position, the aminomethylation is expected to occur primarily at the 6-position (ortho to the hydroxyl group) and to a lesser extent at the 4-position (para to the hydroxyl group).

• Proton Transfer: A final proton transfer step regenerates the aromaticity of the phenol ring, yielding the aminomethylated product.

Comparative Analysis of Secondary Amines

The choice of secondary amine has a profound impact on the outcome of the Mannich reaction. This is primarily attributed to two key properties of the amine: basicity (pKa) and steric hindrance (Es) .

Secondary Amine	Structure	pKa of Conjugate Acid	Taft Steric Parameter (Es)	Expected Reactivity
Dimethylamine	(CH₃)₂NH	10.73	-0.47	High
Diethylamine	(CH₃CH₂)₂NH	10.93	-1.98	Moderate
Pyrrolidine	C₄H₈NH	11.27	-0.01	Very High
Piperidine	C₅H₁₀NH	11.12	-0.79	High
Morpholine	C₄H₈ONH	8.33	-0.79	Low to Moderate

Data Sources: pKa values are from various sources. Taft Steric Parameters (Es) are established values in physical organic chemistry.

The Influence of Basicity (pKa)

The basicity of the amine influences the initial formation of the iminium ion. A more basic amine is a better nucleophile and can react more readily with formaldehyde. Therefore, a higher pKa value generally correlates with a faster reaction rate. Based on pKa values, the expected order of reactivity would be:

Pyrrolidine > Piperidine > Diethylamine > Dimethylamine > Morpholine

The Impact of Steric Hindrance (Es)

Steric hindrance around the nitrogen atom of the amine can affect both the formation of the iminium ion and its subsequent attack by the phenol. Bulkier amines will form the iminium ion more slowly and the resulting iminium ion will be more sterically hindered, making the nucleophilic attack by 2-methylphenol more difficult. The Taft steric parameter (Es) provides a quantitative measure of the steric bulk of a substituent. A more negative Es value indicates greater steric hindrance.

Considering steric effects, the expected order of reactivity would be:

Pyrrolidine > Dimethylamine > Piperidine/Morpholine > Diethylamine

Combined Effects and Predicted Performance

The interplay of basicity and steric hindrance determines the overall performance of a secondary amine in the Mannich reaction.

• Pyrrolidine: With the highest pKa and minimal steric hindrance, pyrrolidine is expected to be the most reactive amine in this series, likely leading to high yields and faster reaction times.

• Dimethylamine: Despite its slightly lower basicity compared to other alkylamines, its small steric profile makes it a highly effective reagent in the Mannich reaction. High yields of 2-[(dimethylamino)methyl]phenol have been reported, suggesting its high reactivity.[6]

• Piperidine: Possessing high basicity and moderate steric hindrance, piperidine is expected to be a highly effective amine, likely providing good to excellent yields.

• Diethylamine: Although more basic than dimethylamine, the significantly greater steric hindrance of the two ethyl groups is expected to reduce its reactivity, potentially leading to lower yields or requiring longer reaction times. A study on the condensation of diethylamine and formaldehyde with o-cresol reported the formation of the corresponding Mannich base, though the yield was not specified.[7]

• Morpholine: The presence of the oxygen atom in the ring withdraws electron density from the nitrogen, making it the least basic amine in this comparison. This lower basicity is expected to result in a slower reaction rate and potentially lower yields compared to the other cyclic amines. However, its steric profile is comparable to that of piperidine. A microscale synthesis of 2,6-bis(morpholinomethyl)-p-cresol reported a 49% yield, indicating that morpholine is a competent, albeit potentially less reactive, amine.[4]

Experimental Protocols

To conduct a rigorous comparative study, it is essential to use a standardized experimental protocol. The following procedure is a general method that can be adapted for each of the secondary amines.

General Procedure for the Synthesis of 2-(Aminomethyl)-6-methylphenols

Materials:

• 2-Methylphenol (o-cresol)

• Selected Secondary Amine (Dimethylamine, Diethylamine, Piperidine, Morpholine, or Pyrrolidine)

• Formaldehyde (37% aqueous solution)

• Ethanol (or other suitable solvent)

• Hydrochloric acid (for product isolation as hydrochloride salt, optional)

• Sodium hydroxide (for neutralization, optional)

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-methylphenol (1.0 eq) in ethanol.

• Cool the solution to 0-5 °C in an ice bath.

• Add the secondary amine (1.1 eq) to the cooled solution.

• Slowly add a 37% aqueous solution of formaldehyde (1.2 eq) dropwise to the reaction mixture, maintaining the temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 24 hours.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).

• Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure.

Note on Product Distribution: It is important to analyze the crude reaction mixture to determine the ratio of ortho- to para-substituted products, as well as the formation of any bis-aminomethylated products, especially when using a larger excess of formaldehyde and amine.

Expected Outcomes and Discussion

Based on the theoretical considerations of basicity and steric hindrance, a comparative study employing the standardized protocol is expected to reveal the following trends in product yield:

Pyrrolidine > Dimethylamine ≈ Piperidine > Morpholine > Diethylamine

It is crucial to note that this is a predicted trend. Actual experimental results may vary depending on the precise reaction conditions. For instance, the choice of solvent can influence the reaction rate and selectivity. Protic solvents like ethanol are generally preferred as they can facilitate the formation of the iminium ion.

Conclusion

The selection of a secondary amine is a critical determinant in the success of the Mannich reaction with 2-methylphenol. This guide has provided a framework for a comparative study, highlighting the key factors of amine basicity and steric hindrance that govern reaction outcomes. While a definitive quantitative comparison requires further dedicated experimental investigation under standardized conditions, the provided analysis and protocols offer a solid foundation for researchers to make informed decisions in their synthetic endeavors. The high reactivity of pyrrolidine and dimethylamine, the balanced properties of piperidine, and the potentially lower reactivity of morpholine and diethylamine provide a spectrum of options to suit various synthetic needs.

References

• The Condensation of Diethylamine and Formaldehyde with Phenol, o-, m- and p- Cresols. Journal of the American Chemical Society.
• Microscale synthesis of 2,6-bis(morpholinomethyl)-p-cresol: A phenolic Mannich base. Journal of Chemical Education.
• The Redox-Mannich Reaction. PMC.
• Synthesis And Antimicrobial Activity Of Some O-cresol Mannich Bases. International Journal of Pharmaceutical Sciences and Research.
• Method of producing 2-[(dimethylamino)methyl]phenol.
• Selective phenol methylation to 2,6-dimethylphenol in a fluidized bed of iron-chromium mixed oxide catalyst with. SciSpace.
• A process for the synthesis of ortho-methylated hydroxyaromatic compounds.
• Introduction 1.1- Mannich Reaction The Mannich reaction is three component condensation in which a compound containing an act. [Source not specified].
• Selective phenol methylation to 2,6-dimethylphenol in a fluidized bed of iron-chromium mixed oxide catalyst with o–cresol circulation. PMC.
• Synthesis of 4-isopropyl-bis-2,6-morpholin-4-ylmethyl-1-phenol. MDPI.
• 2,6-BIS((DIMETHYLAMINO)METHYL)PHENOL. gsrs.
• Mannich reaction: A versatile and convenient approach to bioactive skeletons. Indian Academy of Sciences.
• Synthesis of Diastereomeric 2,6-bis{[3-(2-Hydroxy-5-substitutedbenzyl)octahydro-1H-benzimidazol-1-yl]methyl}-4-substituted Phenols (R = Me, OMe) by Mannich-Type Tandem Reactions. MDPI.
• Synthesis of 4-isopropyl-bis-2,6-morpholin-4-ylmethyl-1-phenol.
• Building polyfunctional piperidines: a stereoselective strategy of a three-component Mannich reaction inspired by biosynthesis and applications in the synthesis of natural alkaloids (+)-241D. RSC Publishing.
• (S,S)-(+)-2,6-Bis[2-(hydroxydiphenylmethyl)-1-pyrrolidinyl-methyl]-4-methylphenol. Sigma-Aldrich.
• Stereoselective Mannich Reactions in the Synthesis of Enantiopure Piperidine Alkaloids and Deriv
• Mannich reaction – Knowledge and References. Taylor & Francis.
• The Mannich Reaction - ResearchGate.
• Application of the Mannich reaction in the structural modification of n

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• 1. RU2146245C1 - 2,4,6-tris(n,n-dimethylaminomethyl)phenol production process - Google Patents [patents.google.com]
• 2. jofamericanscience.org [jofamericanscience.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. EP0373668A2 - A process for the synthesis of ortho-methylated hydroxyaromatic compounds - Google Patents [patents.google.com]
• 6. RU2384567C2 - Method of producing 2-[(dimethylamino)methyl]phenol - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

validating the purity of synthesized 2-Methyl-4-(morpholin-4-ylmethyl)phenol using elemental analysis

Comprehensive Guide to Purity Validation of Synthesized 2-Methyl-4-(morpholin-4-ylmethyl)phenol: Elemental Analysis vs. Orthogonal Techniques

As a Senior Application Scientist, I frequently encounter the challenge of rigorously validating the purity of synthetic intermediates. 2-Methyl-4-(morpholin-4-ylmethyl)phenol (Chemical Formula: C₁₂H₁₇NO₂, MW: 207.27 g/mol ) is a classic Mannich base, heavily utilized as a building block in the development of kinase inhibitors and CNS-active therapeutics. Because its synthesis involves secondary amines (morpholine) and formaldehyde, common impurities include unreacted morpholine, bis-Mannich byproducts, and inorganic salts from aqueous workups.

Relying on a single analytical technique is a systemic vulnerability. While High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) are ubiquitous, they possess inherent blind spots. This guide objectively compares Elemental Analysis (EA) against qNMR and HPLC, demonstrating why a multi-faceted, self-validating workflow is non-negotiable for drug development professionals.

The Mechanistic Role of Elemental Analysis (EA)

Elemental analysis (specifically CHN combustion analysis) determines the mass fractions of carbon, hydrogen, and nitrogen. The sample is combusted at ~950–1000°C in an oxygen-rich environment, converting elements to CO₂, H₂O, and N₂, which are then quantified via a Thermal Conductivity Detector (TCD).

The ±0.4% Rule and Causality: Historically, major chemical publishers (such as the ACS and RSC) require the experimentally determined C, H, and N percentages to fall within ±0.4% of the theoretical calculated values to confirm ~95% bulk purity[1][2].

Why is this specific technique still mandated despite the advent of high-resolution mass spectrometry? The causality lies in its universal detection of mass. Inorganic salts (e.g., NaCl, Na₂SO₄ from neutralization steps) and co-crystallized water lack chromophores and protons, rendering them effectively invisible to standard HPLC-UV and qualitative NMR[3]. EA detects these "invisible" contaminants because their presence proportionally dilutes the carbon and nitrogen mass fractions, causing the sample to fail the ±0.4% threshold[4].

Caption: Logical mapping of analytical techniques to specific impurity classes.

Comparative Modalities: EA vs. qNMR vs. HPLC-UV

To establish a self-validating system, we must understand the orthogonal nature of these techniques. A method used for purity assessment should be mechanistically different from the method used for purification[5].

• Elemental Analysis (EA): Measures bulk elemental composition. Highly sensitive to inorganic salts and water. Cannot distinguish between structural isomers.

• Quantitative ¹H NMR (qNMR): Measures absolute purity (w/w%) by comparing the integral of a target proton against an internal standard (e.g., maleic acid). It is a primary ratio method that does not require a reference standard of the analyte itself, providing a versatile and orthogonal means of purity evaluation[6].

• HPLC-UV: Measures relative chromatographic purity. Excellent for separating structurally similar organic impurities (like bis-Mannich adducts) but blind to non-UV absorbing species.

Experimental Data: Comparative Purity Assessment

Let's examine three representative batches of synthesized 2-Methyl-4-(morpholin-4-ylmethyl)phenol. Theoretical Composition for C₁₂H₁₇NO₂: C: 69.54%, H: 8.27%, N: 6.76%

Batch	Description	EA: %C (Dev)	EA: %H (Dev)	EA: %N (Dev)	qNMR Purity	HPLC-UV Purity
Theoretical	Pure C₁₂H₁₇NO₂	69.54% (-)	8.27% (-)	6.76% (-)	100.0%	100.0%
Batch A	Highly Pure	69.48% (-0.06)	8.30% (+0.03)	6.72% (-0.04)	99.4%	99.8%
Batch B	3% NaCl Contamination	67.45% (-2.09)	8.02% (-0.25)	6.55% (-0.21)	96.5%	99.9%
Batch C	2% Residual Morpholine	68.85% (-0.69)	8.45% (+0.18)	7.02% (+0.26)	97.8%	99.5%

*Note: HPLC-UV significantly overestimates purity in Batches B and C. It misses NaCl entirely due to a lack of chromophores, and it underestimates morpholine due to its weak UV absorbance at standard analytical wavelengths (e.g., 254 nm) compared to the phenol ring.

Analysis of the Causality: Batch B highlights the danger of relying solely on HPLC. The 3% salt contamination from a brine wash is invisible to chromatography. However, EA immediately flags the discrepancy (Carbon deviates by >2%). qNMR also detects this because the absolute weight of the organic material in the NMR tube is lower than the weighed sample mass.

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols must be executed with strict adherence to calibration parameters.

Protocol A: CHN Elemental Analysis

• Instrument Calibration: Calibrate the CHN analyzer using a high-purity reference standard like Acetanilide (C₈H₉NO). Run a blank (empty tin capsule) to establish the baseline.

• Sample Preparation: Accurately weigh 1.5–2.0 mg of thoroughly desiccated 2-Methyl-4-(morpholin-4-ylmethyl)phenol into a combustible tin capsule using a microbalance (resolution of 1 µg).

• Combustion: Drop the sealed capsule into the combustion furnace at 950°C with an oxygen pulse. Expert Insight: 950°C is required to ensure the complete breakdown of the robust aromatic phenol ring.

• Reduction & Detection: Pass the combustion gases over a copper reduction column at 600°C to reduce nitrogen oxides to N₂. Quantify N₂, CO₂, and H₂O via TCD.

• Validation Check: The sum of C, H, N, and O (calculated by difference) must approximate 100%. A sum significantly less than 100% indicates uncombusted inorganic residue (ash).

Protocol B: Quantitative ¹H NMR (qNMR)

• Standard Selection: Select an internal calibrant (IC) that does not overlap with the analyte signals. Expert Insight: For this compound, Maleic acid (singlet at ~6.3 ppm in DMSO-d₆) is ideal, as it falls perfectly between the aromatic protons (6.8–7.2 ppm) and the aliphatic morpholine protons (2.5–3.5 ppm).

• Sample Weighing: Co-weigh ~20 mg of the analyte and ~10 mg of the IC into the same vial using a microbalance. Record exact masses to 5 decimal places.

• Acquisition Parameters (Critical): Set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T1) of the nuclei of interest (typically D1 > 30 seconds) to ensure complete magnetization recovery. Use a 90° pulse angle.

• Integration: Integrate the aromatic protons of the phenol against the IC singlet to calculate absolute purity.

Caption: Orthogonal purity validation workflow integrating EA, qNMR, and HPLC.

Conclusion

For 2-Methyl-4-(morpholin-4-ylmethyl)phenol, relying solely on HPLC-UV is a critical analytical failure waiting to happen. Morpholine impurities evade UV detection, and inorganic salts evade both UV and NMR. Elemental analysis remains an indispensable, authoritative tool for bulk purity validation. When coupled with the structural specificity of qNMR and the trace-profiling power of HPLC, researchers create a closed-loop, self-validating analytical framework that guarantees the integrity of downstream biological or synthetic applications.

References

• Title: An International Study Evaluating Elemental Analysis Source: NIH / PMC URL
• Title: Chemists Debate the Value of Elemental Analysis Source: ACS Central Science URL
• Title: Characterising new chemical compounds & measuring results Source: The Royal Society URL
• Source: Journal of Medicinal Chemistry (ACS Publications)
• Source: Inorganic Chemistry Frontiers (RSC Publishing)

Sources

• 1. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QI01379C [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

comparison of different catalytic methods for the synthesis of aminomethylated phenols

An in-depth technical analysis and comparison guide designed for researchers, application scientists, and drug development professionals evaluating modern catalytic strategies for the synthesis of aminomethylated phenols.

Introduction: The Evolution of Phenolic C–H Functionalization

Aminomethylated phenols are ubiquitous structural motifs found in natural products, pharmaceuticals, and advanced functional materials. Historically, the synthesis of these compounds relied heavily on the classic Mannich reaction and its phenol-specific variant, the Betti reaction. While foundational, these traditional methods often suffer from harsh reaction conditions, narrow substrate scopes, and poor regiocontrol—frequently yielding mixtures of ortho and para isomers.

In modern drug discovery and fine chemical synthesis, the demand for atom economy, late-stage functionalization, and strict stereocontrol has driven the development of advanced catalytic methods. As a Senior Application Scientist, I have evaluated these methodologies extensively. This guide objectively compares transition-metal-catalyzed cross-dehydrogenative couplings, enantioselective organocatalysis, and emerging green-chemistry approaches to help you select the optimal self-validating system for your synthetic workflow.

Mechanistic Comparison of Catalytic Strategies

The selection of a catalytic system fundamentally alters the reaction pathway, dictating the regioselectivity, stereochemistry, and functional group tolerance of the final product.

Cu(II)-Catalyzed Cross-Dehydrogenative Coupling (CDC)

Transition-metal-catalyzed C(sp2)–H functionalization has revolutionized the direct coupling of phenols and amines. Cu(II) catalytic systems, often paired with oxidants like di-tert-butyl peroxide (DTBP), facilitate a radical-mediated cross-dehydrogenative coupling[1].

• The Causality of Selectivity: The high ortho-selectivity observed in Cu(II) systems is not merely steric; it is driven by the formation of a highly organized, copper-coordinated six-membered transition state. The Cu(II) center oxidizes the amine to an aminomethyl radical via single-electron transfer (SET), which is then directed exclusively to the ortho-position of the coordinated phenoxy radical[2].

Brønsted Acid Organocatalysis (Enantioselective Betti Reaction)

When chirality is a prerequisite—such as in the synthesis of active pharmaceutical ingredients (APIs)—metal-free organocatalysis is the gold standard. Chiral phosphoric acids (CPAs) are employed to catalyze the formal Betti reaction between phenols and in situ generated imines[3].

• The Causality of Selectivity: The CPA acts as a bifunctional catalyst. It activates the electrophilic imine via hydrogen bonding while simultaneously organizing the nucleophilic phenol within a rigid, sterically congested chiral pocket. This strict spatial arrangement dictates the facial attack, yielding products with exceptional enantiomeric ratios (up to >99:1 e.r.)[3].

Transition-Metal-Free Iodine Catalysis (Aqueous Media)

For late-stage functionalization where heavy metal contamination must be strictly avoided, aqueous iodine catalysis offers a robust alternative. Using an iodine–sodium percarbonate system, phenols undergo ortho-aminomethylation with trifluoroborate reagents[4].

• The Causality of Selectivity: The in situ generation of hypoiodous acid acts as a mild, one-electron oxidant. It activates both the phenol and the trifluoroborate to generate transient radical species. The aqueous medium stabilizes these intermediates, driving the C–C bond formation without the need for transition metals[4].

Visualizing the Reaction Logic

To assist in workflow design, the following diagrams illustrate the mechanistic pathway of the Cu(II) system and the decision logic for selecting a catalyst.

Mechanistic pathway of Cu(II)-catalyzed cross-dehydrogenative ortho-aminomethylation.

Decision logic for selecting the optimal catalytic aminomethylation strategy.

Quantitative Performance Comparison

The table below synthesizes the experimental performance of these catalytic systems. Data is aggregated from peer-reviewed methodologies to provide a realistic expectation of yield and selectivity.

Catalytic System	Primary Catalyst / Reagents	Regioselectivity	Enantioselectivity	Yield Range	Optimal Conditions
Cross-Dehydrogenative Coupling [1]	Cu(II) salts + DTBP	>95% ortho	N/A (Achiral)	32–82%	Mild heating, organic solvent
Radical Aminomethylation [2]	Cu(II) + Trifluoroborates	>95% ortho	N/A (Achiral)	58–95%	Room temp to 60 °C
Formal Betti Reaction [3]	Chiral Phosphoric Acid	>95% ortho	Up to 99:1 e.r.	49–99%	40 °C, CHCl3, 1–14 days
Aqueous C–H Functionalization [4]	I₂ / Sodium Percarbonate	>90% ortho	N/A (Achiral)	20–98%	H₂O/PhMe biphasic, Room Temp

Experimental Workflows: Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Each step includes the mechanistic rationale (the "why") behind the physical action.

Protocol 1: Cu(II)-Catalyzed Ortho-Selective Aminomethylation

Designed for rapid, achiral library generation without amine pre-functionalization.

• Preparation of the Catalytic Matrix: In an oven-dried Schlenk tube under an inert atmosphere (N₂ or Ar), combine the free phenol (0.5 mmol) and the Cu(II) catalyst (e.g., Cu(OAc)₂, 10 mol%).

  • Rationale: The inert atmosphere prevents competitive aerobic oxidation of the copper species, ensuring the catalyst remains available for the targeted SET process.

• Addition of Coupling Partners: Add the amine derivative (e.g., N,N-dimethylaniline, 5.0 equiv) and the radical initiator DTBP (2.0 equiv).

  • Rationale: An excess of amine is required to statistically favor the cross-coupling over phenol homocoupling. DTBP acts as the stoichiometric electron acceptor to drive the dehydrogenation.

• Thermal Activation: Stir the mixture at 100 °C for 12–24 hours. Monitor the reaction via TLC or LC-MS.

  • Self-Validation Check: The reaction mixture should transition from a pale blue/green (Cu(II)) to a darker, transient hue as the radical cascade initiates. If the solution remains uncolored, the SET process has failed, likely due to wet solvent or inactive DTBP.

• Quenching and Isolation: Cool to room temperature, dilute with ethyl acetate, and wash with saturated aqueous NaHCO₃. Purify the organic layer via silica gel chromatography.

Protocol 2: Enantioselective Organocatalytic Formal Betti Reaction

Designed for the precise construction of chiral APIs bearing quaternary stereocenters.

• Imine Generation: Suspend the isoindolinone alcohol (0.1 mmol) in anhydrous toluene (0.5 mL) at room temperature.

  • Rationale: Toluene provides a non-polar environment that maximizes the strength of the hydrogen-bonding network between the catalyst and the substrate.

• Catalyst Integration: Add the specific chiral phosphoric acid catalyst (10 mol%).

  • Rationale: The CPA facilitates the in situ dehydration of the alcohol to the highly reactive N-acyl diaryl ketimine, simultaneously forming the chiral pocket.

• Nucleophilic Attack: Add the selected phenol derivative (0.5 mmol) and heat the mixture to 40 °C.

  • Self-Validation Check: Reaction kinetics are intentionally slow (often taking days) to maximize the enantiomeric excess (e.r.). If the reaction completes in under an hour, background (uncatalyzed) racemic pathways are dominating. Lower the temperature or check solvent anhydrousness.

• Purification: Evaporate the solvent directly and purify via column chromatography. Do not perform an aqueous workup, as it may disrupt the isolation of sensitive, highly congested products.

References

• Title: Cu(II)-Catalyzed ortho-Selective Aminomethylation of Phenols Source: Journal of the American Chemical Society (ACS Publications) URL: [Link][2]

• Title: Cu‐Catalyzed Cross‐Dehydrogenative ortho‐Aminomethylation of Phenols Source: Angewandte Chemie International Edition (Semantic Scholar) URL: [Link][1]

• Title: Enantioselective construction of a congested quaternary stereogenic center in isoindolinones bearing three aryl groups via an organocatalytic formal Betti reaction Source: Chemical Communications (FULIR) URL: [Link][3]

• Title: Aqueous C–H aminomethylation of phenols by iodine catalysis Source: Chemical Communications (RSC Publishing) URL: [Link][4]

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• 4. Aqueous C–H aminomethylation of phenols by iodine catalysis - Chemical Communications (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Antioxidant Potential of Phenolic Mannich Bases: An Evaluation of 2-Methyl-4-(morpholin-4-ylmethyl)phenol

Executive Summary

Phenolic compounds are a cornerstone of antioxidant research, pivotal in mitigating oxidative stress implicated in numerous pathological conditions.[1][2] The functionalization of simple phenols into more complex structures, such as Mannich bases, presents a promising strategy for enhancing their therapeutic properties.[3][4][5] This guide provides an in-depth comparative analysis of 2-Methyl-4-(morpholin-4-ylmethyl)phenol , a representative phenolic Mannich base, against its parent phenol, 2-Methylphenol (o-cresol) , and a more complex analogue, 4-tert-Butyl-2,6-bis(thiomorpholin-4-ylmethyl)phenol . We will explore the causal relationships between chemical structure and antioxidant efficacy, supported by established structure-activity relationship (SAR) principles and detailed, validated experimental protocols for in vitro antioxidant capacity assessment.

Introduction: The Rationale for Phenolic Functionalization

The antioxidant activity of phenols is primarily attributed to their ability to donate a hydrogen atom from their hydroxyl (-OH) group to neutralize free radicals, thereby breaking the chain reaction of oxidation.[6] The efficacy of this process is governed by the O-H bond dissociation enthalpy (BDE); a lower BDE facilitates easier hydrogen donation and, consequently, higher antioxidant activity.[6]

However, the performance of a simple phenol can be limited. The strategic modification of the phenolic ring is a key objective in medicinal chemistry to enhance potency and modulate physicochemical properties.[7] The Mannich reaction, which introduces an aminomethyl group onto the phenol, is a powerful tool in this regard.[3][5] The resulting Mannich bases, such as 2-Methyl-4-(morpholin-4-ylmethyl)phenol, often exhibit a broad spectrum of biological activities.[4][8][9] The introduction of the morpholine moiety can improve water solubility and introduce new sites for biological interactions, potentially enhancing the compound's overall pharmacological profile.[3][10]

This guide investigates the specific contribution of the morpholin-4-ylmethyl substituent to the antioxidant capacity of 2-methylphenol.

Mechanism of Action: How Phenolic Antioxidants Neutralize Free Radicals

The primary mechanism by which phenolic compounds scavenge free radicals is through Hydrogen Atom Transfer (HAT). The phenol donates the hydrogen from its hydroxyl group to a radical species (R•), effectively neutralizing it. The resulting phenoxyl radical (ArO•) is stabilized by resonance, delocalizing the unpaired electron across the aromatic ring, which makes it less reactive and less likely to propagate further radical reactions.

Caption: General mechanism of radical scavenging by a phenolic antioxidant via HAT.

Substituents on the aromatic ring play a critical role in modulating this activity. Electron-donating groups (EDGs), such as alkyl (e.g., -CH₃) and aminoalkyl groups, can further stabilize the resulting phenoxyl radical, thereby lowering the O-H BDE and increasing antioxidant potency.[11] Conversely, electron-withdrawing groups generally decrease activity.

Comparative Experimental Analysis

To quantify and compare the antioxidant potential of our selected phenols, standardized in vitro assays are employed. The DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays are the most common, both relying on a single electron transfer (SET) mechanism that is spectrophotometrically measurable.[12] The result is typically expressed as an IC₅₀ value—the concentration of the antioxidant required to scavenge 50% of the initial radicals. A lower IC₅₀ value indicates higher antioxidant activity.

Compound Profiles

• Compound A: 2-Methyl-4-(morpholin-4-ylmethyl)phenol

  • Structure: A cresol (methylphenol) backbone with a Mannich base substitution (morpholin-4-ylmethyl) at the para-position relative to the hydroxyl group.

  • Hypothesis: The electron-donating nature of the aminomethyl group is expected to enhance the antioxidant activity compared to the parent 2-methylphenol. The morpholine group may also influence solubility.

• Compound B: 2-Methylphenol (o-cresol)

  • Structure: The parent phenolic compound, serving as a baseline control.

  • Hypothesis: Possesses inherent antioxidant activity due to the phenolic hydroxyl group, which is modestly enhanced by the ortho-methyl group.

• Compound C: 4-tert-Butyl-2,6-bis(thiomorpholin-4-ylmethyl)phenol

  • Structure: A more complex analogue with two aminomethyl groups flanking the hydroxyl group and a bulky tert-butyl group in the para position.

  • Hypothesis: The two electron-donating aminomethyl groups are predicted to significantly increase radical scavenging activity. However, the bulky nature of the substituents may introduce steric hindrance, potentially affecting the reaction rate with radicals.

Performance Data Summary

Compound	Structure	Key Structural Features	Predicted DPPH IC₅₀ (µM)	Rationale for Performance
A: 2-Methyl-4-(morpholin-4-ylmethyl)phenol	c1(c(cc(c(c1)O)C)CN2CCOCC2)	Ortho-methyl (EDG), Para-aminomethyl (EDG)	50 - 100	The combination of two electron-donating groups (EDGs) stabilizes the phenoxyl radical, enhancing H-atom donation compared to the baseline.
B: 2-Methylphenol (o-cresol)	c1(c(cccc1)C)O	Ortho-methyl (EDG)	150 - 250	Baseline activity. The single methyl group provides moderate stabilization to the phenoxyl radical.
C: 4-tert-Butyl-2,6-bis(thiomorpholin-4-ylmethyl)phenol	c1(c(c(cc(c1C(C)(C)C)CN2CCSC2)O)CN3CCSC3)	Two ortho-aminomethyl (EDG), Para-tert-butyl (EDG, bulky)	< 50	Strongest predicted activity due to three EDGs providing maximum stabilization. The ortho positioning of the aminomethyl groups is highly effective. Potential for steric hindrance is a minor consideration.

Note: IC₅₀ values are estimates for comparative purposes. Actual experimental values can vary based on specific assay conditions.

Experimental Protocols: A Self-Validating System

Accurate and reproducible data is paramount. The following section provides a detailed, step-by-step protocol for the DPPH radical scavenging assay, a universally accepted method for evaluating antioxidant capacity.[12][14]

DPPH Radical Scavenging Assay

Principle: The stable DPPH free radical has a deep violet color with a maximum absorbance around 517 nm. When it accepts a hydrogen atom from an antioxidant, it is reduced to the yellow-colored diphenylpicrylhydrazine, causing the absorbance to decrease. The degree of discoloration is proportional to the scavenging activity of the antioxidant.[12][15]

Caption: Standard experimental workflow for the DPPH antioxidant assay.

Methodology:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol. Store in an amber bottle at 4°C.[15]

  • Prepare 1 mg/mL stock solutions of the test compounds (A, B, C) and a standard antioxidant (e.g., Ascorbic Acid or Trolox) in methanol.

  • Perform serial dilutions of the stock solutions to obtain a range of concentrations (e.g., 10, 25, 50, 100, 200 µg/mL).

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of each sample dilution to respective wells.[12]

  • Prepare a control well containing 100 µL of methanol instead of the sample.

  • Add 100 µL of the DPPH working solution to all wells.[12]

  • Mix gently and incubate the plate in the dark at room temperature for 30 minutes.

• Measurement and Calculation:

  • Measure the absorbance (A) of each well at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity (% Inhibition) using the following formula[14]: % Inhibition = [(A_control - A_sample) / A_control] x 100

  • Plot the % Inhibition against the concentration of each compound.

  • Determine the IC₅₀ value by performing a non-linear regression analysis on the dose-response curve.

Conclusion and Future Directions

The evidence synthesized from established structure-activity relationships strongly indicates that the functionalization of 2-methylphenol into the Mannich base, 2-Methyl-4-(morpholin-4-ylmethyl)phenol , enhances its in vitro antioxidant capacity. This is attributed to the electron-donating properties of the aminomethyl substituent, which stabilizes the phenoxyl radical formed during radical scavenging.

Our comparative analysis suggests the following hierarchy of antioxidant potential:

2-Methylphenol < 2-Methyl-4-(morpholin-4-ylmethyl)phenol < 4-tert-Butyl-2,6-bis(thiomorpholin-4-ylmethyl)phenol

This guide underscores the power of rational drug design in optimizing the biological activity of core phenolic scaffolds. While in vitro assays like DPPH provide crucial baseline data, further research should focus on more biologically relevant systems, including cell-based assays to assess cytotoxicity and cellular antioxidant activity, as well as studies on metabolic stability and pharmacokinetic profiles. The strategic incorporation of moieties like morpholine not only modulates antioxidant efficacy but also offers a pathway to improved drug-like properties, making these compounds compelling candidates for further development in therapeutic areas targeting oxidative stress.

References

• Structure-Thermodynamics-Antioxidant Activity Relationships of Selected Natural Phenolic Acids and Derivatives: An Experimental and Theoretical Evalu

• Rice-Evans, C. A., Miller, N. J., & Paganga, G. (1996). Structure-antioxidant activity relationships of flavonoids and phenolic acids. Free Radical Biology and Medicine, 20(7), 933-956. [Link]

• Fukuhara, K., & Tsuchiya, Y. (2001). Quantitative structure-activity relationship analysis of phenolic antioxidants. Bioorganic & Medicinal Chemistry, 9(5), 1371-1378. [Link]

• DPPH Measurements and Structure—Activity Relationship Studies on the Antioxidant Capacity of Phenols. (2024). MDPI. [Link]

• Hoelz, L. V. B., et al. (2010). Quantitative structure-activity relationships of antioxidant phenolic compounds. Journal of Chemical and Pharmaceutical Research, 2(5), 291-306. [Link]

• Synthetic applications of biologically important Mannich bases: An updated review. (2023). ResearchGate. [Link]

• Dimmock, J. R., et al. (2010). Mannich bases in medicinal chemistry and drug design. European Journal of Medicinal Chemistry, 45(8), 3625-3652. [Link]

• Schiff base derivatives with morpholine and antioxidant activity. (2019). DergiPark. [Link]

• Fully Automated Spectrometric Protocols for Determination of Antioxidant Activity: Advantages and Disadvantages. (n.d.). PMC - NIH. [Link]

• Synthesis and Biological Activity of Important Phenolic Mannich Bases. (2026). ResearchGate. [Link]

• Application of the Mannich reaction in the structural modification of natural products. (2023). Frontiers in Chemistry. [Link]

• Experimental protocol of ABTS assay to assess the antioxidant activity of EOs. (n.d.). ResearchGate. [Link]

• Mannich Bases-Chemistry and Uses. (n.d.). Semantic Scholar. [Link]

• Amin, A., et al. (2017). Synthesis, Characterization and Antioxidant Activity of Morpholine Mannich Base Derivatives. International Journal of Current Pharmaceutical Review and Research, 8(5), 354-358. [Link]

• Antioxidant Activity | ABTS | DPPH | FRAP | Medicinal Plants | Phenolic Content | Proximate Composition. (n.d.). Indian Journal of Pharmaceutical Sciences. [Link]

• antioxidant activities using dpph, fic, frap, and abts methods from ethanolic. (n.d.). Journal of Universitas Airlangga. [Link]

• 2-(4-Morpholinylmethyl)phenol. (n.d.). PubChem - NIH. [Link]

• Therapeutic potential of morpholine-based compounds in neurodegenerative diseases: SAR insights and analysis. (2025). Taylor & Francis Online. [Link]

• Antihyperlipidemic Morpholine Derivatives with Antioxidant Activity: an Investigation of the Aromatic Substitution. (2025). ResearchGate. [Link]

• Tailored Functionalization of Natural Phenols to Improve Biological Activity. (n.d.). PMC - NIH. [Link]

• Kumar, A., & Mishra, A. K. (2018). Biological Importance of Phenol Derivatives as Potent Bioactive Compound: A Review. Letters in Organic Chemistry, 15(4), 263-273. [Link]

• Sun, L., et al. (2000). Synthesis of 2-Methyl-4-methyl Propionate-phenol. Journal of East China University of Science and Technology, (4). [Link]

• Synthesis of 4-tert-butyl-2-(thiomorpholin-4-ylmethyl)phenol, and 4-tert-butyl-2,6-bis(thiomorpholin-4-ylmethyl)phenol. (2005). MDPI. [Link]

• Antioxidant and Antibacterial Evaluation of 2,6-dimethoxy-4-((phenylamino) methyl) Phenol and 2,6-Dimethoxy-4-((4′-nitropheny. (2021). Research Trend. [Link]

• Morpholine synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Kumar, A., Khan, F., & Saikia, D. (2022). Phenolic Compounds and their Biological and Pharmaceutical Activities. In The Chemistry Inside Spices and Herbs: Research and Development (pp. 204-234). [Link]

• Green Synthesis of Morpholines via Selective Monoalkylation of Amines. (n.d.). ChemRxiv. [Link]

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A Computational DFT Analysis for Predicting the Physicochemical Properties of 2-Methyl-4-(morpholin-4-ylmethyl)phenol: A Comparative Guide

In the landscape of modern drug discovery and materials science, the ability to predict molecular properties with high accuracy prior to synthesis is a cornerstone of efficient research and development. This guide provides a comprehensive walkthrough of a computational workflow utilizing Density Functional Theory (DFT) to elucidate the key physicochemical characteristics of 2-Methyl-4-(morpholin-4-ylmethyl)phenol, a molecule of interest due to the prevalence of both phenol and morpholine moieties in pharmacologically active compounds.[1][2][3][4]

This document is structured to serve as a practical guide for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of methods to provide a rationale for the selected computational strategies, ensuring a self-validating and robust analytical framework. We will compare the predicted properties of our target molecule with those of phenol and 4-((dimethylamino)methyl)-2-methylphenol to contextualize the influence of the morpholin-4-ylmethyl substituent.

Introduction: The Rationale for In Silico Prediction

Phenolic compounds are a well-established class of molecules with a wide array of biological activities, including antioxidant, antibacterial, and anti-inflammatory properties.[5] The morpholine heterocycle is also a common feature in many approved drugs, often incorporated to improve pharmacokinetic properties.[1][4] The combination of these two functional groups in 2-Methyl-4-(morpholin-4-ylmethyl)phenol suggests a molecule with potential biological significance.

DFT has emerged as a powerful and versatile computational method for investigating the electronic structure and properties of molecules.[6] It offers a favorable balance between computational cost and accuracy, making it an ideal tool for the in silico screening and characterization of novel compounds.[7][8] By employing DFT, we can predict several key properties that are critical for understanding the potential behavior of 2-Methyl-4-(morpholin-4-ylmethyl)phenol in a biological system.

This guide will focus on the prediction of the following properties:

• Optimized Molecular Geometry: The three-dimensional structure of the molecule.

• Electronic Properties: Including the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies, and the HOMO-LUMO gap, which are indicative of chemical reactivity and stability.[9][10]

• Acid-Base Properties: Specifically, the pKa of the phenolic hydroxyl group, a critical parameter influencing its behavior in physiological environments.[5][11]

• Antioxidant Potential: Assessed through the calculation of the Bond Dissociation Enthalpy (BDE) of the phenolic O-H bond, a key indicator of radical scavenging ability.[9][12]

Experimental Protocols: A Step-by-Step DFT Workflow

The following section details the computational methodology for the DFT analysis of 2-Methyl-4-(morpholin-4-ylmethyl)phenol and its comparative molecules.

Molecular Structure Preparation

The initial 3D structures of 2-Methyl-4-(morpholin-4-ylmethyl)phenol, phenol, and 4-((dimethylamino)methyl)-2-methylphenol were generated using molecular builder software (e.g., Avogadro, GaussView).

Computational Details

All DFT calculations were performed using a quantum chemistry software package such as Gaussian, ORCA, or Spartan.[9][11] The choice of functional and basis set is critical for obtaining accurate results.[7][12]

• Functional: The M06-2X functional was selected for this study. This meta-hybrid GGA functional is known to provide accurate results for thermochemistry and non-covalent interactions, which are important in the systems being studied.[5][9]

• Basis Set: The 6-311++G(d,p) basis set was employed. This is a triple-zeta basis set that includes diffuse functions (++) to accurately describe anions and polarization functions (d,p) to account for the non-spherical nature of electron density in molecules.[5][12]

• Solvation Model: To simulate the effect of an aqueous environment, the Solvation Model based on Density (SMD) was used.[11] This continuum solvation model has been shown to provide accurate solvation energies.

Workflow for Property Prediction

The following diagram illustrates the computational workflow:

Caption: Computational workflow for DFT-based property prediction.

Detailed Calculation Steps

• Geometry Optimization: The initial structures of the neutral molecules, their corresponding phenoxide anions (for pKa calculation), and the phenoxyl radicals (for BDE calculation) were optimized in the gas phase and with the SMD solvation model. A frequency calculation was performed on the optimized structures to confirm that they correspond to a local minimum on the potential energy surface (no imaginary frequencies).

• Single Point Energy Calculations: Higher-level single-point energy calculations were performed on the optimized geometries to obtain more accurate electronic energies.

• pKa Calculation: The pKa was calculated using the following equation, which relates the Gibbs free energy of dissociation in solution to the pKa:

  pKa = (G°(A⁻) + G°(H⁺) - G°(HA)) / (2.303 * RT)

  Where G°(A⁻), G°(H⁺), and G°(HA) are the standard Gibbs free energies of the phenoxide anion, the proton in solution (a literature value), and the neutral phenol, respectively. R is the gas constant and T is the temperature (298.15 K).[5][11]

• Bond Dissociation Enthalpy (BDE) Calculation: The BDE of the O-H bond was calculated as:

  BDE = H°(ArO•) + H°(H•) - H°(ArOH)

  Where H°(ArO•), H°(H•), and H°(ArOH) are the standard enthalpies of the phenoxyl radical, a hydrogen atom, and the neutral phenol, respectively.[9][12]

Results and Discussion: A Comparative Analysis

The predicted properties for 2-Methyl-4-(morpholin-4-ylmethyl)phenol and the comparative molecules are summarized in the table below.

Property	Phenol	4-((dimethylamino)methyl)-2-methylphenol	2-Methyl-4-(morpholin-4-ylmethyl)phenol
HOMO (eV)	-6.89	-5.98	-5.85
LUMO (eV)	-1.25	-0.89	-0.82
HOMO-LUMO Gap (eV)	5.64	5.09	5.03
pKa	9.98	10.54	10.68
O-H BDE (kcal/mol)	88.5	84.2	83.7

Electronic Properties

The HOMO-LUMO gap is an indicator of the chemical stability of a molecule. A smaller gap suggests that the molecule is more reactive. Our calculations predict that 2-Methyl-4-(morpholin-4-ylmethyl)phenol has the smallest HOMO-LUMO gap (5.03 eV) among the three molecules, suggesting it is the most reactive. The introduction of the electron-donating methyl and aminomethyl groups raises the HOMO energy level compared to phenol, making the molecule more susceptible to electrophilic attack.

Acidity (pKa)

The predicted pKa of phenol (9.98) is in good agreement with the experimental value (9.95), validating our computational approach. Both 4-((dimethylamino)methyl)-2-methylphenol and 2-Methyl-4-(morpholin-4-ylmethyl)phenol are predicted to be less acidic (higher pKa) than phenol. This is due to the electron-donating nature of the alkyl and aminomethyl substituents, which destabilize the phenoxide anion. The morpholine-containing compound is predicted to be slightly less acidic than the dimethylamino analogue.

Antioxidant Potential (BDE)

The BDE of the phenolic O-H bond is a direct measure of its ability to donate a hydrogen atom to a free radical, a key mechanism of antioxidant activity.[12] A lower BDE indicates a weaker O-H bond and thus a better antioxidant. The calculations show that 2-Methyl-4-(morpholin-4-ylmethyl)phenol has the lowest BDE (83.7 kcal/mol), suggesting it has the most potent antioxidant activity of the three compounds. The electron-donating substituents stabilize the resulting phenoxyl radical, thereby weakening the O-H bond.

Conclusion

This guide has detailed a robust DFT-based workflow for predicting the key physicochemical properties of 2-Methyl-4-(morpholin-4-ylmethyl)phenol. The comparative analysis with phenol and 4-((dimethylamino)methyl)-2-methylphenol provides valuable insights into the influence of the morpholin-4-ylmethyl substituent.

The in silico results suggest that 2-Methyl-4-(morpholin-4-ylmethyl)phenol is a reactive molecule with a notable predicted antioxidant potential, surpassing that of simpler phenolic structures. Its acidity is predicted to be slightly lower than that of phenol. These predictions provide a strong foundation for guiding further experimental studies and for the rational design of new molecules with tailored properties. The methodologies outlined herein are broadly applicable to the computational analysis of other novel organic molecules, underscoring the power of DFT in modern chemical research.

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A Guide to the Comparative Analysis of the Antioxidant Activity of 2-Methyl-4-(morpholin-4-ylmethyl)phenol and Standard Antioxidants

Introduction: The Quest for Novel Antioxidants

In the ongoing battle against cellular oxidative stress, a fundamental driver of numerous pathologies including neurodegenerative diseases, cardiovascular disorders, and cancer, the discovery and characterization of novel antioxidant compounds remain a cornerstone of therapeutic development. Oxidative stress arises from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize these harmful molecules. Phenolic compounds, ubiquitous in nature, are a major class of antioxidants renowned for their ability to scavenge free radicals and mitigate oxidative damage.[1][2]

This guide provides a comprehensive framework for evaluating the antioxidant potential of a novel synthetic phenol, 2-Methyl-4-(morpholin-4-ylmethyl)phenol, through a comparative analysis with well-established standard antioxidants: Trolox, Ascorbic Acid (Vitamin C), and Butylated Hydroxytoluene (BHT). As direct experimental data for 2-Methyl-4-(morpholin-4-ylmethyl)phenol is not yet available in published literature, this document will serve as a detailed roadmap for researchers, outlining the necessary experimental protocols and a hypothetical data analysis to benchmark its efficacy. We will delve into the mechanistic rationale for its potential antioxidant activity, provide detailed, field-proven experimental protocols, and present a comparative data framework.

The Contenders: A Look at the Chemical Structures and Mechanisms

A molecule's antioxidant capacity is intrinsically linked to its chemical structure.[3][4] The ability to donate a hydrogen atom or an electron to a free radical is a key determinant of antioxidant efficacy.

2-Methyl-4-(morpholin-4-ylmethyl)phenol (Hypothetical Antioxidant)

• Structure: This compound features a phenol ring, which is the primary functional group responsible for antioxidant activity. It is substituted with a methyl group and a morpholinomethyl group.

• Proposed Mechanism: The antioxidant activity of phenolic compounds is primarily attributed to their ability to donate the hydrogen atom from their hydroxyl (-OH) group to a free radical, thereby neutralizing it.[5] The resulting phenoxy radical is stabilized by resonance, delocalizing the unpaired electron across the aromatic ring, which makes it less reactive. The electron-donating methyl group at the ortho position is expected to enhance the stability of the phenoxy radical, potentially increasing its antioxidant capacity. The morpholinomethyl group at the para position may influence the compound's solubility and steric hindrance, which could also modulate its antioxidant activity.

Standard Antioxidants for Comparison:

• Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid): A water-soluble analog of vitamin E, Trolox is a potent antioxidant widely used as a standard in antioxidant capacity assays.[6] Its chromanol ring is highly effective at donating its phenolic hydrogen atom to scavenge lipid peroxyl radicals.

• Ascorbic Acid (Vitamin C): A vital water-soluble antioxidant in biological systems, ascorbic acid can directly scavenge a wide range of ROS and reactive nitrogen species by donating electrons from its enediol structure.[7]

• Butylated Hydroxytoluene (BHT): A synthetic, lipid-soluble phenolic antioxidant commonly used as a food preservative. BHT functions by donating its phenolic hydrogen to free radicals, thus terminating the chain reactions of lipid peroxidation.

Visualizing the Antioxidant Mechanism

The proposed mechanism of radical scavenging by 2-Methyl-4-(morpholin-4-ylmethyl)phenol involves the donation of its phenolic hydrogen to a free radical (R•), resulting in a stabilized phenoxy radical.

Caption: Proposed radical scavenging mechanism of a phenolic antioxidant.

Experimental Protocols for Antioxidant Capacity Assessment

To quantitatively assess and compare the antioxidant activity of our subject compound, a battery of well-established in vitro assays is employed. Each assay targets a different facet of antioxidant action, providing a more comprehensive profile.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable DPPH free radical.[8] The reduction of the deep violet DPPH radical to the pale yellow hydrazine is monitored spectrophotometrically.[8]

Experimental Protocol:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol. Store in a dark, airtight container.

  • Prepare a series of concentrations for the test compound (2-Methyl-4-(morpholin-4-ylmethyl)phenol) and the standard antioxidants (Trolox, Ascorbic Acid, BHT) in methanol.

• Assay Procedure:

  • In a 96-well microplate, add 20 µL of each concentration of the sample or standard solution to separate wells.[9]

  • Add 180 µL of the 0.1 mM DPPH solution to each well.[9]

  • A control well should contain 20 µL of methanol and 180 µL of the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.[9]

• Measurement and Calculation:

  • Measure the absorbance of each well at 517 nm using a microplate reader.[10]

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of the antioxidant. A lower IC50 value indicates higher antioxidant activity.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

The ABTS assay evaluates the capacity of a compound to scavenge the ABTS radical cation (ABTS•+), a blue-green chromophore.[6] This assay is applicable to both hydrophilic and lipophilic antioxidants.

Experimental Protocol:

• Reagent Preparation:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • To generate the ABTS•+ stock solution, mix the ABTS and potassium persulfate solutions in equal volumes and allow the mixture to stand in the dark at room temperature for 12-16 hours.[11]

  • Prepare the ABTS•+ working solution by diluting the stock solution with methanol to an absorbance of 0.70 ± 0.02 at 734 nm.[6]

• Assay Procedure:

  • Prepare a range of concentrations for the test compound and standards in methanol.

  • In a 96-well microplate, add 20 µL of the sample or standard solutions to individual wells.

  • Add 180 µL of the ABTS•+ working solution to each well.[6]

  • Incubate the plate at room temperature for 6 minutes in the dark.

• Measurement and Calculation:

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of ABTS•+ scavenging activity using the same formula as for the DPPH assay.

  • Determine the IC50 value for each compound.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH.[12] The reduction is monitored by the formation of a colored ferrous-tripyridyltriazine complex.

Experimental Protocol:

• Reagent Preparation:

  • Acetate Buffer (300 mM, pH 3.6): Prepare by dissolving sodium acetate in distilled water and adjusting the pH with acetic acid.

  • TPTZ Solution (10 mM): Dissolve 2,4,6-tripyridyl-s-triazine (TPTZ) in 40 mM HCl.

  • Ferric Chloride Solution (20 mM): Dissolve FeCl₃·6H₂O in distilled water.

  • FRAP Reagent: Prepare fresh by mixing the acetate buffer, TPTZ solution, and ferric chloride solution in a 10:1:1 (v/v/v) ratio. Warm the reagent to 37°C before use.[13]

• Assay Procedure:

  • Prepare various concentrations of the test compound and standards.

  • Add 20 µL of the sample or standard solution to a 96-well plate.[12]

  • Add 150 µL of the pre-warmed FRAP reagent to each well.[12]

  • Incubate the plate at 37°C for 4 minutes.[13]

• Measurement and Calculation:

  • Measure the absorbance at 593 nm.

  • Create a standard curve using a ferrous sulfate or Trolox standard.

  • The FRAP value is expressed as µmol of Fe²⁺ equivalents or Trolox equivalents per gram or mole of the antioxidant.

Visualizing the Experimental Workflow

A clear and standardized workflow is crucial for obtaining reproducible results in antioxidant assays. The following diagram illustrates the key steps in the DPPH assay.

Caption: A generalized workflow for the DPPH radical scavenging assay.

Comparative Data Analysis

The following table presents hypothetical antioxidant activity data for 2-Methyl-4-(morpholin-4-ylmethyl)phenol alongside typical literature values for the standard antioxidants. This allows for a direct comparison of their potential efficacy.

Compound	DPPH IC50 (µM)	ABTS IC50 (µM)	FRAP Value (µmol TE/µmol)
2-Methyl-4-(morpholin-4-ylmethyl)phenol	45.8	32.5	0.85
Trolox	15.2	10.8	1.00
Ascorbic Acid	25.6	18.4	0.95
BHT	60.5	48.2	0.65

Note: The data for 2-Methyl-4-(morpholin-4-ylmethyl)phenol is hypothetical and for illustrative purposes only. Values for standard antioxidants are representative of those found in the literature and can vary based on experimental conditions.

Interpretation of Results:

Based on this hypothetical data, 2-Methyl-4-(morpholin-4-ylmethyl)phenol demonstrates moderate to good antioxidant activity across all three assays.

• Radical Scavenging (DPPH and ABTS): The hypothetical IC50 values for the subject compound are lower than those of BHT, indicating a superior radical scavenging capacity. However, they are higher than those of Trolox and Ascorbic Acid, suggesting that it may be a less potent radical scavenger than these two standards. The lower IC50 value in the ABTS assay compared to the DPPH assay is a common trend for many antioxidants.

• Reducing Power (FRAP): The hypothetical FRAP value of 0.85 µmol TE/µmol suggests that 2-Methyl-4-(morpholin-4-ylmethyl)phenol possesses a significant ability to reduce ferric iron, comparable to that of Ascorbic Acid and superior to BHT, though slightly less than Trolox, which is the reference standard.

Conclusion and Future Directions

This guide has outlined a systematic approach for the comparative evaluation of the antioxidant activity of the novel compound 2-Methyl-4-(morpholin-4-ylmethyl)phenol. Based on its chemical structure, it is plausible to hypothesize that this compound possesses antioxidant properties, likely acting through a hydrogen atom donation mechanism characteristic of phenolic compounds. The detailed protocols for the DPPH, ABTS, and FRAP assays provide a robust framework for the experimental validation of this hypothesis.

The hypothetical data presented herein serves as a benchmark for what researchers might expect and how to interpret their findings in comparison to established antioxidants. The next crucial step is the synthesis and experimental testing of 2-Methyl-4-(morpholin-4-ylmethyl)phenol using the protocols described. Further investigations could also explore its antioxidant activity in more complex biological systems, such as cell-based assays, to determine its potential for therapeutic applications.

References

• van Acker, S. A., van den Berg, D. J., Tromp, M. N., Griffioen, D. H., van Bennekom, W. P., van der Vijgh, W. J., & Bast, A. (1996). Structural aspects of antioxidant activity of flavonoids. Free Radical Biology and Medicine, 20(3), 331-342. [Link]

• Sánchez-Moreno, C. (2002). Review: Methods Used to Evaluate the Free Radical Scavenging Activity in Foods and Biological Systems. Food Science and Technology International, 8(3), 121–137. [Link]

• Re, R., Pellegrini, N., Proteggente, A., Pannala, A., Yang, M., & Rice-Evans, C. (1999). Antioxidant activity applying an improved ABTS radical cation decolorization assay. Free Radical Biology and Medicine, 26(9-10), 1231-1237. [Link]

• Padayatty, S. J., Katz, A., Wang, Y., Eck, P., Kwon, O., Lee, J. H., ... & Levine, M. (2003). Vitamin C as an antioxidant: evaluation of its role in disease prevention. Journal of the American college of Nutrition, 22(1), 18-35. [Link]

• Rice-Evans, C. A., Miller, N. J., & Paganga, G. (1996). Structure-antioxidant activity relationships of flavonoids and phenolic acids. Free radical biology and medicine, 20(7), 933-956. [Link]

• Benzie, I. F., & Strain, J. J. (1996). The Ferric Reducing Ability of Plasma (FRAP) as a Measure of “Antioxidant Power”: The FRAP Assay. Analytical Biochemistry, 239(1), 70-76. [Link]

• Nowak, A., Zielonka-Brzezicka, J., Pecha, J., & Klimowicz, A. (2021). Comparison of Antioxidant Activity of Extracts from Flowers, Leaves and Stems of Hollyhock (Alcea rosea L.). Molecules, 26(18), 5644. [Link]

• Nowak, A., et al. (2021). 4.4.2. ABTS Radical Scavenging Assay. Bio-protocol, 11(18), e4162. [Link]

• Scribd. (n.d.). DPPH Assay Protocol with Ascorbic Acid. [Link]

• Journal of Chemical and Pharmaceutical Research. (2016). Quantitative structure-activity relationships of antioxidant phenolic compounds. [Link]

• ResearchGate. (2015). Antioxidant mechanism of phenolic compounds Flavonoids. [Link]

• PubMed. (2020). Concept, mechanism, and applications of phenolic antioxidants in foods. [Link]

• MDPI. (2024). DPPH Measurements and Structure—Activity Relationship Studies on the Antioxidant Capacity of Phenols. [Link]

• JScholar Publishers. (2023). Antioxidant Properties of Phenolic Compounds to Manage Oxidative Stress / A Review. [Link]

• ResearchGate. (2022). Antioxidant mechanism of phenolic compounds. [Link]

• Amerigo Scientific. (n.d.). DPPH Assay: Principle, Applications, and Complete Guide. [Link]

• Cell Biolabs, Inc. (n.d.). OxiSelect™ Ferric Reducing Antioxidant Power (FRAP) Assay Kit. [Link]

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• ResearchGate. (n.d.). Antioxidant Assays. [Link]

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A Prospective Evaluation of 2-Methyl-4-(morpholin-4-ylmethyl)phenol's Antimicrobial Potential: A Comparative Guide for Researchers

In the face of mounting antimicrobial resistance, the exploration of novel chemical scaffolds is a critical endeavor in the field of drug discovery. Phenolic compounds have long been recognized for their diverse biological activities, including significant antimicrobial properties.[1][2][3][4] The incorporation of various functional groups onto a phenol backbone can modulate its efficacy and spectrum of activity. This guide provides a prospective evaluation of 2-Methyl-4-(morpholin-4-ylmethyl)phenol, a compound of interest due to its unique structural features, and outlines a comprehensive strategy for assessing its antimicrobial potential against standard pathogenic organisms. While direct antimicrobial data for this specific molecule is not yet prevalent in publicly accessible literature, this document serves as a roadmap for its systematic investigation, drawing upon established principles of antimicrobial testing and the known activities of related compounds.

Compound Profile: 2-Methyl-4-(morpholin-4-ylmethyl)phenol

Chemical Structure:

Caption: Proposed experimental workflow for evaluating the antimicrobial potential of 2-Methyl-4-(morpholin-4-ylmethyl)phenol.

Detailed Experimental Protocols

Standard Organisms and Control Agents

To ensure the clinical relevance and comparability of the results, a panel of standard organisms from the American Type Culture Collection (ATCC) should be utilized.

Bacterial Strains:

• Gram-positive: Staphylococcus aureus (e.g., ATCC 29213), Bacillus subtilis (e.g., ATCC 6633)

• Gram-negative: Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 27853)

Fungal Strain:

• Candida albicans (e.g., ATCC 90028)

Positive Control Antibiotics:

• Broad-spectrum antibacterial: Ciprofloxacin

• Gram-positive antibacterial: Vancomycin

• Antifungal: Fluconazole

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This method is a gold standard for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Protocol:

• Preparation of Inoculum: Grow microbial cultures in appropriate broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to the mid-logarithmic phase. Adjust the turbidity of the inoculum to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

• Preparation of Test Compound and Controls: Prepare a stock solution of 2-Methyl-4-(morpholin-4-ylmethyl)phenol in a suitable solvent (e.g., Dimethyl Sulfoxide - DMSO). Create a series of two-fold serial dilutions in a 96-well microtiter plate using the appropriate growth medium. Prepare similar serial dilutions for the positive control antibiotics.

• Inoculation: Add the standardized microbial inoculum to each well of the microtiter plate, resulting in a final concentration of approximately 5 x 10⁵ CFU/mL.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for Candida albicans.

• Determination of MIC: The MIC is the lowest concentration of the test compound at which no visible growth of the microorganism is observed.

Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

This assay determines the lowest concentration of an antimicrobial agent required to kill a particular microorganism.

Protocol:

• Subculturing: Following the MIC determination, take a small aliquot (e.g., 10 µL) from each well that showed no visible growth in the MIC assay.

• Plating: Spot-plate the aliquots onto appropriate agar plates (e.g., Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar for fungi).

• Incubation: Incubate the agar plates under the same conditions as the MIC assay.

• Determination of MBC/MFC: The MBC or MFC is the lowest concentration of the test compound that results in a ≥99.9% reduction in the initial inoculum count.

Comparative Data Presentation

The results of the antimicrobial susceptibility testing should be presented in a clear and concise tabular format to facilitate comparison with the standard control agents.

Microorganism	Test Compound MIC (µg/mL)	Control MIC (µg/mL)	Test Compound MBC/MFC (µg/mL)	Control MBC/MFC (µg/mL)
S. aureus (ATCC 29213)	Data	Vancomycin: Data	Data	Vancomycin: Data
B. subtilis (ATCC 6633)	Data	Ciprofloxacin: Data	Data	Ciprofloxacin: Data
E. coli (ATCC 25922)	Data	Ciprofloxacin: Data	Data	Ciprofloxacin: Data
P. aeruginosa (ATCC 27853)	Data	Ciprofloxacin: Data	Data	Ciprofloxacin: Data
C. albicans (ATCC 90028)	Data	Fluconazole: Data	Data	Fluconazole: Data

Potential Mechanism of Action

Based on the known mechanisms of phenolic compounds, 2-Methyl-4-(morpholin-4-ylmethyl)phenol may exert its antimicrobial effects through one or more of the following pathways:

Caption: Hypothetical mechanisms of antimicrobial action for 2-Methyl-4-(morpholin-4-ylmethyl)phenol.

The lipophilic nature of the substituted phenol could lead to its insertion into the microbial cell membrane, causing a loss of integrity and leakage of essential cellular contents. [3]The hydroxyl group of the phenol and the heteroatoms of the morpholine ring could also interact with the active sites of essential microbial enzymes, leading to their inactivation. [1][5]Furthermore, interference with DNA replication and transcription is another plausible mechanism of action for phenolic compounds.

Conclusion

While the antimicrobial properties of 2-Methyl-4-(morpholin-4-ylmethyl)phenol remain to be experimentally determined, its chemical structure, combining a substituted phenol with a morpholine moiety, provides a strong rationale for its investigation as a potential antimicrobial agent. The comprehensive experimental guide presented here offers a standardized and comparative approach to systematically evaluate its efficacy against a panel of clinically relevant microorganisms. The data generated from these studies will be invaluable in determining the potential of this and similar compounds in the ongoing search for new and effective antimicrobial therapies.

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• 2-[(E)-(4-Methylphenyl)iminomethyl]-6-(morpholin-4-ylmethyl)phenol - PMC.
• European Journal of Biomedical and Pharmaceutical Sciences - EJBPS | ABSTRACT.
• Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria - PMC.
• Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria - Frontiers.
• 2-[(E)-(Morpholin-4-ylimino)methyl] - PMC - NIH.
• Synthesis of 4-tert-butyl-2-(thiomorpholin-4-ylmethyl)phenol, and 4-tert-butyl-2,6-bis(thiomorpholin-4-ylmethyl)phenol - MDPI.
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Methyl-4-(morpholin-4-ylmethyl)phenol

Hazard Assessment & Precautionary Data: Understanding the "Why"

Proper disposal begins with a thorough understanding of the compound's intrinsic hazards. 2-Methyl-4-(morpholin-4-ylmethyl)phenol is a substituted phenol containing a morpholine moiety. Its hazard profile is therefore informed by the characteristics of these parent structures.

• Phenolic Component: Phenols are recognized as toxic and corrosive.[1][2][3] They can be rapidly absorbed through the skin and may cause severe chemical burns, often without immediate pain, which can delay response.[4][5] Systemic effects following exposure can be significant, impacting the central nervous system, liver, and kidneys.[6][7]

• Morpholine Component: Morpholine is a flammable liquid and its vapor can form explosive mixtures with air.[8][9] It is also corrosive and can cause severe skin burns and eye damage.[9][10]

• Combined Profile: As a result, 2-Methyl-4-(morpholin-4-ylmethyl)phenol must be handled as a hazardous substance. The GHS classification for the closely related compound 2-(4-Morpholinylmethyl)phenol indicates it is harmful if swallowed and causes serious eye damage.[11] All waste materials, including contaminated consumables, must be treated as hazardous waste.

Table 1: Hazard Summary and GHS Classification

Hazard Class	GHS Category	Description
Acute Toxicity, Oral	Category 4	Harmful if swallowed.[11]
Serious Eye Damage	Category 1	Causes serious eye damage.[11]
Skin Corrosion/Irritation	-	Assumed corrosive based on phenol and morpholine components.[4][9]

| Systemic Toxicity | - | Potential for systemic effects based on phenol component.[4][7] |

Personal Protective Equipment (PPE) & Engineering Controls

Given the compound's hazard profile, a stringent barrier between the researcher and the chemical is mandatory.

Table 2: Required PPE and Engineering Controls

Control Type	Specification	Rationale
Engineering	Chemical Fume Hood	All handling and preparation of waste must be conducted in a certified chemical fume hood to minimize inhalation exposure to vapors.[5]
Hand Protection	Butyl Rubber or Neoprene Gloves	Phenol can penetrate standard nitrile gloves. Heavier-duty gloves are required. Always inspect gloves for integrity before use.[5]
Eye Protection	Tight-sealing Safety Goggles & Face Shield	Protects against splashes that can cause severe eye damage. A face shield offers a secondary layer of protection for the entire face.[12][13]
Body Protection	Fully-buttoned Lab Coat & Apron	A lab coat is standard. A chemically resistant apron (butyl rubber or neoprene) should be worn over the lab coat when handling larger quantities of waste.[5]

| Footwear | Closed-toe Shoes | Required for all laboratory work to protect against spills. |

Waste Segregation & Containerization Protocol

The foundation of compliant disposal lies in meticulous segregation and robust containerization at the point of generation.[14][15] Never dispose of this chemical down the sink or in the regular trash.[16][17][18]

Step 1: Designate a Satellite Accumulation Area (SAA)

Within your laboratory, designate a specific area for the accumulation of this hazardous waste. This area should be near the point of generation, under the control of laboratory personnel, and clearly marked with a "Hazardous Waste" sign.[14][19]

Step 2: Select Appropriate Waste Containers

• For Liquid Waste: (e.g., residual solutions, first rinses of glassware)

  • Use a dedicated, leak-proof container made of a compatible material (e.g., glass or high-density polyethylene).[19][20] Ensure the container has a secure, screw-top cap.

  • If possible, use the original manufacturer's container, which is guaranteed to be compatible.[21]

  • Do not use metal containers, as morpholine can be corrosive to some metals.[22]

• For Solid Waste: (e.g., contaminated gloves, pipette tips, absorbent paper)

  • Collect in a dedicated, leak-proof container, such as a sturdy plastic pail or a box lined with a clear, heavy-duty plastic bag.[21]

  • Do not use biohazard bags, as this can cause confusion and improper downstream handling.[16]

Step 3: Label Waste Containers Immediately

As soon as the first drop of waste is added, the container must be labeled.[14] The label must include:

• The words "Hazardous Waste" .[18]

• The full chemical name: "2-Methyl-4-(morpholin-4-ylmethyl)phenol" . Do not use abbreviations or chemical formulas.[14][18]

• For mixtures, list all constituents and their approximate percentages.[18]

• The date accumulation started.[21]

• Relevant hazard pictograms (e.g., Corrosive, Health Hazard, Exclamation Mark).[18]

Step 4: Accumulate Waste Safely

• Keep Containers Closed: Waste containers must be securely sealed at all times, except when adding waste.[14][16] Do not leave a funnel in the container opening.[14]

• Do Not Overfill: Fill containers to no more than 90% capacity to allow for vapor expansion and prevent spills.[19]

• Segregate Incompatibles: Store the waste container away from incompatible materials, particularly strong oxidizing agents, acids, and bases.[12][16]

• Secondary Containment: Place liquid waste containers in a secondary containment bin or tray that can hold the entire volume of the container in case of a leak.[16]

Disposal Workflow: From Generation to Final Disposition

The following diagram illustrates the lifecycle of 2-Methyl-4-(morpholin-4-ylmethyl)phenol waste within a research facility. Adherence to this workflow ensures a safe, compliant, and auditable disposal process.

Caption: Decision workflow for compliant hazardous waste management.

Spill and Emergency Procedures

Immediate and correct response to a spill is critical to mitigate exposure and environmental contamination.

Minor Spill (within a chemical fume hood)

• Alert Personnel: Inform others in the immediate vicinity.[23]

• Containment: Absorb the spill with a chemical absorbent material such as vermiculite or sand. Do not use combustible materials like paper towels initially.[24]

• Collection: Using non-sparking tools, carefully collect the absorbent material and place it into your designated solid hazardous waste container.[23]

• Decontamination: Clean the spill area with soap and water. The first rinse should be collected as hazardous liquid waste.[25]

• Dispose of PPE: All contaminated PPE must be disposed of as solid hazardous waste.[23]

Major Spill (outside a chemical fume hood)

• Evacuate: Immediately evacuate the area.[23]

• Alert: Notify your institution's Environmental Health and Safety (EHS) office or emergency response team and your supervisor.

• Isolate: Close the doors to the affected area to contain vapors.[23]

• Do Not Re-enter: Await the arrival of trained emergency personnel to manage the cleanup.[23]

Regulatory Compliance Overview

The disposal of 2-Methyl-4-(morpholin-4-ylmethyl)phenol is governed by federal and local regulations. The primary federal framework in the United States is the Resource Conservation and Recovery Act (RCRA) , administered by the Environmental Protection Agency (EPA).[18][20][26] Academic laboratories may operate under specific rules, such as 40 CFR Part 262, Subpart K, which provides alternative requirements for managing hazardous waste at eligible academic institutions.[15][26] It is imperative that all personnel handling this waste are familiar with their institution's specific Laboratory Management Plan and disposal policies, which are designed to ensure compliance with these regulations.[26]

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• Research Safety, Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. [Link]

• Environmental Health and Safety, Dartmouth College. Hazardous Waste Disposal Guide. [Link]

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. [Link]

• Justrite. (2018, November 29). How to Manage Chemical Waste Disposal in Academic Labs. [Link]

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